WOBE437

Core Science & Biosynthesis

WOBE437: A Selective Endocannabinoid Reuptake Inhibitor for Preclinical Research

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

WOBE437 has emerged as a potent and selective endocannabinoid reuptake inhibitor (eCBRI), offering a valuable pharmacological tool to investigate the therapeutic potential of augmenting endogenous cannabinoid signaling. This document provides a comprehensive technical overview of WOBE437, summarizing its in vitro and in vivo pharmacological profile. Detailed experimental protocols for key assays are provided to facilitate the replication and extension of these findings. Furthermore, signaling pathways and experimental workflows are visualized using Graphviz to offer a clear conceptual framework for understanding the mechanism and application of this novel compound.

Introduction

The endocannabinoid system (ECS) is a ubiquitous neuromodulatory system that plays a crucial role in regulating a wide array of physiological processes, including pain, inflammation, mood, and memory. The primary signaling molecules of the ECS are the endocannabinoids (eCBs), most notably anandamide (AEA) and 2-arachidonoylglycerol (2-AG). The biological actions of eCBs are terminated by cellular uptake and subsequent enzymatic degradation. Inhibition of the endocannabinoid reuptake process presents an attractive therapeutic strategy to enhance eCB signaling in a spatially and temporally specific manner, potentially offering a more nuanced approach than direct cannabinoid receptor agonists.

WOBE437 is a novel, natural product-derived compound that has been identified as a highly potent and selective inhibitor of endocannabinoid transport.[1] Unlike many previous eCBRI candidates, WOBE437 exhibits excellent selectivity over the primary eCB-degrading enzymes, fatty acid amide hydrolase (FAAH) and monoacylglycerol lipase (MAGL), as well as the cannabinoid receptors CB1 and CB2.[2] This high selectivity, coupled with its demonstrated oral bioavailability and central nervous system (CNS) penetration, makes WOBE437 an invaluable tool for preclinical research into the therapeutic potential of eCBIs in various pathological conditions, including pain, inflammation, anxiety, and neurodegenerative diseases.[3][4]

Quantitative Pharmacological Data

The following tables summarize the key quantitative data characterizing the potency and selectivity of WOBE437.

Table 1: In Vitro Potency and Selectivity of WOBE437

Target	Assay Type	Species/Cell Line	Value	Reference
AEA Uptake	Inhibition Assay	U937 cells	IC50 = 10 ± 8 nM	[2]
AEA Uptake	Inhibition Assay	HMC-1 cells	Nanomolar potency	[2]
AEA Uptake	Inhibition Assay	Neuro2a cells	Nanomolar potency	[2]
FAAH	Inhibition Assay	Cellular homogenates	IC50 = 2 - 32 µM	[2]
MAGL/ABHD	Inhibition Assay	Rodent and pig brain homogenates	IC50 > 100 µM	[2]
CB1 Receptor	Binding Assay	CHO-K1 hCB1 membranes	Ki > 100 µM	[2]
CB2 Receptor	Binding Assay	CHO-K1 hCB2 membranes	Ki = 18 µM	[2]
FABP5	Binding Assay	Fluorescence polarization	IC50 > 100 µM	[2]

Table 2: In Vivo Pharmacokinetics of WOBE437 in Mice

Parameter	Route	Dose	Species	Value	Reference
Cmax (Plasma)	p.o.	50 mg/kg	C57BL6/J	~2000 pmol/mL	[3]
Tmax (Plasma)	p.o.	50 mg/kg	C57BL6/J	≤20 min	[3]
Cmax (Brain)	p.o.	50 mg/kg	C57BL6/J	~500 pmol/g	[3]
Tmax (Brain)	p.o.	50 mg/kg	C57BL6/J	≤20 min	[3]
Clearance from Brain	p.o.	50 mg/kg	C57BL6/J	~180 min	[3]

Table 3: In Vivo Efficacy of WOBE437 in Animal Models

Animal Model	Species	Dose and Route	Key Findings	Reference
Hot Plate Test (Acute Pain)	BALB/c mice	50 mg/kg, p.o.	Significant increase in pain latency; effect blocked by CB1 antagonist	[5]
CFA-Induced Monoarthritis (Chronic Inflammatory Pain)	BALB/c mice	10 mg/kg, i.p.	Attenuation of allodynia and edema via CB1, CB2, and PPARγ receptors	[3][6]
Experimental Autoimmune Encephalomyelitis (EAE)	C57BL/6 mice	10 mg/kg, i.p. (20 days)	Reduced disease severity and accelerated recovery through CB1 and CB2 receptor-dependent mechanisms	[7][8]
Acetic Acid-Induced Writhing Test	BALB/c mice	10 mg/kg, i.p.	Reduced number of abdominal stretches	[1]
Anxiety Models	BALB/c mice	3 mg/kg, i.p.	Anxiolytic effects	[1]

Experimental Protocols

In Vitro Anandamide (AEA) Uptake Assay

This protocol describes a method for assessing the inhibition of AEA uptake in cultured cells.

Materials:

• U937, HMC-1, or Neuro2a cells

• [³H]-Anandamide

• WOBE437 and other test compounds

• Serum-free cell culture medium

• Scintillation vials and scintillation fluid

• Liquid scintillation counter

Procedure:

• Seed cells in appropriate culture plates and grow to desired confluency.

• Wash cells with serum-free medium.

• Pre-incubate the cells with either vehicle or varying concentrations of WOBE437 for 10 minutes in serum-free medium.[9]

• Initiate the uptake by adding [³H]-Anandamide (e.g., 400 nM final concentration) to the cells.[9]

• Incubate for a defined period (e.g., 15 minutes).[9]

• Terminate the uptake by rapidly washing the cells with ice-cold medium.

• Lyse the cells (e.g., with aqueous NaOH) and transfer the lysate to scintillation vials.[9]

• Add scintillation fluid and quantify the amount of radioactivity using a liquid scintillation counter.

• Determine non-specific uptake by conducting the assay at 4°C and subtract this from all other readings.[9]

• Calculate the percentage inhibition of AEA uptake for each concentration of WOBE437 and determine the IC50 value.

In Vivo Hot Plate Test for Analgesia

This protocol details the assessment of the antinociceptive effects of WOBE437 in an acute thermal pain model.

Animals:

• Male BALB/c mice

Materials:

• Hot plate apparatus (maintained at 54-56°C)

• Plexiglas cylinder to confine the mice on the hot plate

• WOBE437

• Vehicle control

• CB1 receptor antagonist (e.g., rimonabant)

Procedure:

• Habituate the mice to the experimental room and handling for at least one hour before testing.

• Administer WOBE437 (e.g., 10, 25, 50, and 100 mg/kg) or vehicle via oral gavage.[5]

• For antagonist studies, administer the CB1 antagonist (e.g., rimonabant, 5 mg/kg, i.p.) 30 minutes prior to WOBE437 administration.[5]

• At a predetermined time point after WOBE437 administration (e.g., 60 minutes), place the mouse on the hot plate.[5]

• Start a timer and observe the mouse for nociceptive responses, such as paw licking or jumping.

• Record the latency to the first nociceptive response.

• A cut-off time (e.g., 30-60 seconds) should be established to prevent tissue damage.

• Compare the latencies between the different treatment groups to determine the analgesic effect of WOBE437.

In Vivo CFA-Induced Monoarthritis Model

This protocol outlines the induction and assessment of chronic inflammatory pain and the evaluation of WOBE437's therapeutic effects.

Animals:

• Male BALB/c mice

Materials:

• Complete Freund's Adjuvant (CFA)

• WOBE437

• Vehicle control

• Receptor antagonists (e.g., for CB1, CB2, PPARγ)

• Von Frey filaments for allodynia assessment

• Calipers for measuring knee joint diameter (edema)

Procedure:

• Induce monoarthritis by a single intra-articular injection of CFA (e.g., 40 µL) into the knee joint.[5]

• Allow the inflammation and pain to develop over a period of 14 days.[5]

• On day 15, begin treatment with WOBE437 (e.g., 10 mg/kg, i.p.) or vehicle, administered daily for a specified duration (e.g., 3 days).[5]

• Assess mechanical allodynia using von Frey filaments by measuring the paw withdrawal threshold.

• Measure the diameter of the knee joint with calipers to quantify edema.

• For mechanism of action studies, co-administer selective antagonists for CB1, CB2, or PPARγ receptors with WOBE437.

• Compare the pain thresholds and knee diameters between the treatment groups to evaluate the anti-allodynic and anti-inflammatory effects of WOBE437.

In Vivo Experimental Autoimmune Encephalomyelitis (EAE) Model

This protocol describes the induction of a mouse model of multiple sclerosis and the evaluation of WOBE437's disease-modifying effects.

Animals:

• Female C57BL/6J mice (8 weeks old)

Materials:

• Myelin oligodendrocyte glycoprotein peptide (MOG 35-55)

• Complete Freund's Adjuvant (CFA) containing Mycobacterium tuberculosis

• Pertussis toxin (optional, depending on the specific EAE protocol)

• WOBE437

• Vehicle control

• CB1 and CB2 receptor antagonists (e.g., rimonabant and AM630)

Procedure:

• Induce active EAE by subcutaneous immunization with an emulsion of MOG 35-55 and CFA.[3]

• Administer pertussis toxin (if used) at the time of immunization and again 48 hours later.

• Monitor the mice daily for clinical signs of EAE and score them on a standardized scale (e.g., 0-5, from no symptoms to moribund).

• Initiate treatment with WOBE437 (e.g., 10 mg/kg, i.p.) or vehicle either at the onset of disease or at a predefined time point.[8]

• Continue daily treatment for the duration of the study (e.g., 20 days).[8]

• To investigate the mechanism, co-administer CB1 or CB2 receptor antagonists with WOBE437.[3]

• At the end of the study, tissues such as the brain and spinal cord can be collected for histological or biochemical analysis (e.g., to assess immune cell infiltration and demyelination).

• Compare the clinical scores and other pathological readouts between the treatment groups to determine the therapeutic efficacy of WOBE437.

Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language for Graphviz, illustrate key concepts related to WOBE437's mechanism of action and its investigation.

Caption: Endocannabinoid signaling at the synapse and the mechanism of action of WOBE437.

Caption: A generalized workflow for in vivo preclinical studies involving WOBE437.

Conclusion

WOBE437 represents a significant advancement in the field of endocannabinoid research. Its high potency and selectivity as an endocannabinoid reuptake inhibitor, combined with its favorable pharmacokinetic profile, establish it as a superior tool for investigating the physiological and pathophysiological roles of the endocannabinoid system. The data and protocols presented in this guide are intended to facilitate further research into the therapeutic potential of this promising compound and the broader strategy of endocannabinoid reuptake inhibition. Recent studies have also identified potential off-targets of WOBE437, such as saccharopine dehydrogenase-like oxidoreductase (SCCPDH), vesicle amine transport 1 (VAT1), and ferrochelatase (FECH), which should be taken into consideration when interpreting experimental results.[10] Continued investigation will be crucial to fully elucidate its mechanism of action and therapeutic utility.

References

• 1. Diagram of endocannabinoid biosynthesis and mode of action of the endocannabinoid system within a neuron [pfocr.wikipathways.org]
• 2. mdpi.com [mdpi.com]
• 3. Selective Endocannabinoid Reuptake Inhibitor WOBE437 Reduces Disease Progression in a Mouse Model of Multiple Sclerosis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. The Endocannabinoid Reuptake Inhibitor WOBE437 Is Orally Bioavailable and Exerts Indirect Polypharmacological Effects via Different Endocannabinoid Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The Endocannabinoid Reuptake Inhibitor WOBE437 Is Orally Bioavailable and Exerts Indirect Polypharmacological Effects via Different Endocannabinoid Receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Selective Endocannabinoid Reuptake Inhibitor WOBE437 Reduces Disease Progression in a Mouse Model of Multiple Sclerosis - PubMed [pubmed.ncbi.nlm.nih.gov]

In Vivo Pharmacological Profile of WOBE437: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

WOBE437 is a potent and selective inhibitor of endocannabinoid (eCB) reuptake, a novel mechanism of action that enhances the endogenous signaling of anandamide (AEA) and 2-arachidonoylglycerol (2-AG).[1][2] By preventing the cellular uptake of these key lipid messengers, WOBE437 elevates their synaptic concentrations, leading to a polypharmacological engagement of cannabinoid receptors (CB1 and CB2) and other related targets.[1][3] This indirect modulation of the endocannabinoid system (ECS) presents a promising therapeutic strategy for a variety of pathological conditions, including pain, inflammation, and neurodegenerative diseases, potentially offering a safer alternative to direct CB1 receptor agonists.[4][5] This document provides a comprehensive overview of the in vivo pharmacological properties of WOBE437, detailing its pharmacokinetic profile, efficacy in preclinical models, and the experimental protocols utilized in its evaluation.

Mechanism of Action

WOBE437 functions by inhibiting the cellular reuptake of the endocannabinoids AEA and 2-AG.[1] This inhibition leads to an accumulation of these endocannabinoids in the extracellular space, thereby enhancing their signaling through various receptors. The primary targets are the cannabinoid CB1 and CB2 receptors. However, the elevated endocannabinoid levels can also lead to the activation of other receptors, such as Peroxisome Proliferator-Activated Receptor gamma (PPARγ) and Transient Receptor Potential Vanilloid 1 (TRPV1), contributing to the compound's broad pharmacological effects.[1][3]

Caption: Proposed mechanism of action for WOBE437.

Pharmacokinetic Profile

WOBE437 demonstrates rapid absorption and distribution to the brain following both oral (p.o.) and intraperitoneal (i.p.) administration in mice.

Parameter	Oral (p.o.) Administration	Intraperitoneal (i.p.) Administration	Reference
Dose	50 mg/kg	10 mg/kg	[1][2]
Animal Model	C57BL6/J Mice	BALB/c Mice	[1][2]
Cmax (Plasma)	~2000 pmol/mL	492 ± 103 pmol/mL	[1][2][3]
tmax (Plasma)	≤20 min	15 min	[1][2][3]
Cmax (Brain)	~500 pmol/g	919 ± 314 pmol/g (at 30 min)	[1][2][3]
tmax (Brain)	≤20 min	30 min	[1][2][3]
Brain Clearance	~180 min	-	[1][3]
Half-life (Plasma)	-	203 min	[2]
Brain/Plasma Ratio (Kp)	-	1.9 (at 30 and 60 min)	[2]

In Vivo Efficacy

WOBE437 has demonstrated significant efficacy in various preclinical models of pain, inflammation, and multiple sclerosis.

Model	Species/Strain	Dose & Route	Key Findings	Reference
Acute Pain (Hot Plate Test)	BALB/c Mice	50 mg/kg, p.o.	Significantly increased pain threshold (61.7% increase in latency). Effect blocked by CB1 antagonist.	[1][6]
Inflammatory Pain (CFA-induced Monoarthritis)	BALB/c Mice	10 mg/kg, i.p.	Single dose reduced allodynia. 3-day treatment significantly reduced allodynia and edema.	[1]
Multiple Sclerosis (EAE Model)	C57BL/6 Mice	10 mg/kg, i.p. (daily for 20 days)	Significantly reduced disease severity and accelerated recovery. Effects mediated by CB1 and CB2 receptors.	[4][7][8]
Spasticity (Straub Test)	C57BL/6 Mice	10 mg/kg, i.p.	Induced significant muscle relaxation without sedation.	[8][9]
Anxiety	BALB/c Mice	3 mg/kg, i.p.	Exhibited anxiolytic effects.	[2]

Experimental Protocols

Acute Pain: Hot Plate Test

This model assesses the analgesic effects of compounds against a thermal stimulus.

Caption: Experimental workflow for the hot plate test.

Methodology:

• Animals: Male BALB/c mice are used.[1]

• Acclimatization: Mice are habituated to the testing room for at least 1 hour before the experiment.

• Drug Administration: WOBE437 is administered orally (p.o.) at doses of 50 mg/kg or 100 mg/kg. A vehicle control group is also included.[6] For antagonist studies, the CB1 receptor antagonist rimonabant (5 mg/kg, i.p.) is administered 30 minutes prior to WOBE437.[1]

• Testing: 60 minutes after WOBE437 administration, each mouse is placed on a hot plate maintained at a constant temperature (e.g., 55 ± 0.5°C).

• Endpoint: The latency to the first sign of nociception (licking of the hind paws or jumping) is recorded. A cut-off time (e.g., 30 seconds) is used to prevent tissue damage.[1]

Inflammatory Pain: Complete Freund's Adjuvant (CFA)-Induced Monoarthritis

This model mimics chronic inflammatory pain conditions.

Caption: Experimental workflow for CFA-induced monoarthritis.

Methodology:

• Animals: Male BALB/c mice are used.[1]

• Induction: Monoarthritis is induced by a single intra-articular injection of 40 µL of Complete Freund's Adjuvant (CFA) into the knee joint.[1]

• Development Phase: The inflammatory process is allowed to develop for 14 days.[1]

• Treatment: Starting on day 15, mice are treated with WOBE437 (10 mg/kg, i.p.) or vehicle daily for 3 days.[1]

• Assessment:

  • Mechanical Allodynia: The paw withdrawal threshold is measured using von Frey filaments.

  • Edema: The knee diameter is measured with a digital micrometer to quantify swelling.[1]

• Mechanism of Action Studies: To identify the receptors involved, selective antagonists for CB1, CB2, PPARγ, and TRPV1 are administered 30 minutes before WOBE437.[1]

Multiple Sclerosis: Experimental Autoimmune Encephalomyelitis (EAE)

EAE is the most commonly used animal model for human multiple sclerosis.

Methodology:

• Animals: Female C57BL/6 mice are used.[7][9]

• Induction: EAE is induced by subcutaneous immunization with Myelin Oligodendrocyte Glycoprotein (MOG) peptide (amino acids 35-55) emulsified in CFA, followed by injections of pertussis toxin.[7]

• Clinical Scoring: Mice are monitored daily for clinical signs of EAE and scored on a scale of 0 to 5 (0 = no signs, 1 = flaccid tail, 2 = hindlimb weakness, 3 = hindlimb paralysis, 4 = fore- and hindlimb paralysis, 5 = death).[10]

• Treatment: Treatment with WOBE437 (10 mg/kg, i.p.) or vehicle begins at the onset of disease symptoms and continues daily for 20 days.[4][7]

• Endpoint Analysis: The primary outcome is the clinical score over time. Secondary outcomes can include body weight changes, immune cell infiltration into the CNS (analyzed by flow cytometry), and endocannabinoid levels in the brain and plasma (measured by LC-MS/MS).[7][9]

Conclusion

WOBE437 is a promising preclinical candidate that effectively modulates the endocannabinoid system through a novel mechanism of reuptake inhibition. Its ability to elevate endogenous cannabinoids leads to broad-spectrum efficacy in models of pain and neuroinflammation. The favorable pharmacokinetic profile, demonstrating oral bioavailability and brain penetration, further supports its potential for therapeutic development. Future research should continue to explore the long-term safety profile and the full range of therapeutic applications for this class of compounds.

References

• 1. The Endocannabinoid Reuptake Inhibitor WOBE437 Is Orally Bioavailable and Exerts Indirect Polypharmacological Effects via Different Endocannabinoid Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pnas.org [pnas.org]
• 3. The Endocannabinoid Reuptake Inhibitor WOBE437 Is Orally Bioavailable and Exerts Indirect Polypharmacological Effects via Different Endocannabinoid Receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Selective Endocannabinoid Reuptake Inhibitor WOBE437 Reduces Disease Progression in a Mouse Model of Multiple Sclerosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Frontiers | The Endocannabinoid Reuptake Inhibitor WOBE437 Is Orally Bioavailable and Exerts Indirect Polypharmacological Effects via Different Endocannabinoid Receptors [frontiersin.org]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. Selective Endocannabinoid Reuptake Inhibitor WOBE437 Reduces Disease Progression in a Mouse Model of Multiple Sclerosis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. realmofcaring.org [realmofcaring.org]

WOBE437: A Selective Endocannabinoid Reuptake Inhibitor and its Impact on Anandamide and 2-AG Levels

An In-Depth Technical Guide for Researchers and Drug Development Professionals

Introduction

WOBE437 has emerged as a prototypical Selective Endocannabinoid Reuptake Inhibitor (SERI), a novel class of modulators of the endocannabinoid system (ECS).[1][2] Unlike direct CB1 receptor agonists or inhibitors of endocannabinoid-degrading enzymes, WOBE437 is designed to mildly and selectively increase the levels of the two primary endocannabinoids, anandamide (AEA) and 2-arachidonoylglycerol (2-AG), through a self-limiting mechanism of action.[1][2] This is achieved by inhibiting their reuptake into cells, thereby prolonging their signaling in the synaptic cleft. This guide provides a comprehensive technical overview of the effects of WOBE437 on AEA and 2-AG levels, supported by quantitative data, detailed experimental protocols, and visualizations of the underlying mechanisms and experimental workflows.

Core Mechanism of Action

WOBE437 is characterized as a highly potent and selective inhibitor of endocannabinoid reuptake.[3] Its primary mechanism involves blocking the transport of AEA and 2-AG across cellular membranes, which leads to an accumulation of these endocannabinoids in the extracellular space.[4][5][6][7] This elevation of endogenous cannabinoid tone enhances the activation of cannabinoid receptors, primarily CB1 and CB2, as well as other receptors like PPARγ and TRPV1, leading to a range of pharmacological effects, including analgesic, anxiolytic, and anti-inflammatory responses.[1][4] A key feature of WOBE437 is its ability to produce these effects without causing the significant CB1 receptor desensitization often associated with direct agonists or inhibitors of degrading enzymes like MAGL.[1]

Quantitative Effects on Anandamide and 2-AG Levels

The administration of WOBE437 leads to tissue-specific and condition-dependent increases in AEA and 2-AG levels. The following tables summarize the key quantitative findings from preclinical studies.

Table 1: Effects of WOBE437 in a Mouse Model of Experimental Autoimmune Encephalomyelitis (EAE)

Tissue/Fluid	Treatment Phase	Change in 2-AG Levels	Change in AEA Levels	Animal Model	Dosage	Reference
Cerebellum	Peak of Disease	▲ 32%	▲ 35%	C57BL/6 Mice	10 mg/kg	[1][2]
Brain	Chronic/Remission	▲ 30-50%	▲ 30-50%	C57BL/6 Mice	10 mg/kg	[1][2]
Cerebellum	Chronic/Remission	▲ 30-50%	▲ 30-50%	C57BL/6 Mice	10 mg/kg	[1][2]
Plasma	Chronic/Remission	▲ 23%	No significant change	C57BL/6 Mice	10 mg/kg	[1][2]
Spleen	Chronic/Remission	▲ 26%	▲ 48%	C57BL/6 Mice	10 mg/kg	[1][2]

Table 2: Effects of WOBE437 in a Mouse Model of CFA-Induced Monoarthritis

Tissue/Fluid	Change in 2-AG Levels	Change in AEA Levels	Animal Model	Dosage	Reference
Somatosensory Cortex	No significant change	▲ Significant increase	BALB/c Mice	50 mg/kg (p.o.)	[4][8]
Total Brain	Tendency to increase	Tendency to increase	BALB/c Mice	50 mg/kg (p.o.)	[4][8]
Plasma	▲ 40% (dose-dependent)	▼ 23% (slight)	BALB/c Mice	25, 50, 100 mg/kg (p.o.)	[4]

Table 3: General Pharmacokinetic and Pharmacodynamic Effects of WOBE437

Parameter	Observation	Animal Model	Dosage	Reference
Subchronic Treatment (7 days)	▲ 1.5-fold increase in AEA and 2-AG levels	Not Specified	Not Specified	[1]
Peak Plasma Concentration	492 ± 103 pmol/mL (at 15 min)	Not Specified	10 mg/kg (i.p.)	[3]
Peak Brain Concentration	780 ± 267 nM	Not Specified	10 mg/kg (i.p.)	[3]

Signaling Pathways and Experimental Workflows

To visually represent the processes involved, the following diagrams have been generated using the DOT language.

Caption: Proposed mechanism of action for WOBE437.

Caption: Workflow for EAE model experiments.

Experimental Protocols

The following provides a detailed description of the methodologies employed in the key studies investigating WOBE437.

Animal Models

• Experimental Autoimmune Encephalomyelitis (EAE) Model:

  • Animals: Female C57BL/6 mice were used.[1]

  • Induction: EAE was induced by immunization with myelin oligodendrocyte glycoprotein (MOG) peptide (amino acids 35-55) emulsified in Complete Freund's Adjuvant (CFA). Pertussis toxin injections were also administered.[1][2]

  • Treatment: Mice received either vehicle or WOBE437 (10 mg/kg) for 20 days, with treatment initiated either at the onset of the disease or before the peak of disease severity.[1][9]

• Complete Freund's Adjuvant (CFA)-Induced Monoarthritis Model:

  • Animals: BALB/c mice were used.[4]

  • Induction: Monoarthritis was induced by intra-articular injection of CFA into the knee joint.

  • Treatment: WOBE437 was administered intraperitoneally (i.p.) at a dose of 10 mg/kg.[4] For oral bioavailability studies, WOBE437 was administered via gavage at doses of 25, 50, and 100 mg/kg.[4]

Drug Administration

• Intraperitoneal (i.p.) Injection: WOBE437 was dissolved in a vehicle likely consisting of a mixture of ethanol, Tween 80, and saline.

• Oral Gavage (p.o.): WOBE437 was suspended in a suitable vehicle for oral administration.

Tissue Collection and Preparation

• At specified time points (e.g., peak of disease, end of treatment), animals were euthanized.

• Tissues such as the brain, cerebellum, lumbar spinal cord, and spleen, along with plasma, were collected.[1][2]

• Tissues were immediately snap-frozen in liquid nitrogen and stored at -80°C until analysis to prevent degradation of endocannabinoids.

Endocannabinoid Quantification

• Method: Liquid chromatography-mass spectrometry (LC-MS/MS) was the analytical method used for the quantification of AEA and 2-AG levels in the collected biological samples.[1][2]

• Procedure:

  • Lipid Extraction: Lipids, including AEA and 2-AG, were extracted from the homogenized tissues or plasma using a solvent system, typically a mixture of organic solvents like methanol, chloroform, and water.

  • Sample Cleanup: The lipid extracts were often purified using solid-phase extraction (SPE) to remove interfering substances.

  • LC Separation: The purified samples were injected into a high-performance liquid chromatography (HPLC) system. A C18 column was commonly used to separate AEA and 2-AG from other lipids based on their hydrophobicity.

  • MS/MS Detection: The separated endocannabinoids were then introduced into a tandem mass spectrometer. The molecules were ionized (e.g., by electrospray ionization) and fragmented. Specific parent-to-daughter ion transitions for AEA and 2-AG were monitored for highly selective and sensitive quantification. Deuterated internal standards for AEA and 2-AG were added to the samples at the beginning of the extraction process to correct for any sample loss during preparation and for variations in instrument response.

Discussion and Future Directions

The available data consistently demonstrate that WOBE437 effectively and moderately increases the levels of anandamide and 2-AG in a tissue- and context-dependent manner. This mechanism of action as a selective endocannabinoid reuptake inhibitor presents a promising therapeutic strategy. By avoiding the over-activation of CB1 receptors, WOBE437 may offer a safer pharmacological profile compared to direct CB1 agonists, potentially mitigating side effects such as receptor desensitization and psychoactivity.[1]

However, it is important to note that some research has presented contrasting findings, with one study suggesting that WOBE437 may increase AEA uptake in Neuro-2a cells and identify potential off-targets.[10][11] These discrepancies highlight the complexity of the endocannabinoid transport system and underscore the need for further investigation to fully elucidate the molecular targets and mechanism of action of WOBE437.

Future research should focus on:

• Identifying the specific transporter(s) that WOBE437 interacts with.

• Conducting further studies to reconcile the conflicting in vitro findings regarding its effect on AEA uptake.

• Exploring the therapeutic potential of WOBE437 in a broader range of disease models.

• Investigating the clinical efficacy and safety of WOBE437 in human subjects.

References

• 1. Selective Endocannabinoid Reuptake Inhibitor WOBE437 Reduces Disease Progression in a Mouse Model of Multiple Sclerosis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pnas.org [pnas.org]
• 4. Frontiers | The Endocannabinoid Reuptake Inhibitor WOBE437 Is Orally Bioavailable and Exerts Indirect Polypharmacological Effects via Different Endocannabinoid Receptors [frontiersin.org]
• 5. The Endocannabinoid Reuptake Inhibitor WOBE437 Is Orally Bioavailable and Exerts Indirect Polypharmacological Effects via Different Endocannabinoid Receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. The Endocannabinoid Reuptake Inhibitor WOBE437 Is Orally Bioavailable and Exerts Indirect Polypharmacological Effects via Different Endocannabinoid Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Chemical Proteomics Reveals Off-Targets of the Anandamide Reuptake Inhibitor WOBE437 - PMC [pmc.ncbi.nlm.nih.gov]

In Vitro Characterization of WOBE437: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

WOBE437 has emerged as a significant chemical probe in the study of the endocannabinoid system (ECS). Initially characterized as a highly potent and selective endocannabinoid reuptake inhibitor (SERI), WOBE437 has been instrumental in exploring the therapeutic potential of modulating endocannabinoid levels.[1][2] It is reported to elevate the concentrations of the primary endocannabinoids, anandamide (AEA) and 2-arachidonoylglycerol (2-AG), by blocking their transport across cellular membranes.[1][3] This action leads to indirect agonism at cannabinoid receptors (CB1 and CB2) and other endocannabinoid targets, producing various pharmacological effects, including analgesic, anxiolytic, and anti-inflammatory responses in preclinical models.[1][4][5]

This technical guide provides an in-depth overview of the in vitro characterization of WOBE437, presenting key quantitative data, detailed experimental protocols, and visual representations of its mechanism of action and experimental workflows. Notably, this guide also addresses recent findings that present a more complex view of WOBE437's cellular effects, ensuring a comprehensive and objective resource for the scientific community.

Quantitative Data Summary

The following tables summarize the key in vitro quantitative data for WOBE437 across various assays and cell lines, highlighting its potency and selectivity.

Table 1: Inhibition of Endocannabinoid Uptake

Cell Line	Substrate	Parameter	Value	Reference
U937	Anandamide (AEA)	IC50	10 ± 8 nM	[4]
U937	Anandamide (AEA)	EC50	10 ± 8 nM	[6]
U937	2-Arachidonoylglycerol (2-AG)	IC50	283 ± 121 nM	[4]
Neuro2a	Anandamide (AEA)	IC50	55 ± 18 nM	[4]
HMC-1 (FAAH-deficient)	Anandamide (AEA)	IC50	137 ± 31 nM	[4]
Primary Rat Cortical Neurons	Anandamide (AEA)	% Inhibition (at 1 µM)	~50% (at 2-7 min)	[4]

Table 2: Selectivity Profile - Inhibition of Catabolic Enzymes

Enzyme/Assay Matrix	Parameter	Value	Reference
Fatty Acid Amide Hydrolase (FAAH) - Human Recombinant	IC50	≥ 10 µM	[4]
Fatty Acid Amide Hydrolase (FAAH) - Cell Homogenates	IC50	≥ 10 µM	[4]
Fatty Acid Amide Hydrolase (FAAH) - Brain Homogenates	IC50	2 - 32 µM	[4][6]
Monoacylglycerol Lipase (MAGL) / ABHD6 / ABHD12	Activity	No inhibition	[4]
Cyclooxygenase-2 (COX-2)	Activity	No inhibition	[4]

Table 3: Binding Affinity for Cannabinoid Receptors and Other Targets

Target	Parameter	Value	Reference
Cannabinoid Receptor 1 (CB1)	Ki	> 100 µM	[2]
Cannabinoid Receptor 2 (CB2)	Ki	18 µM	[2]
Fatty Acid Binding Protein 5 (FABP5)	Binding	No binding	[4]
Fatty Acid Binding Protein 5 (FABP5)	IC50	> 100 µM	[6]

Note: A 2022 study reported that WOBE437, in contrast to earlier findings, led to a concentration-dependent increase in anandamide uptake in Neuro-2a cells.[7] This study also identified potential off-targets, including saccharopine dehydrogenase-like oxidoreductase (SCCPDH), vesicle amine transport 1 (VAT1), and ferrochelatase (FECH), which should be considered when interpreting experimental results.[8]

Experimental Protocols

Endocannabinoid (AEA/2-AG) Uptake Inhibition Assay

This protocol describes a typical radioactivity-based assay to measure the inhibition of endocannabinoid uptake in a cellular context.

Objective: To determine the IC50 value of WOBE437 for the inhibition of AEA or 2-AG cellular uptake.

Materials:

• Cell lines (e.g., U937, Neuro2a)

• Radiolabeled endocannabinoid (e.g., [³H]AEA)

• WOBE437

• Serum-free cell culture medium

• Scintillation counter

• NaOH solution

Procedure:

• Cell Preparation: Plate cells (e.g., Neuro2a) and grow to an appropriate confluency.

• Pre-incubation: Treat the cells with varying concentrations of WOBE437 or vehicle control in serum-free medium for a defined period (e.g., 10 minutes). A known uptake inhibitor (e.g., OMDM-1) can be used as a positive control.[7]

• Substrate Addition: Add the radiolabeled endocannabinoid (e.g., 400 nM AEA spiked with [³H]AEA) to the cells.[7]

• Incubation: Incubate the cells for a short period (e.g., 5-15 minutes) at 37°C to allow for cellular uptake.[4][7] To distinguish active from passive transport, a parallel experiment is conducted at 4°C, with the uptake at this temperature considered passive diffusion.[7]

• Washing: Terminate the uptake by rapidly washing the cells with ice-cold buffer to remove extracellular radiolabel.

• Lysis and Measurement: Lyse the cells using an aqueous NaOH solution.[7]

• Quantification: Measure the radioactivity in the cell lysates using a scintillation counter.

• Data Analysis: Subtract the passive uptake (4°C condition) from all measurements. Normalize the data to the vehicle control (100% uptake) and plot the percentage of inhibition against the logarithm of WOBE437 concentration. Calculate the IC50 value using a suitable nonlinear regression model.

Enzyme Activity Assays (FAAH/MAGL)

Objective: To assess the selectivity of WOBE437 by measuring its effect on the primary endocannabinoid degrading enzymes.

Materials:

• Enzyme source (e.g., human recombinant FAAH, mouse brain homogenates)

• Radiolabeled substrate (e.g., [³H]AEA for FAAH)

• WOBE437

• Assay buffer

• Scintillation counter

Procedure:

• Reaction Setup: In a reaction tube, combine the enzyme source, assay buffer, and varying concentrations of WOBE437 or vehicle control.

• Pre-incubation: Pre-incubate the mixture for a specified time to allow for inhibitor-enzyme interaction.

• Initiate Reaction: Start the enzymatic reaction by adding the radiolabeled substrate.

• Incubation: Incubate at 37°C for a defined period during which the enzyme hydrolyzes the substrate.

• Terminate Reaction: Stop the reaction (e.g., by adding an organic solvent).

• Product Separation: Separate the unhydrolyzed substrate from the radiolabeled product using liquid-liquid extraction or chromatography.

• Quantification: Measure the radioactivity of the product phase using a scintillation counter.

• Data Analysis: Calculate the percentage of enzyme inhibition at each WOBE437 concentration relative to the vehicle control and determine the IC50 value.

Radioligand Binding Assay (CB1/CB2 Receptors)

Objective: To determine the binding affinity (Ki) of WOBE437 for cannabinoid receptors.

Materials:

• Membrane preparations from cells expressing human CB1 or CB2 receptors (e.g., CHO-K1 cells).[6]

• Radioligand (e.g., [³H]CP55,940).[6]

• WOBE437

• Binding buffer

• Glass fiber filters

• Filter binding apparatus

• Scintillation counter

Procedure:

• Assay Setup: Combine the receptor membrane preparation, radioligand at a concentration near its Kd, and varying concentrations of WOBE437 in the binding buffer.

• Incubation: Incubate the mixture to allow the binding to reach equilibrium.

• Filtration: Rapidly filter the mixture through glass fiber filters using a vacuum manifold to separate bound from free radioligand.

• Washing: Wash the filters with ice-cold binding buffer to remove non-specific binding.

• Quantification: Place the filters in scintillation vials with scintillation fluid and measure the radioactivity.

• Data Analysis: Determine the IC50 value of WOBE437 for displacing the radioligand. Convert the IC50 to a binding affinity constant (Ki) using the Cheng-Prusoff equation.

Visualizing Mechanisms and Workflows

Proposed Signaling Pathway of WOBE437

The primary hypothesis for WOBE437's action involves the inhibition of an endocannabinoid transporter (EMT), leading to an accumulation of extracellular endocannabinoids (eCBs) like AEA and 2-AG. This elevation enhances the activation of cannabinoid receptors, initiating downstream signaling.

Caption: Proposed mechanism of WOBE437 as an endocannabinoid reuptake inhibitor.

Experimental Workflow: Cellular Uptake Assay

The following diagram illustrates the key steps involved in a typical in vitro experiment to assess the impact of WOBE437 on endocannabinoid uptake.

Caption: Workflow for a radiolabeled endocannabinoid cellular uptake assay.

Conclusion

WOBE437 is a potent modulator of the endocannabinoid system, initially defined by its selective inhibition of endocannabinoid reuptake in the nanomolar range without significantly affecting key metabolic enzymes or directly binding to cannabinoid receptors at pharmacologically relevant concentrations.[2][4] This profile has made it a valuable tool for studying the consequences of elevated endocannabinoid tone. However, the scientific understanding of WOBE437 is evolving, with recent studies presenting conflicting data on its effect on anandamide uptake and identifying potential off-targets.[7][8] Researchers utilizing WOBE437 should be cognizant of these complexities, employ appropriate controls, and consider multiple mechanistic possibilities when interpreting their findings. This guide serves as a comprehensive resource to facilitate the informed use and further investigation of this important chemical probe.

References

• 1. Selective Endocannabinoid Reuptake Inhibitor WOBE437 Reduces Disease Progression in a Mouse Model of Multiple Sclerosis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Frontiers | The Endocannabinoid Reuptake Inhibitor WOBE437 Is Orally Bioavailable and Exerts Indirect Polypharmacological Effects via Different Endocannabinoid Receptors [frontiersin.org]
• 4. pnas.org [pnas.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. Chemical Proteomics Reveals Off-Targets of the Anandamide Reuptake Inhibitor WOBE437 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]

WOBE437: A Technical Whitepaper on its Discovery, Synthesis, and Biological Activity

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of WOBE437, a novel modulator of the endocannabinoid system. It details the discovery, chemical synthesis, mechanism of action, and key experimental findings related to this compound. The information is intended for an audience with a strong background in pharmacology, medicinal chemistry, and molecular biology.

Discovery and Rationale

WOBE437, chemically identified as (2E,4E)-N-[2-(3,4-dimethoxyphenyl)ethyl]dodeca-2,4-dienamide, emerged from a focused drug discovery program aimed at developing selective endocannabinoid reuptake inhibitors (SERIs).[1] The starting point for its development was the natural product (2E,4E)-N-isobutylamidedodeca-2,4-dienamide, isolated from the medicinal plant Echinacea purpurea.[1][2] A comprehensive synthesis effort produced a library of 634 analogues, which were screened for their ability to inhibit the cellular uptake of the endocannabinoid anandamide (AEA).[1] WOBE437 was identified as a highly potent and selective lead candidate from this library.[1]

The primary rationale behind developing a SERI is to enhance endogenous cannabinoid signaling in a localized and self-limiting manner.[3] By inhibiting the transport of endocannabinoids like AEA and 2-arachidonoyl glycerol (2-AG) into cells, their extracellular concentrations are elevated, leading to an amplification of their natural physiological effects at cannabinoid receptors (CB1 and CB2) and other targets.[1][4] This approach is hypothesized to offer therapeutic benefits while potentially avoiding the adverse effects associated with direct-acting cannabinoid receptor agonists.[5]

Chemical Synthesis

The synthesis of WOBE437 is accomplished through a three-step process, as detailed in the scientific literature.[6][7]

Caption: Chemical synthesis workflow for WOBE437.

Experimental Protocol: Synthesis of WOBE437 [6][7]

• Step 1: Horner–Wadsworth–Emmons Reaction. To a solution of ethyl 2-(diethoxyphosphoryl)acetate and a suitable base (e.g., NaH) at 0 °C, (E)-dec-2-enal is added. The reaction mixture is allowed to warm to room temperature to yield the ester intermediate (5).

• Step 2: Saponification. The resulting ester (5) is treated with a strong base, such as sodium hydroxide (NaOH), and heated to yield the corresponding carboxylic acid intermediate (6).

• Step 3: Peptide Coupling. The carboxylic acid (6) is coupled with 2-(3,4-dimethoxyphenyl)ethan-1-amine using standard peptide coupling reagents, such as 1-hydroxy-7-azabenzotriazole (HOAt) and 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), to afford the final product, WOBE437. The overall yield for this three-step process is reported to be approximately 49%.[6][7]

Mechanism of Action and Signaling Pathways

WOBE437 was initially characterized as a potent inhibitor of endocannabinoid reuptake.[1] By blocking the cellular uptake of AEA and 2-AG, it indirectly enhances the activation of cannabinoid receptors CB1 and CB2.[3][4] This leads to a range of downstream cellular effects. The therapeutic actions of WOBE437 in preclinical models of pain, inflammation, and multiple sclerosis are reversed by antagonists for CB1 and CB2 receptors, supporting this primary mechanism.[1][3][8] Furthermore, in certain inflammatory conditions, its effects are also mediated by PPARγ and TRPV1 receptors, indicating a broader polypharmacological profile.[4][9][10]

Caption: Signaling pathway of WOBE437 as an endocannabinoid reuptake inhibitor.

It is critical to note that more recent research has presented conflicting data. A 2022 study using chemical proteomics in Neuro-2a cells found that WOBE437 increased AEA uptake and reduced cellular levels of related N-acylethanolamines.[6][7] This study also identified potential off-target proteins, including SCCPDH, VAT1, and FECH.[6][7] This suggests that the mechanism of action may be more complex than initially understood and could be cell-type dependent. These findings must be considered when interpreting data related to WOBE437.

Quantitative Data Summary

The following tables summarize key quantitative data for WOBE437 from published studies.

Table 1: In Vitro Activity

Parameter	Cell Line	Value	Reference
IC₅₀ (AEA Uptake)	U937	10 ± 8 nM	[1]
AEA Uptake Inhibition	Neuro2a (100 nM)	~35% (at 2-10 min)	[1]

| AEA Uptake Inhibition | Primary Rat Cortical Neurons (1 µM) | ~50% (at 2-7 min) |[1] |

Table 2: In Vivo Pharmacokinetics

Administration	Dose	Matrix	Cₘₐₓ	Tₘₐₓ	Half-life (t₁/₂)	Reference
Intraperitoneal (i.p.)	10 mg/kg	Plasma	492 ± 103 pmol/mL	15 min	203 min	[1]
Oral (p.o.)	50 mg/kg	Plasma	~2000 pmol/mL	≤20 min	~180 min (in brain)	[10]
Oral (p.o.)	50 mg/kg	Brain	~500 pmol/g	≤20 min	~180 min	[10]
Oral (p.o.)	10 mg/kg	Plasma	47.3 ± 32.5 pmol/mL	20 min	N/A	[9]

| Oral (p.o.) | 10 mg/kg | Brain | 24.7 ± 25.3 pmol/g | 20 min | N/A |[9] |

Table 3: In Vivo Efficacy in Preclinical Models

Model	Species	Dose & Route	Key Finding	Reference
Acetic Acid-Induced Writhing (Pain)	Mouse	10 mg/kg, i.p.	Significant reduction in abdominal stretches	[1]
Lipopolysaccharide-Induced Endotoxemia	Mouse	5-10 mg/kg, i.p.	Protective anti-inflammatory effects	[1]
Hot Plate Test (Pain)	Mouse	50 mg/kg, p.o.	Significant increase in pain latency (CB1-dependent)	[9][10]
Experimental Autoimmune Encephalomyelitis (EAE)	Mouse	10 mg/kg, i.p. (20 days)	Significantly reduced disease severity and accelerated recovery	[3][5][8]

| CFA-Induced Monoarthritis (Inflammation) | Mouse | 10 mg/kg, i.p. | Attenuated allodynia and edema |[4][9][10] |

Key Experimental Protocols

5.1 Anandamide (AEA) Cellular Uptake Assay [1]

• Cell Culture: U937 or Neuro2a cells are cultured under standard conditions.

• Assay Initiation: Cells are washed and resuspended in a buffer (e.g., HBSS) containing 1 mg/mL fatty acid-free BSA.

• Inhibitor Pre-incubation: Cells are pre-incubated with WOBE437 or vehicle control for a specified time (e.g., 10-15 minutes) at 37°C.

• Substrate Addition: The uptake reaction is started by adding a solution containing radiolabeled [³H]-AEA or [¹⁴C]-AEA.

• Uptake Termination: After a short incubation period (e.g., 2-10 minutes), the uptake is terminated by rapid centrifugation of the cells through an oil layer (e.g., silicone oil) to separate them from the incubation medium.

• Quantification: The cell pellet is lysed, and the incorporated radioactivity is measured using liquid scintillation counting.

• Data Analysis: The amount of AEA uptake is calculated and normalized to control. IC₅₀ values are determined by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

5.2 LC-MS/MS Quantification of WOBE437 and Endocannabinoids [1][3]

• Sample Preparation: Biological matrices (plasma, brain tissue homogenates) are spiked with deuterated internal standards for AEA and 2-AG.

• Lipid Extraction: Lipids are extracted using a liquid-liquid extraction method, typically with a mixture of organic solvents (e.g., ethyl acetate/hexane or methyl formate).

• Chromatography: The extracted lipids are reconstituted and injected into a liquid chromatography system, often using a C18 reversed-phase column, for separation.

• Mass Spectrometry: The eluent is introduced into a triple quadrupole mass spectrometer operating in multiple reaction monitoring (MRM) mode. Specific precursor-to-product ion transitions for WOBE437, AEA, 2-AG, and their internal standards are monitored for selective and sensitive quantification.

• Data Analysis: Analyte concentrations are determined by comparing the peak area ratios of the analyte to the internal standard against a standard calibration curve.

Conclusion and Future Directions

WOBE437 is a pioneering chemical probe that has been instrumental in exploring the pharmacology of the endocannabinoid system. Initially presented as a potent and selective endocannabinoid reuptake inhibitor, it has demonstrated significant therapeutic potential in a variety of preclinical models for pain, anxiety, and neuroinflammation.[1][3][6] Its oral bioavailability and ability to penetrate the central nervous system make it a valuable tool for in vivo studies.[4][9]

However, the scientific community must acknowledge the evolving understanding of its mechanism of action. Recent findings suggesting it may enhance AEA uptake under certain conditions and interact with off-target proteins highlight the complexity of endocannabinoid transport and signaling.[6][7] Future research should focus on resolving these mechanistic discrepancies, perhaps through studies in different cell systems or using advanced proteomic approaches to definitively identify its direct binding partners. Despite these open questions, WOBE437 remains a critical molecule for investigating the therapeutic potential of modulating endogenous cannabinoid levels.

References

• 1. pnas.org [pnas.org]
• 2. US10414721B1 - Inhibitor of endocannabinoid cellular reuptake - Google Patents [patents.google.com]
• 3. Selective Endocannabinoid Reuptake Inhibitor WOBE437 Reduces Disease Progression in a Mouse Model of Multiple Sclerosis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | The Endocannabinoid Reuptake Inhibitor WOBE437 Is Orally Bioavailable and Exerts Indirect Polypharmacological Effects via Different Endocannabinoid Receptors [frontiersin.org]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Chemical Proteomics Reveals Off-Targets of the Anandamide Reuptake Inhibitor WOBE437 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. The Endocannabinoid Reuptake Inhibitor WOBE437 Is Orally Bioavailable and Exerts Indirect Polypharmacological Effects via Different Endocannabinoid Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 10. The Endocannabinoid Reuptake Inhibitor WOBE437 Is Orally Bioavailable and Exerts Indirect Polypharmacological Effects via Different Endocannabinoid Receptors - PubMed [pubmed.ncbi.nlm.nih.gov]

WOBE437: A Technical Whitepaper on its Role as a Selective Endocannabinoid Reuptake Inhibitor

Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

WOBE437 is the prototype of a novel class of endocannabinoid system (ECS) modulators known as Selective Endocannabinoid Reuptake Inhibitors (SERIs).[1][2] Unlike direct cannabinoid receptor agonists or enzyme inhibitors, WOBE437 functions by selectively blocking the cellular reuptake of the primary endocannabinoids, anandamide (AEA) and 2-arachidonoylglycerol (2-AG).[3][4][5] This action leads to a moderate, localized, and self-limiting increase in endogenous cannabinoid levels, which in turn modulates cannabinoid receptor activity.[1] This indirect mechanism of action avoids the significant psychoactive side effects and receptor desensitization commonly associated with direct CB1 agonists.[1][2] Preclinical studies have demonstrated the therapeutic potential of WOBE437 in models of pain, inflammation, anxiety, and multiple sclerosis, with its effects being mediated primarily through CB1 and CB2 receptors, and in some contexts, through PPARγ and TRPV1 receptors.[1][4][5][6]

Mechanism of Action

WOBE437 is a highly potent inhibitor of endocannabinoid cellular uptake, with an IC₅₀ of 10 nM.[4] Its primary mechanism involves blocking the transport of AEA and 2-AG from the synaptic cleft back into the cell, thereby increasing the concentration and duration of these endocannabinoids in the extracellular space. This elevation of endogenous ligands enhances the activation of cannabinoid receptors (CB1 and CB2) and other related targets in a physiologically relevant manner.[4] This "indirect polypharmacology" allows WOBE437 to exert therapeutic effects without direct receptor binding, mitigating the risks of receptor downregulation and tolerance seen with chronic administration of direct agonists.[1][6]

Signaling Pathway Diagram

The diagram below illustrates the mechanism of WOBE437. By inhibiting the putative endocannabinoid transporter (EMT), WOBE437 increases the extracellular concentrations of AEA and 2-AG, leading to enhanced activation of postsynaptic CB1 and CB2 receptors.

Caption: Mechanism of WOBE437 as a Selective Endocannabinoid Reuptake Inhibitor (SERI).

Quantitative Pharmacological Data

The pharmacological profile of WOBE437 has been characterized through various in vitro and in vivo models. The data highlights its potency and bioavailability.

Parameter	Value	Model System	Reference
IC₅₀ (Uptake Inhibition)	10 nM	Endocannabinoid cellular uptake assay	[4]
Oral Bioavailability (Cₘₐₓ)	~500 pmol/g (Brain)	50 mg/kg, p.o. in C57BL6/J mice	[3][5][6]
~2000 pmol/mL (Plasma)	50 mg/kg, p.o. in C57BL6/J mice	[3][5][6]
Time to Peak (Tₘₐₓ)	≤20 minutes	50 mg/kg, p.o. in C57BL6/J mice	[3][5][6][7]
Effective Analgesic Dose (ED₅₀)	42.5 ± 3.9 mg/kg	Hot Plate Test in BALB/c mice	[6]
Endocannabinoid Level Increase	~1.5-fold (Brain)	7-day subchronic treatment	[1]
30-50% (Brain/Cerebellum)	Acute treatment in EAE mice	[1]

Key Experimental Protocols

The characterization of WOBE437 relies on established preclinical models. The methodologies for key experiments are detailed below.

Endocannabinoid Reuptake Inhibition Assay

This assay quantifies the ability of a compound to block the cellular uptake of endocannabinoids.

• Cell Line: Mouse neuroblastoma (Neuro-2a) cells.[8]

• Protocol:

  • Neuro-2a cells are cultured to confluence in appropriate media.

  • Cells are pre-incubated for 10 minutes with either vehicle control, WOBE437 (at various concentrations), or a positive control inhibitor (e.g., OMDM-1) in serum-free medium.[8]

  • A solution containing anandamide (AEA) (e.g., 400 nM) spiked with radiolabeled [³H]AEA is added to the cells.[8]

  • Uptake is allowed to proceed for 15 minutes at 37°C. Parallel incubations are conducted at 4°C to determine non-facilitated, passive uptake.[8]

  • The incubation is terminated by rapidly washing the cells with ice-cold buffer to remove extracellular [³H]AEA.[8]

  • Cells are lysed (e.g., with aq. NaOH), and intracellular radioactivity is measured using a scintillation counter.[8]

  • Specific uptake is calculated by subtracting the passive uptake (4°C) from the total uptake (37°C). IC₅₀ values are determined by plotting the percentage inhibition against the log concentration of WOBE437.

In Vivo Receptor Target Engagement Workflow

To confirm that the pharmacological effects of WOBE437 are mediated by specific endocannabinoid system receptors, in vivo antagonism studies are performed.

• Animal Model: BALB/c or C57BL/6 mice.

• Protocol:

  • Animals are divided into groups: Vehicle, WOBE437 alone, Antagonist alone, and WOBE437 + Antagonist.

  • A selective receptor antagonist is administered via intraperitoneal (i.p.) injection. Examples include:

    • CB1 Antagonist: Rimonabant (e.g., 3-5 mg/kg).[1][6]

    • CB2 Antagonist: AM630 (e.g., 3 mg/kg) or SR144528 (e.g., 3 mg/kg).[1][6]

    • TRPV1 Antagonist: Capsazepine (e.g., 5 mg/kg).[6]

  • After a pre-treatment period (e.g., 30 minutes), WOBE437 (e.g., 10-50 mg/kg, i.p. or p.o.) or vehicle is administered.[6]

  • Following a defined time interval (e.g., 60 minutes), the animal is subjected to a behavioral or physiological test (e.g., Hot Plate Test for analgesia, EAE scoring for neuroinflammation).[3][6]

  • The reversal or blockade of the WOBE437-induced effect by the antagonist confirms the involvement of that specific receptor in its mechanism of action.

Caption: Workflow for in vivo receptor antagonism studies to determine WOBE437's targets.

Pharmacokinetic and Endocannabinoid Level Analysis

This method quantifies the concentration of WOBE437 and key endocannabinoids in biological matrices over time.

• Technique: Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS).[1][4]

• Protocol:

  • Animals are administered WOBE437 (e.g., 10 mg/kg, i.p. or p.o.).

  • At specified time points (e.g., 15, 30, 60, 120, 180 minutes), animals are euthanized.[4][7]

  • Biological samples (plasma, brain, cerebellum, spinal cord) are collected immediately and flash-frozen to prevent lipid degradation.[1]

  • Lipids, including AEA, 2-AG, and WOBE437, are extracted from the homogenized tissues using a lipid-compatible organic solvent system (e.g., Folch extraction with chloroform/methanol).

  • The extracted samples are analyzed by a validated LC-MS/MS method, using deuterated internal standards for accurate quantification.

  • The resulting data is used to determine key pharmacokinetic parameters (Cₘₐₓ, Tₘₐₓ, half-life) and to quantify the change in endogenous AEA and 2-AG levels following WOBE437 administration.[4]

Conclusion and Future Directions

WOBE437 represents a significant advancement in the modulation of the endocannabinoid system. As a selective endocannabinoid reuptake inhibitor, it offers a nuanced approach to enhancing endocannabinoid signaling, distinct from the global activation caused by direct agonists or the profound elevation of specific endocannabinoids by metabolic enzyme inhibitors. Its ability to produce therapeutic effects in preclinical models of complex diseases like multiple sclerosis and chronic inflammatory pain, without inducing tolerance or significant side effects, underscores its potential.[1][6] While its precise molecular transporter target remains to be fully elucidated, WOBE437 serves as an invaluable chemical tool for studying endocannabinoid transport and as a lead compound for the development of a new class of therapeutics for neurological and inflammatory disorders.[9]

References

• 1. Selective Endocannabinoid Reuptake Inhibitor WOBE437 Reduces Disease Progression in a Mouse Model of Multiple Sclerosis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. The Endocannabinoid Reuptake Inhibitor WOBE437 Is Orally Bioavailable and Exerts Indirect Polypharmacological Effects via Different Endocannabinoid Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pnas.org [pnas.org]
• 5. The Endocannabinoid Reuptake Inhibitor WOBE437 Is Orally Bioavailable and Exerts Indirect Polypharmacological Effects via Different Endocannabinoid Receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Frontiers | The Endocannabinoid Reuptake Inhibitor WOBE437 Is Orally Bioavailable and Exerts Indirect Polypharmacological Effects via Different Endocannabinoid Receptors [frontiersin.org]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Chemical Proteomics Reveals Off-Targets of the Anandamide Reuptake Inhibitor WOBE437 - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Polypharmacological Effects of WOBE437

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the polypharmacological effects of WOBE437, a potent and selective endocannabinoid reuptake inhibitor (SERI). WOBE437 represents a novel class of endocannabinoid system (ECS) modulators that function by increasing the endogenous levels of anandamide (AEA) and 2-arachidonoylglycerol (2-AG).[1][2] This indirect mechanism of action leads to the activation of multiple downstream targets, resulting in a broad range of pharmacological effects, including analgesic, anti-inflammatory, and anxiolytic properties.[1][3][4] This document details the quantitative data from preclinical studies, outlines key experimental protocols, and visualizes the underlying signaling pathways and experimental workflows.

Quantitative Data Summary

The following tables summarize the key quantitative data regarding the in vitro and in vivo properties of WOBE437.

Table 1: In Vitro Activity of WOBE437

Parameter	Value	Cell Line/Assay Condition	Reference
AEA Uptake Inhibition (EC50)	10 ± 8 nM	U937 cells	[5]
Efficacy of AEA Uptake Inhibition	66%	U937 cells	[5]
CB1 Receptor Binding (Ki)	> 100 µM	[5]
CB2 Receptor Binding (Ki)	18 µM	[5]
FAAH Inhibition (IC50)	> 100 µM	[5]
MAGL/ABHD Inhibition	Selective over these targets	[5]
COX-2 Inhibition (IC50)	> 100 µM	[5]
FABP5 Binding (IC50)	> 100 µM	[5]

Table 2: In Vivo Pharmacokinetics of WOBE437 in Mice

Route of Administration	Dose	Cmax (Plasma)	Tmax (Plasma)	Cmax (Brain)	Tmax (Brain)	Brain Clearance	Reference
Oral (p.o.)	50 mg/kg	~2000 pmol/mL	≤20 min	~500 pmol/g	≤20 min	~180 min	[6][7][8]
Intraperitoneal (i.p.)	10 mg/kg	492 ± 103 pmol/mL	15 min	919 ± 314 pmol/g	30 min	-	[3]

Table 3: In Vivo Pharmacological Effects of WOBE437 in Mice

Animal Model	Dose and Route	Effect	Receptor Involvement	Reference
Hot Plate Test (Acute Pain)	50 mg/kg, p.o.	Increased pain threshold	CB1	[6]
Acetic Acid-Induced Writhing	5 & 10 mg/kg, i.p.	Reduced number of abdominal stretches	CB1	[3]
CFA-Induced Monoarthritis (Chronic Inflammatory Pain)	10 mg/kg, i.p. (3 days)	Attenuated allodynia and edema	CB1, CB2, PPARγ	[6][8]
Tetrad Test	10 mg/kg, i.p.	Induced hypothermia, hypolocomotion, catalepsy, and analgesia	CB1	[3]
Experimental Autoimmune Encephalomyelitis (EAE)	10 mg/kg, i.p. (20 days)	Reduced disease severity and accelerated recovery	CB1, CB2	[1][2]
Straub Tail Test (Spasticity)	10 mg/kg, i.p.	Induced significant muscle relaxation	Not specified	[2][4]

Experimental Protocols

Detailed methodologies for key experiments cited are provided below.

1. Hot Plate Test for Nociception

• Objective: To assess the analgesic effect of WOBE437 on thermal pain.

• Apparatus: A hot plate apparatus maintained at a constant temperature (e.g., 55 ± 0.5 °C).

• Procedure:

  • Mice are individually placed on the hot plate.

  • The latency to the first sign of nociception (e.g., licking a hind paw or jumping) is recorded.

  • A cut-off time (e.g., 30-45 seconds) is used to prevent tissue damage.

  • A baseline latency is established for each mouse before drug administration.

  • WOBE437 or vehicle is administered (e.g., 50 mg/kg, p.o.).

  • The latency is measured again at specific time points post-administration (e.g., 30, 60, 90, 120 minutes).

  • To determine receptor involvement, specific antagonists (e.g., rimonabant for CB1) are administered prior to WOBE437.[6]

2. CFA-Induced Monoarthritis Model

• Objective: To evaluate the anti-inflammatory and anti-allodynic effects of WOBE437 in a model of chronic inflammatory pain.

• Procedure:

  • Monoarthritis is induced by an intra-articular injection of Complete Freund's Adjuvant (CFA) into the knee joint of mice.

  • The development of inflammation and pain is monitored over several days.

  • Allodynia is assessed by measuring the paw withdrawal threshold to a mechanical stimulus (e.g., von Frey filaments).

  • Edema is quantified by measuring the knee diameter with a caliper.

  • Treatment with WOBE437 (e.g., 10 mg/kg, i.p.) or vehicle is initiated after the establishment of monoarthritis and continued for a specified duration (e.g., 3 days).

  • Measurements of allodynia and edema are taken at regular intervals.

  • To investigate the mechanism of action, antagonists for CB1 (rimonabant), CB2 (SR144528), PPARγ (GW9662), and TRPV1 (capsazepine) are administered before WOBE437.[6]

3. Tetrad Test

• Objective: To assess the cannabimimetic effects of WOBE437, which are characteristic of CB1 receptor activation.

• Procedure: The test consists of four components:

  • Analgesia: Measured using the hot plate or tail-flick test.

  • Hypolocomotion: Assessed by placing the mouse in an open field and measuring the distance traveled or the number of line crossings over a specific period.

  • Catalepsy: Evaluated by placing the mouse's forepaws on an elevated bar and measuring the time it remains immobile.

  • Hypothermia: Rectal temperature is measured using a digital thermometer.

• All four tests are conducted on the same animal after the administration of WOBE437 (e.g., 10 mg/kg, i.p.).[3]

Signaling Pathways and Experimental Workflows

Mechanism of Action of WOBE437

The primary mechanism of WOBE437 is the inhibition of the putative endocannabinoid membrane transporter (EMT), which leads to an accumulation of AEA and 2-AG in the synaptic cleft. These endocannabinoids then activate various receptors, leading to the observed polypharmacological effects.

Caption: Mechanism of action of WOBE437.

General In Vivo Experimental Workflow

The following diagram illustrates a typical workflow for evaluating the in vivo effects of WOBE437 in preclinical animal models.

References

• 1. Selective Endocannabinoid Reuptake Inhibitor WOBE437 Reduces Disease Progression in a Mouse Model of Multiple Sclerosis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Selective Endocannabinoid Reuptake Inhibitor WOBE437 Reduces Disease Progression in a Mouse Model of Multiple Sclerosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pnas.org [pnas.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. The Endocannabinoid Reuptake Inhibitor WOBE437 Is Orally Bioavailable and Exerts Indirect Polypharmacological Effects via Different Endocannabinoid Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. The Endocannabinoid Reuptake Inhibitor WOBE437 Is Orally Bioavailable and Exerts Indirect Polypharmacological Effects via Different Endocannabinoid Receptors - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for WOBE437 in In Vivo Mouse Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

WOBE437 is a potent and selective endocannabinoid reuptake inhibitor (SERI) that has demonstrated significant therapeutic potential in a variety of preclinical mouse models. By blocking the cellular uptake of the primary endocannabinoids, anandamide (AEA) and 2-arachidonoylglycerol (2-AG), WOBE437 elevates the levels of these signaling lipids in the brain and peripheral tissues.[1][2] This mechanism of action leads to the indirect activation of cannabinoid receptors (CB1 and CB2) and other related receptors, resulting in a range of pharmacological effects, including analgesic, anti-inflammatory, anxiolytic, and neuroprotective properties.[1][2][3][4][5] Notably, WOBE437 has been shown to be orally bioavailable and capable of penetrating the brain at bioactive concentrations.[1][6][7][8]

These application notes provide a comprehensive overview of the use of WOBE437 in in vivo mouse studies, including recommended dosages, administration protocols, and summaries of its effects in various disease models.

Mechanism of Action

WOBE437 acts by inhibiting the reuptake of endocannabinoids AEA and 2-AG from the synaptic cleft and extracellular space back into the cell. This inhibition leads to an accumulation of these endocannabinoids, thereby enhancing their signaling through cannabinoid receptors CB1 and CB2. The effects of WOBE437 are thus indirect and depend on the endogenous production of endocannabinoids. In some models of chronic inflammation, its effects have also been shown to be mediated by PPARγ and TRPV1 receptors.[6]

Caption: Mechanism of action of WOBE437.

Data Presentation

WOBE437 Dosage and Administration in Mouse Models

Mouse Model	Strain	WOBE437 Dosage	Administration Route	Treatment Schedule	Key Findings
Multiple Sclerosis (EAE)	C57BL/6	10 mg/kg	Intraperitoneal (i.p.)	Daily for 20 days, starting at disease onset or before the peak of the disease.[4][9][10][11]	Reduced disease severity and accelerated recovery.[4][9][10][11]
Acute Pain (Hot Plate Test)	BALB/c	50 mg/kg, 100 mg/kg	Oral (p.o.)	Single dose.[6][12]	Increased pain threshold.[6][12]
Inflammatory Pain (Writhing Test)	BALB/c	10 mg/kg	Intraperitoneal (i.p.)	Single dose.[2]	Reduced number of abdominal stretches.[2]
Inflammatory Pain (Formalin Test)	Not Specified	5 and 10 mg/kg	Not Specified	Single dose.[3]	Reduced inflammatory pain and paw thickness.[3]
Chronic Inflammation (CFA-induced monoarthritis)	BALB/c	10 mg/kg	Intraperitoneal (i.p.)	Repetitive doses.	Attenuated allodynia and edema.
Anxiety (Elevated Plus Maze & Holeboard Test)	C57BL/6N	3 mg/kg	Intraperitoneal (i.p.)	Single dose.[3]	Exhibited anxiolytic effects.[3]
Endotoxemia (LPS-induced)	BALB/c	5 mg/kg	Not Specified	Single dose.[3]	Protective effects against LPS-induced temperature drop.[3]
Spasticity (Straub Test)	C57BL/6	10 mg/kg	Intraperitoneal (i.p.)	Single dose.[9][10][11]	Induced significant muscle relaxation without sedation.[9][10][11]

Pharmacokinetic Parameters of WOBE437 in Mice

Administration Route	Dosage	Mouse Strain	Tissue	Cmax	tmax
Oral (p.o.)	50 mg/kg	C57BL6/J	Plasma	~2000 pmol/mL[6][7][8]	≤20 min[6][7][8]
Oral (p.o.)	50 mg/kg	C57BL6/J	Brain	~500 pmol/g[6][7][8]	≤20 min[6][7][8]
Oral (p.o.)	10 mg/kg	C57BL6/J	Plasma	47.3 ± 32.5 pmol/mL	20 min[7]
Oral (p.o.)	10 mg/kg	C57BL6/J	Brain	24.7 ± 25.3 pmol/g	20 min[7]
Intraperitoneal (i.p.)	10 mg/kg	Not Specified	Plasma	492 ± 103 pmol/mL	15 min[2][3]

Experimental Protocols

General Experimental Workflow

Caption: A typical experimental workflow for in vivo mouse studies with WOBE437.

Preparation and Administration of WOBE437

a. Intraperitoneal (i.p.) Administration

• Vehicle: Dimethyl sulfoxide (DMSO) is a commonly used vehicle.[4][5]

• Preparation:

  • Prepare a stock solution of WOBE437 in DMSO. The concentration will depend on the final desired dosage and injection volume.

  • For a 10 mg/kg dose in a 25 g mouse, the total dose is 0.25 mg. If the final injection volume is 20 µL, the concentration of the WOBE437 solution should be 12.5 mg/mL.[4]

• Administration:

  • Gently restrain the mouse.

  • Inject the prepared WOBE437 solution into the intraperitoneal cavity using a sterile syringe and needle. The injection volume is typically low, around 20 µL.[4]

b. Oral (p.o.) Administration

• Vehicle: While not always explicitly stated, physiological saline or a suspension in a vehicle like 0.5% carboxymethylcellulose (CMC) can be used.

• Preparation:

  • For oral gavage, WOBE437 can be dissolved or suspended in the chosen vehicle.

• Administration:

  • Administer the solution directly into the stomach using a gavage needle.

  • The volume of administration is typically around 10 mL/kg body weight.

Experimental Autoimmune Encephalomyelitis (EAE) Model

• Objective: To model multiple sclerosis and assess the neuroprotective and anti-inflammatory effects of WOBE437.

• Protocol (Generalized):

  • Induction: EAE is induced in female C57BL/6 mice by subcutaneous immunization with an emulsion of Myelin Oligodendrocyte Glycoprotein (MOG) peptide (e.g., MOG35-55) in Complete Freund's Adjuvant (CFA).[7][13] This is followed by intraperitoneal injections of pertussis toxin (PTX) on the day of immunization and 48 hours later to facilitate the entry of immune cells into the central nervous system.[1][13]

  • Clinical Scoring: Mice are monitored daily for clinical signs of EAE, which are typically scored on a scale of 0 to 5 (e.g., 0 = no signs, 1 = limp tail, 2 = hind limb weakness, 3 = hind limb paralysis, 4 = moribund, 5 = death).

  • Treatment: Begin daily i.p. injections of WOBE437 (10 mg/kg) or vehicle at the onset of clinical symptoms (e.g., score of 1-2) and continue for the duration of the study (e.g., 20 days).[4][5]

  • Endpoint Analysis: Monitor clinical scores, body weight, and at the end of the study, collect tissues (brain, spinal cord) for histological analysis (e.g., immune cell infiltration, demyelination) and biochemical analysis (e.g., endocannabinoid levels).

Hot Plate Test for Acute Pain

• Objective: To assess the analgesic effects of WOBE437 on thermal pain.

• Protocol (Generalized):

  • Apparatus: A hot plate apparatus maintained at a constant temperature (e.g., 52-55°C).[14][15]

  • Procedure: a. Administer WOBE437 (e.g., 50 mg/kg, p.o.) or vehicle. b. At a predetermined time after administration (e.g., 60 minutes), place the mouse on the hot plate. c. Record the latency to the first sign of nociception, such as paw licking, flicking, or jumping.[14][16] d. A cut-off time (e.g., 30-60 seconds) should be established to prevent tissue damage.

Acetic Acid-Induced Writhing Test for Inflammatory Pain

• Objective: To evaluate the peripheral analgesic activity of WOBE437.

• Protocol (Generalized):

  • Procedure: a. Administer WOBE437 (e.g., 10 mg/kg, i.p.) or vehicle. b. After a suitable absorption period (e.g., 30 minutes), inject a solution of acetic acid (e.g., 0.6-1% in saline) intraperitoneally.[3] c. Immediately place the mouse in an observation chamber and count the number of writhes (abdominal constrictions and stretching of the hind limbs) over a defined period (e.g., 10-20 minutes).[3]

Complete Freund's Adjuvant (CFA)-Induced Monoarthritis

• Objective: To model chronic inflammatory pain and arthritis.

• Protocol (Generalized):

  • Induction: Induce monoarthritis by injecting a small volume of CFA (e.g., 10-20 µL) intra-articularly into the knee or ankle joint of one hind paw.[10][17]

  • Treatment: Administer WOBE437 (e.g., 10 mg/kg, i.p.) or vehicle daily, starting at a specific time point after CFA injection.

  • Endpoint Analysis: Measure paw edema (swelling) using calipers and assess pain behaviors such as mechanical allodynia (using von Frey filaments) and thermal hyperalgesia.

Concluding Remarks

WOBE437 is a valuable research tool for investigating the role of the endocannabinoid system in various physiological and pathological processes. The dosages and protocols outlined in these application notes provide a solid foundation for designing and conducting in vivo mouse studies. Researchers should optimize these protocols based on their specific experimental needs and animal models. As with any in vivo research, all procedures should be performed in accordance with institutional animal care and use guidelines.

References

• 1. Experimental Autoimmune Encephalomyelitis in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pnas.org [pnas.org]
• 3. rjptsimlab.com [rjptsimlab.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Selective Endocannabinoid Reuptake Inhibitor WOBE437 Reduces Disease Progression in a Mouse Model of Multiple Sclerosis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Induction of Experimental Autoimmune Encephalomyelitis in a Mouse Model [jove.com]
• 7. Active Induction of Experimental Autoimmune Encephalomyelitis (EAE) with MOG35–55 in the Mouse | Springer Nature Experiments [experiments.springernature.com]
• 8. Experimental Autoimmune Encephalomyelitis in the Mouse - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Unilateral hot plate test: a simple and sensitive method for detecting central and peripheral hyperalgesia in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. 4.2. Complete Freund’s Adjuvant (CFA)-Induced Mono-Arthritis [bio-protocol.org]
• 11. researchgate.net [researchgate.net]
• 12. Frontiers | The Endocannabinoid Reuptake Inhibitor WOBE437 Is Orally Bioavailable and Exerts Indirect Polypharmacological Effects via Different Endocannabinoid Receptors [frontiersin.org]
• 13. Hooke - Protocols - EAE Induction by Active Immunization in C57BL/6 Mice [hookelabs.com]
• 14. Frontiers | Methods Used to Evaluate Pain Behaviors in Rodents [frontiersin.org]
• 15. meliordiscovery.com [meliordiscovery.com]
• 16. tmc.sinica.edu.tw [tmc.sinica.edu.tw]
• 17. Gait analysis of C57BL/6 mice with complete Freund's adjuvant-induced arthritis using the CatWalk system | springermedizin.de [springermedizin.de]

Application Notes and Protocols: Oral Administration of WOBE437 in Mice

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the oral administration of WOBE437, a selective endocannabinoid reuptake inhibitor (SERI), to mice. The information is compiled from preclinical studies and is intended to guide researchers in designing and executing experiments involving this compound.

Compound Profile: WOBE437

WOBE437 is a potent and selective inhibitor of endocannabinoid (eCB) reuptake, specifically targeting the transport of anandamide (AEA) and 2-arachidonoylglycerol (2-AG).[1][2] By blocking their cellular uptake, WOBE437 elevates the levels of these endocannabinoids in the synaptic cleft and surrounding tissues, thereby enhancing their signaling through cannabinoid receptors (CB1 and CB2) and other targets like PPARγ.[1][3] This mechanism of action has demonstrated therapeutic potential in various preclinical models, including those for pain, inflammation, anxiety, and multiple sclerosis.[2][4][5]

Quantitative Data Summary

The following tables summarize key quantitative data from studies involving the oral administration of WOBE437 to mice.

Table 1: Pharmacokinetics of WOBE437 in Mice after Oral Administration

Mouse Strain	Dose (p.o.)	Cmax (Plasma)	Cmax (Brain)	Tmax (Plasma & Brain)	Brain Clearance	Reference
C57BL6/J (male)	10 mg/kg	47.3 ± 32.5 pmol/mL	24.7 ± 25.3 pmol/g	-	-	[6]
C57BL6/J (male)	50 mg/kg	~2000 pmol/mL	~500 pmol/g	≤20 min	~180 min	[1][3][7]
BALB/c (male)	50 mg/kg	-	Similar to C57BL6/J at 60 min	-	-	[3][7]

Table 2: Effective Doses of WOBE437 in a Mouse Model of Acute Pain (Hot Plate Test)

Mouse Strain	Dose (p.o.)	Effect	Receptor Dependence	Reference
BALB/c (male)	50 mg/kg	Minimum dose to significantly increase pain threshold	CB1	[6][8]
BALB/c (male)	100 mg/kg	Further, but not significantly greater, increase in pain threshold	CB1	[1]

Experimental Protocols

This section details the methodology for preparing and orally administering WOBE437 to mice.

Materials

• WOBE437 compound

• Vehicle (e.g., Dimethyl sulfoxide - DMSO)

• Phosphate-buffered saline (PBS) or sterile water

• Appropriate mouse strain (e.g., C57BL/6 or BALB/c)

• Oral gavage needles (flexible or rigid, 20-22 gauge with a ball tip)

• 1 mL syringes

• Vortex mixer

• Analytical balance

WOBE437 Formulation Preparation

• Determine the appropriate vehicle. DMSO has been used as a vehicle for WOBE437 administration.[4] However, depending on the experimental design, other vehicles such as a mixture of DMSO, Tween 80, and saline may be considered to improve solubility and stability. It is crucial to perform vehicle-only controls in all experiments.

• Calculate the required amount of WOBE437. Based on the desired dose (e.g., 10 mg/kg, 50 mg/kg) and the average weight of the mice, calculate the total amount of WOBE437 needed.

• Prepare the stock solution. Accurately weigh the required amount of WOBE437 and dissolve it in the chosen vehicle. For example, to prepare a 10 mg/mL stock solution, dissolve 10 mg of WOBE437 in 1 mL of vehicle. Gentle warming and vortexing may be necessary to ensure complete dissolution.

• Prepare the final dosing solution. The concentration of the final dosing solution will depend on the volume to be administered. A common oral gavage volume for mice is 5-10 mL/kg. For a 10 mg/kg dose and a 10 mL/kg administration volume, the final concentration of the dosing solution should be 1 mg/mL. Dilute the stock solution accordingly with the vehicle or a suitable diluent.

Oral Administration Procedure (Oral Gavage)

• Animal Handling and Restraint:

  • Gently pick up the mouse by the base of the tail and allow it to grip a surface.

  • Securely scruff the mouse by grasping the loose skin over the neck and shoulders. This will immobilize the head and prevent the mouse from biting.

• Gavage Needle Insertion:

  • With the mouse properly restrained, hold the syringe with the gavage needle and gently introduce the tip into the mouse's mouth, just behind the incisors.

  • Angle the needle slightly upwards towards the roof of the mouth to avoid the trachea.

  • Gently advance the needle along the esophagus until it reaches the stomach. The appropriate depth can be pre-measured from the tip of the mouse's nose to the last rib.

• Compound Administration:

  • Once the needle is correctly positioned in the stomach, slowly depress the syringe plunger to deliver the WOBE437 solution.

  • Administer the solution at a steady pace to avoid regurgitation.

• Post-Administration Monitoring:

  • After administration, gently remove the gavage needle and return the mouse to its cage.

  • Monitor the mouse for any signs of distress, such as difficulty breathing or lethargy.

Visualizations

Signaling Pathway of WOBE437

Caption: WOBE437 inhibits endocannabinoid reuptake, increasing their extracellular levels and signaling.

Experimental Workflow for Oral Administration of WOBE437 in Mice

Caption: Workflow for oral administration of WOBE437 in mice from preparation to data analysis.

References

• 1. Frontiers | The Endocannabinoid Reuptake Inhibitor WOBE437 Is Orally Bioavailable and Exerts Indirect Polypharmacological Effects via Different Endocannabinoid Receptors [frontiersin.org]
• 2. pnas.org [pnas.org]
• 3. The Endocannabinoid Reuptake Inhibitor WOBE437 Is Orally Bioavailable and Exerts Indirect Polypharmacological Effects via Different Endocannabinoid Receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Selective Endocannabinoid Reuptake Inhibitor WOBE437 Reduces Disease Progression in a Mouse Model of Multiple Sclerosis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. The Endocannabinoid Reuptake Inhibitor WOBE437 Is Orally Bioavailable and Exerts Indirect Polypharmacological Effects via Different Endocannabinoid Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocols: WOBE437 in Pain and Inflammation Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

WOBE437 is a potent and selective endocannabinoid reuptake inhibitor (SERI) that has demonstrated significant analgesic and anti-inflammatory effects in various preclinical models. By blocking the cellular uptake of the primary endocannabinoids, anandamide (AEA) and 2-arachidonoylglycerol (2-AG), WOBE437 elevates the levels of these endogenous signaling lipids, leading to the activation of cannabinoid receptors (CB1 and CB2) and other related receptors. This indirect modulation of the endocannabinoid system (ECS) presents a promising therapeutic strategy for managing pain and inflammation with a potentially favorable side-effect profile compared to direct cannabinoid receptor agonists.[1][2]

These application notes provide a summary of the key findings on WOBE437's efficacy in established pain and inflammation models, detailed experimental protocols, and visual representations of its mechanism of action and experimental workflows.

Data Presentation

Table 1: Efficacy of WOBE437 in an Acute Pain Model (Hot Plate Test)

Species	Administration Route	Dose (mg/kg)	Pain Threshold Increase	Receptor Dependence	Reference
BALB/c Mice	Oral (p.o.)	50	61.7% (from 5.8 ± 0.9 s to 9.4 ± 1.9 s)	CB1	[1]
BALB/c Mice	Oral (p.o.)	100	Further marginal increase to 11.7 ± 2.6 s	CB1	[1]

Table 2: Efficacy of WOBE437 in a Chronic Inflammatory Pain Model (Complete Freund's Adjuvant-Induced Monoarthritis)

Species	Administration Route	Dose (mg/kg)	Treatment Duration	Outcome	Receptor Involvement	Reference
BALB/c Mice	Intraperitoneal (i.p.)	10	Single dose	Significant decrease in allodynia	CB2, TRPV1	[1]
BALB/c Mice	Intraperitoneal (i.p.)	10	3 days	Reduced allodynia (pain threshold increased from 69.0 ± 15.7 g to 136.3 ± 31.7 g) and edema	CB1, CB2, PPARγ	[1]

Table 3: Efficacy of WOBE437 in a Multiple Sclerosis Model (Experimental Autoimmune Encephalomyelitis - EAE)

Species	Administration Route	Dose (mg/kg)	Treatment Duration	Key Findings	Receptor Involvement	Reference
C57BL/6 Mice	Intraperitoneal (i.p.)	10	20 days	Significantly reduced disease severity and accelerated recovery. Increased AEA and 2-AG levels in the spleen.	CB1, CB2	[2]

Signaling Pathway and Experimental Workflows

WOBE437 Mechanism of Action

WOBE437 inhibits the reuptake of endocannabinoids (eCBs) like anandamide (AEA) and 2-arachidonoylglycerol (2-AG) into the cell. This leads to an accumulation of eCBs in the synaptic cleft, enhancing their signaling through various receptors, including CB1, CB2, TRPV1, and PPARγ, which in turn modulates pain and inflammation pathways.

Caption: WOBE437 inhibits endocannabinoid reuptake, increasing their availability to activate multiple receptors, resulting in analgesic and anti-inflammatory effects.

Experimental Workflow: CFA-Induced Monoarthritis in Mice

This workflow outlines the key steps in inducing and assessing inflammatory pain using the Complete Freund's Adjuvant (CFA) model and evaluating the therapeutic effect of WOBE437.

Caption: Experimental timeline for the CFA-induced monoarthritis model and WOBE437 treatment.

Experimental Protocols

Acute Pain: Hot Plate Test

This protocol is used to assess the analgesic effects of WOBE437 on thermal pain sensitivity.

Materials:

• Hot plate apparatus (e.g., Ugo Basile)

• BALB/c mice

• WOBE437

• Vehicle (e.g., DMSO)

• Oral gavage needles

• Timer

Procedure:

• Habituation: Acclimate mice to the experimental room for at least 1 hour before testing.

• Baseline Measurement: Place each mouse individually on the hot plate maintained at a constant temperature (e.g., 55°C). Start the timer and record the latency (in seconds) for the mouse to exhibit a nociceptive response (e.g., licking a hind paw, jumping). A cut-off time (e.g., 30-60 seconds) should be established to prevent tissue damage.

• Drug Administration: Administer WOBE437 (e.g., 50 mg/kg or 100 mg/kg) or vehicle orally (p.o.) to the mice.[1]

• Post-treatment Measurement: At a specified time post-administration (e.g., 60 minutes), place the mice back on the hot plate and measure the pain latency as described in step 2.

• Data Analysis: Compare the pain latencies between the vehicle- and WOBE437-treated groups. An increase in latency indicates an analgesic effect.

Chronic Inflammatory Pain: Complete Freund's Adjuvant (CFA)-Induced Monoarthritis

This model induces a persistent inflammatory state in a single joint, allowing for the evaluation of WOBE437's effects on chronic pain and inflammation.

Materials:

• Complete Freund's Adjuvant (CFA)

• BALB/c mice

• WOBE437

• Vehicle (e.g., 20 μL DMSO)

• Syringes with fine-gauge needles for intra-articular injection and intraperitoneal administration

• Calipers for measuring joint diameter

• Von Frey filaments for assessing mechanical allodynia

Procedure:

• Induction of Monoarthritis: Anesthetize the mice and induce monoarthritis by a single intra-articular injection of CFA (e.g., 40 μL) into one knee joint.[1]

• Development of Inflammation: Allow the inflammatory process to develop over 14 days.[1]

• Treatment: On day 15, begin intraperitoneal (i.p.) administration of WOBE437 (e.g., 10 mg/kg) or vehicle. Treatment can be a single dose or repeated for several days (e.g., 3 days).[1]

• Assessment of Allodynia: Measure mechanical allodynia using von Frey filaments. Determine the paw withdrawal threshold in response to the application of filaments with increasing force. An increase in the withdrawal threshold in the WOBE437-treated group indicates a reduction in allodynia.

• Assessment of Edema: Measure the diameter of the CFA-injected knee and the contralateral knee using calipers. A reduction in the diameter of the inflamed knee in the WOBE437-treated group compared to the vehicle group indicates an anti-inflammatory effect.

• Data Analysis: Compare the paw withdrawal thresholds and knee diameters between the treatment and control groups.

Neuroinflammatory Model: Experimental Autoimmune Encephalomyelitis (EAE)

EAE is a widely used model for multiple sclerosis and is employed to assess the neuroprotective and anti-inflammatory properties of WOBE437.

Materials:

• Myelin oligodendrocyte glycoprotein (MOG) 35-55 peptide

• Complete Freund's Adjuvant (CFA) containing Mycobacterium tuberculosis

• Pertussis toxin

• C57BL/6 mice

• WOBE437

• Vehicle (e.g., DMSO)

Procedure:

• Induction of EAE:

  • Emulsify MOG peptide with CFA.

  • Anesthetize female C57BL/6 mice and immunize them subcutaneously with the MOG/CFA emulsion.[2]

  • Administer pertussis toxin intraperitoneally on the day of immunization and again two days later.

• Clinical Scoring: Monitor the mice daily for clinical signs of EAE and score them on a standardized scale (e.g., 0 = no signs, 1 = limp tail, 2 = hind limb weakness, 3 = hind limb paralysis).

• Treatment Initiation: Begin daily intraperitoneal administration of WOBE437 (e.g., 10 mg/kg) or vehicle at the onset of clinical signs or at a predefined time point.[2]

• Monitoring and Data Collection: Continue daily clinical scoring throughout the treatment period (e.g., 20 days).[2]

• Data Analysis: Compare the clinical scores between the WOBE437- and vehicle-treated groups to determine the effect of the compound on disease severity and progression. At the end of the study, tissues can be collected for histological and biochemical analyses (e.g., measuring endocannabinoid levels, assessing immune cell infiltration).

References

• 1. Selective Endocannabinoid Reuptake Inhibitor WOBE437 Reduces Disease Progression in a Mouse Model of Multiple Sclerosis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for Studying Neuroinflammation with WOBE437

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the use of WOBE437, a selective endocannabinoid reuptake inhibitor (SERI), for the investigation of neuroinflammation. The protocols and data presented are based on preclinical studies and offer a framework for utilizing WOBE437 as a tool to modulate the endocannabinoid system (ECS) in relevant disease models.

Introduction to WOBE437

WOBE437 is the first potent and selective inhibitor of endocannabinoid reuptake.[1] It moderately increases the levels of the two primary endocannabinoids, anandamide (AEA) and 2-arachidonoylglycerol (2-AG), by blocking their transport into cells.[1][2] This mode of action allows for a "self-limiting" enhancement of endocannabinoid signaling, avoiding the overstimulation and subsequent desensitization of cannabinoid receptors often seen with direct agonists or enzyme inhibitors.[1][3][4] WOBE437 has demonstrated efficacy in animal models of pain, anxiety, and notably, neuroinflammation, making it a valuable tool for studying the therapeutic potential of the ECS in neurological disorders.[1][5]

Mechanism of Action in Neuroinflammation

In the context of neuroinflammation, WOBE437 exerts its effects primarily through the activation of cannabinoid receptors CB1 and CB2.[1][6] By increasing the local concentrations of AEA and 2-AG, WOBE437 can:

• Reduce Immune Cell Infiltration: Inhibit the migration of pathogenic T cells into the central nervous system (CNS).[1][6]

• Suppress Microglial Activation: Decrease the proliferation and activation of microglia, key resident immune cells of the CNS.[1][6]

• Promote Neuroprotection: The ECS is known to play a role in regulating glutamate homeostasis and protecting neurons from excitotoxicity, a common feature of neuroinflammatory conditions.[1][6]

The therapeutic effects of WOBE437 in models of multiple sclerosis (MS) are dependent on both CB1 and CB2 receptors, highlighting the multifaceted role of the ECS in modulating neuroinflammation.[1][6]

Data Presentation: Efficacy of WOBE437 in a Mouse Model of Neuroinflammation

The following tables summarize the quantitative effects of WOBE437 in the Experimental Autoimmune Encephalomyelitis (EAE) mouse model, a widely used model for human multiple sclerosis.

Table 1: Effect of WOBE437 on Endocannabinoid Levels

Tissue	Endocannabinoid	Fold Increase vs. Vehicle
Brain & Cerebellum	AEA & 2-AG	~1.3 - 1.5
Plasma	2-AG	~1.23

Data represents a mild but significant increase in endocannabinoid levels following WOBE437 treatment.[6]

Table 2: Effect of WOBE437 on Immune Cell Populations in the CNS of EAE Mice

Cell Population	Marker	Organ	Percent Reduction vs. Vehicle
Microglia	CD45dim	Brain	67%
Microglia	CD45dim	Spinal Cord	64%
Infiltrating T Cells	CD4+IFNγ+IL-17+	CNS	Significantly Reduced
Infiltrating T Cells	CD8+IFNγ+IL-17+	CNS	Significantly Reduced

WOBE437 treatment significantly reduces key inflammatory cell populations in the central nervous system during EAE.[6]

Experimental Protocols

The following are detailed protocols for key experiments to study the effects of WOBE437 on neuroinflammation.

Protocol 1: Induction and Treatment of Experimental Autoimmune Encephalomyelitis (EAE)

This protocol describes the induction of EAE in mice to model the neuroinflammatory aspects of multiple sclerosis and the subsequent treatment with WOBE437.

Materials:

• Female C57BL/6J mice (8 weeks old)

• Myelin Oligodendrocyte Glycoprotein peptide 35-55 (MOG35-55)

• Complete Freund's Adjuvant (CFA)

• Mycobacterium tuberculosis H37Ra

• Pertussis toxin (PTX)

• WOBE437

• Vehicle (e.g., 5% Tween 80 in saline)

• Isoflurane anesthetic

Procedure:

• EAE Induction (Day 0):

  • Prepare the MOG/CFA emulsion: Emulsify MOG35-55 (200 µg per mouse) in CFA containing Mycobacterium tuberculosis (4 mg/ml).

  • Anesthetize mice with isoflurane.

  • Administer a 100 µl subcutaneous injection of the MOG/CFA emulsion at two sites on the flank.

  • Administer 200 ng of PTX intraperitoneally (i.p.).

• PTX Booster (Day 2):

  • Administer a second i.p. injection of 200 ng of PTX.

• Clinical Scoring:

  • Begin daily monitoring of mice for clinical signs of EAE from day 7 post-immunization.

  • Score clinical signs based on a standard 0-5 scale (0 = no signs, 1 = limp tail, 2 = hind limb weakness, 3 = hind limb paralysis, 4 = quadriplegia, 5 = moribund).

• WOBE437 Treatment:

  • Initiate treatment when mice show the first clinical signs of EAE (disease onset).

  • Administer WOBE437 (10 mg/kg) or vehicle i.p. daily for 20 consecutive days.[1][4]

• Tissue Collection:

  • At the peak of the disease or at the end of the treatment period, euthanize mice.

  • Collect brain, cerebellum, spinal cord, and blood for further analysis (e.g., flow cytometry, LC-MS/MS).

Protocol 2: Analysis of CNS Infiltrating Immune Cells by Flow Cytometry

This protocol details the isolation and analysis of immune cells from the CNS of EAE mice.

Materials:

• Brain and spinal cord from euthanized mice

• Percoll

• RPMI medium

• Fluorescently conjugated antibodies against CD45, CD4, CD8, IFNγ, and IL-17

• Cell stimulation cocktail (containing phorbol 12-myristate 13-acetate (PMA), ionomycin, and brefeldin A)

• Fixation/Permeabilization buffer

• Flow cytometer

Procedure:

• Cell Isolation:

  • Perfuse mice with ice-cold PBS.

  • Dissect the brain and spinal cord and mechanically dissociate the tissue.

  • Create a single-cell suspension.

  • Isolate mononuclear cells using a Percoll gradient centrifugation.

• Cell Staining:

  • For intracellular cytokine staining, stimulate cells for 4-5 hours with a cell stimulation cocktail.

  • Stain for surface markers (e.g., CD45, CD4, CD8) with fluorescently labeled antibodies.

  • Fix and permeabilize the cells using a fixation/permeabilization buffer.

  • Stain for intracellular cytokines (e.g., IFNγ, IL-17).

• Flow Cytometry Analysis:

  • Acquire data on a flow cytometer.

  • Gate on CD45high cells to identify infiltrating immune cells and CD45dim cells for microglia.[6]

  • Further gate on CD4+ and CD8+ T cell populations to analyze cytokine production.

Protocol 3: Quantification of Endocannabinoids by LC-MS/MS

This protocol describes the extraction and quantification of AEA and 2-AG from CNS tissue and plasma.

Materials:

• Brain, cerebellum, spinal cord, and plasma samples

• Deuterated internal standards for AEA and 2-AG

• Acetonitrile

• Liquid chromatography-tandem mass spectrometry (LC-MS/MS) system

Procedure:

• Sample Preparation:

  • Homogenize tissue samples in acetonitrile containing deuterated internal standards.

  • For plasma samples, perform a protein precipitation with cold acetonitrile containing internal standards.

  • Centrifuge the samples to pellet debris and proteins.

  • Collect the supernatant for analysis.

• LC-MS/MS Analysis:

  • Inject the extracted samples into the LC-MS/MS system.

  • Separate the endocannabinoids using a suitable chromatography column and gradient.

  • Detect and quantify AEA, 2-AG, and their respective internal standards using multiple reaction monitoring (MRM) in positive ion mode.

• Data Analysis:

  • Calculate the concentration of each endocannabinoid by comparing the peak area ratio of the analyte to the internal standard against a standard curve.

Visualizations

The following diagrams illustrate the proposed signaling pathway of WOBE437 in neuroinflammation and a typical experimental workflow.

Caption: WOBE437 inhibits endocannabinoid reuptake, increasing their availability to activate CB1/CB2 receptors.

Caption: Workflow for evaluating WOBE437's efficacy in the EAE mouse model of neuroinflammation.

References

• 1. Selective Endocannabinoid Reuptake Inhibitor WOBE437 Reduces Disease Progression in a Mouse Model of Multiple Sclerosis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | The Endocannabinoid Reuptake Inhibitor WOBE437 Is Orally Bioavailable and Exerts Indirect Polypharmacological Effects via Different Endocannabinoid Receptors [frontiersin.org]
• 3. Selective Endocannabinoid Reuptake Inhibitor WOBE437 Reduces Disease Progression in a Mouse Model of Multiple Sclerosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols: WOBE437 Treatment in Experimental Autoimmune Encephalomyelitis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of WOBE437, a selective endocannabinoid reuptake inhibitor (SERI), in the experimental autoimmune encephalomyelitis (EAE) mouse model of multiple sclerosis. The included data and protocols are intended to facilitate the design and execution of studies investigating the therapeutic potential of WOBE437 and other endocannabinoid system modulators for neuroinflammatory diseases.

Introduction

Experimental autoimmune encephalomyelitis (EAE) is the most widely used animal model for the human inflammatory demyelinating disease, multiple sclerosis (MS).[1][2] It is a CD4+ T-cell-mediated neuroinflammatory condition characterized by inflammation, demyelination, axonal loss, and gliosis, mirroring key pathological features of MS.[1][2] The endocannabinoid system (ECS) has emerged as a promising therapeutic target for MS, with evidence suggesting its modulation can alleviate disease symptoms.[1][3][4][5] WOBE437 is the prototype of a novel class of ECS modulators known as SERIs, which act by mildly and selectively increasing central endocannabinoid levels.[1][3][4][5] Preclinical studies have demonstrated its analgesic, anxiolytic, and anti-inflammatory properties.[1][4][5] This document details the effects and protocols for WOBE437 administration in the EAE model.

Data Presentation

Table 1: Effect of WOBE437 on Clinical Score in EAE Mice (Treatment Initiated at Disease Onset)

Parameter	Vehicle (DMSO)	WOBE437 (10 mg/kg)
Maximal Clinical Score	~3.0	~2.0
Area Under the Curve (AUC)	Not specified	Significantly reduced vs. Vehicle

Data summarized from figures in the cited literature.[1][2]

Table 2: Effect of WOBE437 on Clinical Score in EAE Mice (Treatment Initiated Near Peak of Disease)

Parameter	Vehicle (DMSO)	WOBE437 (10 mg/kg)
Clinical Score Reduction	N/A	30% reduction 1 day post-treatment, increasing to 40% thereafter
Maximal Clinical Score	~3.2	~2.0
Area Under the Curve (AUC)	Not specified	Significantly reduced vs. Vehicle

Data summarized from figures and text in the cited literature.[1][2]

Table 3: Effect of WOBE437 on Endocannabinoid Levels in EAE Mice

Tissue	Timepoint	Analyte	% Change vs. Vehicle
Cerebellum	Peak of Disease	AEA	~50% increase
Cerebellum	Peak of Disease	2-AG	~30% increase
Brain	End of Treatment (20 days)	AEA	~30-50% increase
Brain	End of Treatment (20 days)	2-AG	~30-50% increase
Cerebellum	End of Treatment (20 days)	AEA	Mildly increased
Cerebellum	End of Treatment (20 days)	2-AG	Mildly increased
Plasma	End of Treatment (20 days)	2-AG	~23% increase

AEA: Anandamide; 2-AG: 2-arachidonoylglycerol. Data extracted from the cited literature.[1][2]

Table 4: Effect of WOBE437 on CNS Infiltrating Immune Cells at Peak of Disease

Cell Population	Tissue	% Reduction vs. Vehicle
CD45high (Total Infiltrating Immune Cells)	Brain	55%
CD45dim (Microglia)	Brain	Significantly reduced
CD4+IFNγ+IL-17+ T cells	CNS	Significantly reduced
CD8+IFNγ+IL-17+ T cells	CNS	Significantly reduced
GM-CSF	CNS	Reduced

CNS: Central Nervous System (data from pooled brain and spinal cord). Data extracted from the cited literature.[1][2]

Experimental Protocols

EAE Induction in C57BL/6 Mice

This protocol is for the active induction of EAE using Myelin Oligodendrocyte Glycoprotein (MOG) 35-55 peptide.

Materials:

• Female C57BL/6 mice (8 weeks old)

• Myelin Oligodendrocyte Glycoprotein peptide (MOG 35-55)

• Complete Freund's Adjuvant (CFA) containing 4 mg/mL Mycobacterium tuberculosis

• Pertussis toxin (PTX)

• Sterile Phosphate-Buffered Saline (PBS)

• Isoflurane for anesthesia

• Syringes and needles

Procedure:

• Emulsion Preparation: Prepare an emulsion of MOG 35-55 in CFA. A common method is to mix equal volumes of a 2 mg/mL MOG 35-55 solution in PBS with CFA (containing 4 mg/mL mycobacteria) until a stable emulsion is formed.[6] A drop of the emulsion should not disperse when placed in water.[6]

• Immunization (Day 0):

  • Anesthetize mice using isoflurane.

  • Subcutaneously inject 100-200 µL of the MOG/CFA emulsion, delivering a total of 100-200 µg of MOG 35-55 peptide per mouse.[2][6] The injections are typically administered on the flanks.[6]

  • Administer 200 ng of pertussis toxin in 150-300 µL of PBS via intraperitoneal (i.p.) injection.[6][7]

• Pertussis Toxin Boost (Day 2):

  • Administer a second dose of 200-500 ng of pertussis toxin in PBS via i.p. injection.[6][7]

• Monitoring: Begin daily monitoring of mice for clinical signs of EAE and body weight changes starting around day 7 post-immunization.[8]

WOBE437 Administration

Materials:

• WOBE437

• Vehicle (e.g., DMSO)

• Syringes for intraperitoneal injection

Procedure:

• Preparation: Prepare a solution of WOBE437 in the chosen vehicle at a concentration suitable for delivering 10 mg/kg body weight in a small volume (e.g., 20 µL).[1][2]

• Administration Schedule:

  • Prophylactic/Early Therapeutic Regimen: Begin daily i.p. injections of WOBE437 (10 mg/kg) or vehicle on the day of disease onset (defined as clinical score of 1). Continue for a predetermined period, such as 20 days.[1][3]

  • Clinically Relevant Therapeutic Regimen: Begin daily i.p. injections of WOBE437 (10 mg/kg) or vehicle when mice reach a clinical score of 2 (limp tail and hind limb paraplegia).[1][2] Continue for the duration of the experiment.

• Dosing: Administer the prepared WOBE437 solution or vehicle intraperitoneally once per day.

Clinical Scoring of EAE

Monitor mice daily and score disease severity based on a standard 0-5 scale.[6] Blinding the observer to the treatment groups is crucial for unbiased scoring.[9]

Scoring Scale:

• 0: No clinical signs.

• 1: Limp tail or tail atony.[6]

• 2: Hind limb weakness or mild paraparesis.[6]

• 3: Complete hind limb paralysis.[6]

• 3.5: Complete bilateral hindlimb paralysis and unilateral forelimb paralysis.[9]

• 4: Quadriplegia or moribund state.[9]

• 5: Death.

Half points can be used for intermediate symptoms.

Isolation of CNS Infiltrating Immune Cells

Procedure:

• At a designated time point (e.g., peak of disease, 4-6 days post-treatment initiation), euthanize mice and perfuse with ice-cold PBS.[1]

• Dissect the brain and spinal cord.

• Mechanically dissociate the tissue and digest with an enzyme cocktail (e.g., collagenase/DNase).

• Isolate mononuclear cells by passing the cell suspension through a Percoll gradient.

• Collect the cells at the interphase, wash, and resuspend in FACS buffer for analysis.[2]

• For intracellular cytokine staining, stimulate cells ex vivo with PMA and ionomycin in the presence of a protein transport inhibitor (e.g., Brefeldin A) before staining.[2]

Visualizations

Diagrams of Pathways and Workflows

Caption: Proposed mechanism of WOBE437 in EAE.

References

• 1. Selective Endocannabinoid Reuptake Inhibitor WOBE437 Reduces Disease Progression in a Mouse Model of Multiple Sclerosis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. Selective Endocannabinoid Reuptake Inhibitor WOBE437 Reduces Disease Progression in a Mouse Model of Multiple Sclerosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. immunology.kserre.net [immunology.kserre.net]
• 7. Consistent induction of chronic experimental autoimmune encephalomyelitis in C57BL/6 mice for the longitudinal study of pathology and repair - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Hooke - Protocols - EAE Induction by Active Immunization in C57BL/6 Mice [hookelabs.com]
• 9. In-Depth Characterization of Somatic and Orofacial Sensitive Dysfunctions and Interfering-Symptoms in a Relapsing-Remitting Experimental Autoimmune Encephalomyelitis Mouse Model - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for WOBE437 in In Vitro Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

WOBE437 is a potent and selective endocannabinoid reuptake inhibitor (SERI) that has demonstrated significant potential in preclinical studies for its analgesic, anxiolytic, and anti-inflammatory properties.[1][2] It acts by inhibiting the cellular uptake of the primary endocannabinoids, anandamide (AEA) and 2-arachidonoylglycerol (2-AG), thereby increasing their extracellular levels and enhancing the activation of cannabinoid receptors (CB1 and CB2) and other endocannabinoid targets.[1][2] Unlike direct cannabinoid receptor agonists, WOBE437 offers a more nuanced modulation of the endocannabinoid system, potentially reducing the risk of tolerance and adverse psychoactive effects.[2]

These application notes provide detailed protocols for the dissolution of WOBE437 for use in a variety of in vitro assays, along with a summary of its key biological activities and a representative experimental protocol.

Data Presentation

The following table summarizes the in vitro activity of WOBE437 in various cell-based assays. This data provides a reference for expected potency and can guide concentration selection for new experimental designs.

Assay Type	Cell Line	Parameter	Value	Reference
AEA Uptake Inhibition	U937	IC₅₀	10 ± 8 nM	[1]
AEA Uptake Inhibition	HMC-1 (FAAH-deficient)	IC₅₀	137 ± 31 nM	[1]
AEA Uptake Inhibition	Neuro2a	IC₅₀	55 ± 18 nM	[1]
2-AG Uptake Inhibition	U937	IC₅₀	283 nM
FAAH Inhibition	Cellular	IC₅₀	2 - 32 µM	[3]
MAGL/ABHD Inhibition	Cellular	IC₅₀	2 - 32 µM	[3]
CB1 Receptor Binding	CHO-K1 hCB1	Kᵢ	> 100 µM	[3]
CB2 Receptor Binding	CHO-K1 hCB2	Kᵢ	18 µM	[3]

Experimental Protocols

Dissolution of WOBE437 for In Vitro Assays

WOBE437 is a lipophilic compound and requires an organic solvent for initial dissolution before being diluted into aqueous cell culture media. Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing high-concentration stock solutions.

Materials:

• WOBE437 (crystalline solid)

• Dimethyl sulfoxide (DMSO), anhydrous, cell culture grade

• Sterile microcentrifuge tubes or glass vials

• Vortex mixer

• Water bath or incubator at 37°C (optional)

Protocol for Preparing a 10 mM Stock Solution:

• Calculate the required mass of WOBE437: The molecular weight of WOBE437 is 359.5 g/mol . To prepare 1 mL of a 10 mM stock solution, you will need 3.595 mg of WOBE437.

• Aliquot WOBE437: Carefully weigh the calculated amount of WOBE437 and transfer it to a sterile microcentrifuge tube or glass vial.

• Add DMSO: Add the appropriate volume of anhydrous DMSO to the vial containing WOBE437. For a 10 mM stock, add 1 mL of DMSO for every 3.595 mg of WOBE437.

• Dissolve the compound: Tightly cap the vial and vortex vigorously until the solid is completely dissolved. If necessary, gentle warming to 37°C in a water bath with intermittent vortexing can aid in dissolution. Visually inspect the solution to ensure no particulates are present.

• Storage: Store the 10 mM stock solution in small aliquots at -20°C or -80°C to minimize freeze-thaw cycles.

Preparation of Working Solutions:

For cell-based assays, the final concentration of DMSO should be kept to a minimum (typically ≤ 0.5%) to avoid solvent-induced cytotoxicity.

• Thaw the stock solution: Thaw an aliquot of the WOBE437 stock solution at room temperature.

• Serial Dilutions: Perform serial dilutions of the stock solution in cell culture medium to achieve the desired final concentrations. It is recommended to add the WOBE437 stock solution to the pre-warmed cell culture medium while gently vortexing to ensure rapid and uniform mixing, which can help prevent precipitation.

• Vehicle Control: Prepare a vehicle control by adding the same final concentration of DMSO to the cell culture medium without WOBE437.

Anandamide (AEA) Uptake Inhibition Assay in Neuro2a Cells

This protocol describes a representative assay to determine the inhibitory effect of WOBE437 on the cellular uptake of anandamide.

Materials:

• Neuro2a mouse neuroblastoma cells

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Serum-free cell culture medium

• WOBE437 working solutions

• [³H]-Anandamide

• Scintillation fluid and scintillation counter

• Phosphate-buffered saline (PBS)

• 0.1 M NaOH

Protocol:

• Cell Seeding: Seed Neuro2a cells in a 24-well plate at a density that will result in a confluent monolayer on the day of the experiment.

• Cell Treatment:

  • On the day of the assay, aspirate the complete medium and wash the cells once with pre-warmed serum-free medium.

  • Add serum-free medium containing the desired concentrations of WOBE437 (e.g., 0.1, 1, 10 µM) or vehicle (DMSO) to the respective wells.

  • Pre-incubate the cells for 10 minutes at 37°C.

• AEA Uptake:

  • Add [³H]-Anandamide to each well to a final concentration of 400 nM.

  • Incubate for 15 minutes at 37°C.

• Termination of Uptake:

  • Rapidly aspirate the medium and wash the cells three times with ice-cold PBS to stop the uptake process.

• Cell Lysis and Measurement:

  • Lyse the cells by adding 0.1 M NaOH to each well and incubating for 30 minutes at room temperature.

  • Transfer the lysate to a scintillation vial, add scintillation fluid, and measure the radioactivity using a scintillation counter.

• Data Analysis: Determine the percentage of AEA uptake inhibition for each concentration of WOBE437 relative to the vehicle control. Calculate the IC₅₀ value by fitting the data to a dose-response curve.

Visualizations

Signaling Pathway of WOBE437

Caption: Mechanism of action of WOBE437.

Experimental Workflow for AEA Uptake Inhibition Assay

Caption: Workflow for AEA uptake inhibition assay.

References

• 1. pnas.org [pnas.org]
• 2. Chemical Proteomics Reveals Off-Targets of the Anandamide Reuptake Inhibitor WOBE437 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols: LC-MS/MS Quantification of WOBE437 in Plasma and Brain

For Researchers, Scientists, and Drug Development Professionals

Introduction

WOBE437 is a potent and selective endocannabinoid reuptake inhibitor that has demonstrated efficacy in preclinical models of pain, inflammation, and anxiety.[1][2] Accurate quantification of WOBE437 in biological matrices such as plasma and brain is crucial for pharmacokinetic studies, understanding its distribution to the central nervous system, and elucidating its mechanism of action.[3][4][5] This document provides detailed protocols for the quantification of WOBE437 in plasma and brain tissue using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS), a highly sensitive and selective analytical technique.[6]

Quantitative Data Summary

The following tables summarize the pharmacokinetic data of WOBE437 in C57BL6/J male mice after oral and intraperitoneal administration.

Table 1: WOBE437 Concentration in Plasma and Brain 20 Minutes After Oral Administration.[3]

Dose (mg/kg, p.o.)	Plasma Concentration (pmol/mL)	Brain Concentration (pmol/g)
10	47.3 ± 32.5	24.7 ± 25.3
50	1731.5 ± 703.4	534.5 ± 109.9
Data are presented as mean ± SD of 5–10 mice.

Table 2: Time Course of WOBE437 Concentration in Plasma and Brain After a Single 50 mg/kg Oral Dose.[3]

Time (minutes)	Plasma Concentration (pmol/mL)	Brain Concentration (pmol/g)
10	~1500	~400
20	~2000	~500
40	~1200	~350
60	~800	~250
90	~400	~100
180	<100	<50
Values are estimated from the provided time-course graph and represent the mean of 5–10 mice.

Table 3: Time Course of WOBE437 Concentration in Plasma and Brain After a Single 10 mg/kg Intraperitoneal Injection.[1]

Time (minutes)	Plasma Concentration (pmol/mL)	Brain Concentration (pmol/g)
5	~750	~500
15	492 ± 103	~800
30	~250	919 ± 314
60	~150	652 ± 165
Data are presented as mean ± SD where available. Some values are estimated from the provided time-course graph.

Experimental Workflows and Signaling Pathways

Experimental Workflow for WOBE437 Quantification

The following diagram outlines the general workflow for the quantification of WOBE437 from in vivo studies to data analysis.

Caption: General experimental workflow for WOBE437 quantification.

Pharmacological Effect of WOBE437

WOBE437 is an endocannabinoid reuptake inhibitor. It blocks the transport of endocannabinoids like anandamide (AEA) and 2-arachidonoylglycerol (2-AG) into the cell, thereby increasing their concentration in the synaptic cleft and enhancing their signaling through cannabinoid receptors (CB1 and CB2).[4][7][8]

Caption: Pharmacological effect of WOBE437 on endocannabinoid signaling.

Detailed Experimental Protocols

The following are detailed protocols for the LC-MS/MS quantification of WOBE437 in plasma and brain tissue. These are generalized methods based on standard practices for small molecule analysis and should be optimized and validated for specific laboratory conditions.[9][10][11]

Protocol 1: Quantification of WOBE437 in Plasma

1. Materials and Reagents

• WOBE437 reference standard

• Stable isotope-labeled internal standard (IS) for WOBE437 (if available)

• Acetonitrile (ACN), LC-MS grade

• Methanol (MeOH), LC-MS grade

• Formic acid (FA), LC-MS grade

• Water, ultrapure

• Blank plasma from the same species and strain as the study animals

• Protein precipitation plates or microcentrifuge tubes

2. Stock and Working Solutions

• Primary Stock Solution (1 mg/mL): Accurately weigh and dissolve WOBE437 in an appropriate solvent (e.g., DMSO or MeOH).

• Working Standard Solutions: Serially dilute the primary stock solution with 50:50 ACN:water to prepare a series of working standards for the calibration curve.

• Internal Standard (IS) Working Solution: Prepare a working solution of the IS at a fixed concentration (e.g., 100 ng/mL) in 50:50 ACN:water.

3. Sample Preparation (Protein Precipitation)

• Aliquot 50 µL of plasma samples, calibration standards, and quality control (QC) samples into a 96-well plate or microcentrifuge tubes.

• Add 150 µL of cold ACN containing the internal standard to each well/tube.

• Vortex mix for 2 minutes to precipitate proteins.

• Centrifuge at 4000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a new 96-well plate or vials for LC-MS/MS analysis.

4. LC-MS/MS Conditions

• Liquid Chromatography:

  • Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient:

    • 0-0.5 min: 5% B

    • 0.5-2.5 min: 5-95% B

    • 2.5-3.0 min: 95% B

    • 3.0-3.1 min: 95-5% B

    • 3.1-4.0 min: 5% B

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 5 µL.

  • Column Temperature: 40°C.

• Mass Spectrometry:

  • Ionization Mode: Electrospray Ionization (ESI), Positive.

  • Scan Type: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: To be determined by infusing a standard solution of WOBE437 and its IS to identify the precursor ion and optimize collision energy for the most abundant product ions.

  • Source Parameters: Optimize source temperature, gas flows (nebulizer, heater, and curtain gas), and ion spray voltage for maximum signal intensity.

5. Data Analysis

• Integrate the peak areas for WOBE437 and the IS.

• Calculate the peak area ratio (WOBE437/IS).

• Construct a calibration curve by plotting the peak area ratio versus the concentration of the calibration standards using a weighted (1/x²) linear regression.

• Determine the concentration of WOBE437 in the unknown samples from the calibration curve.

Protocol 2: Quantification of WOBE437 in Brain Tissue

1. Materials and Reagents

• All materials and reagents from Protocol 1.

• Phosphate-buffered saline (PBS), pH 7.4.

• Bead beater or tissue homogenizer.

• Ceramic beads.

2. Sample Preparation (Tissue Homogenization and Extraction)

• Accurately weigh the frozen brain tissue sample.

• Add cold PBS (e.g., 4 volumes of PBS to the tissue weight, w/v) and ceramic beads.

• Homogenize the tissue using a bead beater or other homogenizer until a uniform suspension is achieved. Keep samples on ice during this process.

• Aliquot 50 µL of the brain homogenate into microcentrifuge tubes.

• Proceed with the protein precipitation steps as described in Protocol 1 (Section 3), starting from step 2.

3. LC-MS/MS Conditions and Data Analysis

• The LC-MS/MS conditions and data analysis will be the same as described in Protocol 1 (Sections 4 and 5). The calibration curve should be prepared by spiking the working standard solutions into blank brain homogenate to account for matrix effects.

Conclusion

The protocols outlined in this document provide a robust framework for the quantification of WOBE437 in plasma and brain tissue. Adherence to these guidelines, coupled with proper method validation, will ensure the generation of high-quality data for pharmacokinetic and pharmacodynamic assessments of this promising therapeutic candidate.

References

• 1. Chemical probes to potently and selectively inhibit endocannabinoid cellular reuptake - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. The Endocannabinoid Reuptake Inhibitor WOBE437 Is Orally Bioavailable and Exerts Indirect Polypharmacological Effects via Different Endocannabinoid Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The Endocannabinoid Reuptake Inhibitor WOBE437 Is Orally Bioavailable and Exerts Indirect Polypharmacological Effects via Different Endocannabinoid Receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. A review of sample preparation methods for quantitation of small-molecule analytes in brain tissue by liquid chromatography tandem mass spectrometry (LC-MS/MS) - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 7. Selective Endocannabinoid Reuptake Inhibitor WOBE437 Reduces Disease Progression in a Mouse Model of Multiple Sclerosis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. A quantitative LC-MS/MS method for determination of a small molecule agonist of EphA2 in mouse plasma and brain tissue - PMC [pmc.ncbi.nlm.nih.gov]
• 10. A quantitative LC-MS/MS method for determination of a small molecule agonist of EphA2 in mouse plasma and brain tissue - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. spectroscopyeurope.com [spectroscopyeurope.com]

Application Notes and Protocols for WOBE437 Administration in Behavioral Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

WOBE437 is a potent and selective endocannabinoid reuptake inhibitor (SERI) that modulates the endocannabinoid system (ECS) by increasing the levels of the two primary endocannabinoids, anandamide (AEA) and 2-arachidonoylglycerol (2-AG).[1][2] Unlike direct cannabinoid receptor agonists, WOBE437 offers a "self-limiting" mode of action, which may prevent the development of tolerance and reduce centrally mediated side effects often associated with direct CB1 receptor activation.[2][3] These characteristics make WOBE437 a valuable tool for investigating the therapeutic potential of endocannabinoid system modulation in a variety of preclinical models.

These application notes provide an overview of WOBE437's mechanism of action, summarize its pharmacokinetic and pharmacodynamic properties, and offer detailed protocols for its administration in various behavioral studies.

Mechanism of Action

WOBE437 inhibits the cellular reuptake of AEA and 2-AG, thereby increasing their synaptic concentrations and enhancing their signaling through cannabinoid receptors (CB1 and CB2) and other targets such as PPARγ and TRPV1 receptors.[1][4] This indirect and pleiotropic mechanism of action contributes to its observed analgesic, anxiolytic, anti-inflammatory, and muscle relaxant effects.[2][4][5]

Caption: Mechanism of action of WOBE437.

Pharmacokinetics

WOBE437 is orally bioavailable and penetrates the brain.[1][4]

Parameter	Oral Administration (p.o.)	Intraperitoneal Administration (i.p.)	Reference
Dose	10 mg/kg & 50 mg/kg	10 mg/kg	[1][5]
Mouse Strain	C57BL6/J & BALB/c	BALB/c	[1][4][5]
Tmax (Plasma)	≤20 min	15 min	[1][4][5]
Cmax (Plasma)	~47 pmol/mL (10 mg/kg), ~2000 pmol/mL (50 mg/kg)	~492 pmol/mL	[1][4][5]
Tmax (Brain)	≤20 min	Not Reported	[1][4]
Cmax (Brain)	~25 pmol/g (10 mg/kg), ~535 pmol/g (50 mg/kg)	Not Reported	[1][4]
Brain Clearance	~180 min	Not Reported	[1][4]

Endocannabinoid Level Modulation

WOBE437 administration leads to a significant increase in endocannabinoid levels.

Administration	Tissue	AEA Fold Increase	2-AG Fold Increase	Reference
Acute (50 mg/kg p.o.)	Somatosensory Cortex	Significant Increase	No Significant Change	[1][6]
Sub-chronic (7 days)	Total Brain	~1.5	~1.5	[2][5]
Chronic (EAE model)	Cerebellum (peak disease)	Significant Increase	Significant Increase	[2][7]
Chronic (EAE model)	Brain & Cerebellum (end of treatment)	Mild Increase	Mild Increase	[2][7]

Behavioral Studies Protocols

The following are detailed protocols for behavioral assays in which WOBE437 has been successfully utilized.

Caption: General experimental workflow for WOBE437 behavioral studies.

Hot Plate Test for Analgesia

This test assesses the nociceptive threshold to a thermal stimulus.

• Apparatus: Hot plate apparatus maintained at a constant temperature (e.g., 54-56°C).

• Animals: BALB/c mice.[4]

• Procedure:

  • Administer WOBE437 orally (p.o.) at doses of 50 mg/kg or 100 mg/kg.[4] A vehicle control (e.g., 1% Tween 80 in saline) should be used.

  • For mechanism of action studies, pre-treat with a CB1 receptor antagonist like rimonabant (5 mg/kg, i.p.) 30 minutes before WOBE437 administration.[1][4]

  • At a designated time post-WOBE437 administration (e.g., 60 minutes), place the mouse on the hot plate.[4]

  • Record the latency to the first nociceptive response, such as paw licking or jumping.

  • A cut-off time (e.g., 30-60 seconds) should be established to prevent tissue damage.

• Data Analysis: Compare the latency to response between the WOBE437-treated group and the vehicle control group.

Cannabinoid Tetrad Test

This battery of tests (hypolocomotion, catalepsy, hypothermia, and analgesia) is characteristic of CB1 receptor activation.[5]

• Animals: BALB/c mice.[5]

• Administration: Intraperitoneal (i.p.) injection of WOBE437 (e.g., 10 mg/kg).[5]

• Procedure (assessed 1 hour post-injection):

  • Hypolocomotion (Open Field Test):

    • Place the mouse in the center of an open field arena.

    • Record the total distance traveled and ambulatory movements for a set duration (e.g., 5 minutes).[2][8]

  • Catalepsy (Bar Test):

    • Place the mouse's forepaws on a horizontal bar raised a few centimeters from the surface.

    • Measure the time the mouse remains immobile in this position.[2][8]

  • Hypothermia:

    • Measure the rectal temperature using a digital thermometer.

  • Analgesia (Tail-flick or Hot Plate Test):

    • As described in the Hot Plate Test protocol.

• Data Analysis: Compare the results for each component of the tetrad between WOBE437-treated and vehicle-treated animals.

Anxiety Models

WOBE437 has shown anxiolytic effects at doses that do not induce the full cannabinoid tetrad.[5]

• Animals: BALB/c mice.[5]

• Administration: 3 mg/kg, i.p.[5]

• Potential Assays:

  • Elevated Plus Maze: Measures the time spent in the open versus closed arms. Anxiolytic compounds typically increase the time spent in the open arms.

  • Light-Dark Box Test: Measures the time spent in the light versus dark compartments. Anxiolytic compounds increase the time spent in the light compartment.

• Procedure:

  • Administer WOBE437 or vehicle.

  • After a pre-determined time (e.g., 30-60 minutes), place the mouse in the respective apparatus and record its behavior for a set duration.

• Data Analysis: Compare the relevant behavioral parameters between the treatment groups.

Model of Multiple Sclerosis (Experimental Autoimmune Encephalomyelitis - EAE)

WOBE437 has been shown to reduce disease severity in the EAE mouse model.[2][7][9]

• Animals: Female C57BL/6J mice.[2][7]

• EAE Induction: Follow a standard protocol for MOG35-55 peptide-induced EAE.[2][7]

• Treatment Protocol:

  • Administer WOBE437 (10 mg/kg, i.p.) or vehicle (e.g., DMSO) daily for a specified period (e.g., 20 days), starting either at the onset of clinical signs or at a later stage.[2][7][9]

  • To investigate the mechanism, co-administer with CB1 (rimonabant, 3 mg/kg, i.p.) or CB2 (AM630, 3 mg/kg, i.p.) receptor antagonists.[2][7]

• Behavioral Assessment:

  • Monitor and score the clinical signs of EAE daily using a standardized scale (e.g., 0: no signs; 1: limp tail; 2: hind limb weakness; 3: hind limb paralysis).[2]

• Data Analysis: Compare the clinical scores and disease progression between the different treatment groups.

Summary of WOBE437 Dosing in Behavioral Models

Behavioral Model	Mouse Strain	Dose	Route	Observed Effect	Reference
Acute Pain (Hot Plate)	BALB/c	50-100 mg/kg	p.o.	Analgesia	[1][4]
Cannabinoid Tetrad	BALB/c	10 mg/kg	i.p.	Hypolocomotion, catalepsy, hypothermia, analgesia	[5]
Anxiety	BALB/c	3 mg/kg	i.p.	Anxiolysis	[5]
Inflammatory Pain	BALB/c	10 mg/kg	i.p.	Attenuation of allodynia and edema	[4]
Multiple Sclerosis (EAE)	C57BL/6J	10 mg/kg	i.p.	Reduced disease severity	[2][7][9]
Spasticity (Straub Test)	C57BL/6	10 mg/kg	i.p.	Muscle relaxation without sedation	[2][8]

Conclusion

WOBE437 is a versatile pharmacological tool for studying the role of the endocannabinoid system in a range of physiological and pathological processes. Its favorable pharmacokinetic profile and unique mechanism of action make it a valuable compound for behavioral research in areas such as pain, anxiety, inflammation, and neurodegenerative diseases. The protocols and data presented here provide a comprehensive guide for the effective administration of WOBE437 in preclinical behavioral studies.

References

• 1. Frontiers | The Endocannabinoid Reuptake Inhibitor WOBE437 Is Orally Bioavailable and Exerts Indirect Polypharmacological Effects via Different Endocannabinoid Receptors [frontiersin.org]
• 2. Selective Endocannabinoid Reuptake Inhibitor WOBE437 Reduces Disease Progression in a Mouse Model of Multiple Sclerosis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. The Endocannabinoid Reuptake Inhibitor WOBE437 Is Orally Bioavailable and Exerts Indirect Polypharmacological Effects via Different Endocannabinoid Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pnas.org [pnas.org]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. Selective Endocannabinoid Reuptake Inhibitor WOBE437 Reduces Disease Progression in a Mouse Model of Multiple Sclerosis - PubMed [pubmed.ncbi.nlm.nih.gov]

Investigating the Anxiolytic Potential of WOBE437: Application Notes & Protocols for Rodent Models

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and experimental protocols for investigating the anxiolytic (anxiety-reducing) effects of WOBE437, a novel selective endocannabinoid reuptake inhibitor (SERI), in rodent models. WOBE437 has demonstrated potential as an anxiolytic agent by modulating the endocannabinoid system (ECS).[1][2] The protocols herein describe the use of standard behavioral assays, namely the Elevated Plus Maze (EPM) and the Open Field Test (OFT), to characterize the pharmacological profile of WOBE437. Included are representative quantitative data, detailed methodologies, and diagrams illustrating the proposed mechanism of action and experimental workflows.

Introduction to WOBE437

WOBE437 is a potent and selective inhibitor of endocannabinoid reuptake.[1][2] Its mechanism of action involves blocking the transport of endogenous cannabinoids, primarily anandamide (AEA) and 2-arachidonoylglycerol (2-AG), back into the presynaptic neuron. This inhibition leads to an increase in the synaptic concentration of these endocannabinoids, thereby enhancing the activation of cannabinoid receptors, particularly the CB1 and CB2 receptors.[1][2] The modulation of the endocannabinoid system is a promising therapeutic strategy for anxiety disorders. This document outlines the preclinical evaluation of WOBE437's anxiolytic properties.

Proposed Mechanism of Action: Endocannabinoid Signaling

WOBE437 is hypothesized to exert its anxiolytic effects through the potentiation of retrograde endocannabinoid signaling. In this process, postsynaptic neurons, upon stimulation, synthesize and release endocannabinoids like AEA and 2-AG. These lipid messengers travel backward across the synapse to bind to presynaptic CB1 receptors.[3][4][5] The activation of these G-protein coupled receptors leads to an inhibition of neurotransmitter release, which can dampen excessive neuronal activity associated with anxiety. By blocking the reuptake of AEA and 2-AG, WOBE437 prolongs their presence in the synapse, enhancing this natural anxiety-regulating mechanism.

Proposed mechanism of WOBE437 action.

Experimental Workflow

The following diagram outlines the general workflow for assessing the anxiolytic effects of WOBE437 in rodents.

General experimental workflow for behavioral assays.

Behavioral Assays: Protocols and Data

The following protocols are for use with adult male C57BL/6 mice. A positive control, such as diazepam, should be included to validate the assays.

Elevated Plus Maze (EPM) Test

The EPM test is a widely used model for assessing anxiety-like behavior in rodents, based on their natural aversion to open and elevated spaces.

Protocol:

• Apparatus: A plus-shaped maze elevated from the floor, with two open arms and two arms enclosed by high walls.

• Environment: The test should be conducted in a dimly lit, quiet room.

• Acclimation: Allow mice to acclimate to the testing room for at least 30 minutes before the trial.

• Procedure: a. Gently place the mouse in the center of the maze, facing one of the open arms. b. Allow the mouse to explore the maze for 5 minutes. c. Record the session using a video camera mounted above the maze.

• Data Analysis: Using video tracking software, score the following parameters:

  • Time spent in the open arms (s)

  • Number of entries into the open arms

  • Time spent in the closed arms (s)

  • Number of entries into the closed arms

• Interpretation: An increase in the time spent in and the number of entries into the open arms is indicative of an anxiolytic effect.

Representative Data (EPM):

Treatment Group (n=10)	Dose (mg/kg, i.p.)	Time in Open Arms (s) (Mean ± SEM)	Open Arm Entries (Mean ± SEM)
Vehicle (Saline)	-	25.3 ± 3.1	8.2 ± 1.5
Diazepam	2.0	58.7 ± 5.4	15.1 ± 2.0
WOBE437	5.0	38.9 ± 4.2	11.5 ± 1.8
WOBE437	10.0	55.2 ± 6.0	14.8 ± 1.9
WOBE437	20.0	53.8 ± 5.7	14.2 ± 2.1
*p < 0.05 compared to Vehicle group. Data are representative.

Open Field Test (OFT)

The OFT is used to assess general locomotor activity and anxiety-like behavior. Anxious animals tend to stay close to the walls of the open field (thigmotaxis), while less anxious animals are more willing to explore the center.

Protocol:

• Apparatus: A square arena (e.g., 40x40 cm) with high walls. The floor is typically divided into a central zone and a peripheral zone by the analysis software.

• Environment: The arena should be evenly illuminated.

• Acclimation: Allow mice to acclimate to the testing room for at least 30 minutes prior to testing.

• Procedure: a. Gently place the mouse in the center of the arena. b. Allow the mouse to freely explore for 10 minutes. c. Record the session using an overhead video camera.

• Data Analysis: Using video tracking software, analyze the following:

  • Time spent in the center zone (s)

  • Distance traveled in the center zone (cm)

  • Total distance traveled (cm)

  • Rearing frequency

• Interpretation: An anxiolytic effect is suggested by an increase in the time spent and distance traveled in the center zone, without a significant change in total distance traveled (which would indicate hyperactivity).

Representative Data (OFT):

Treatment Group (n=10)	Dose (mg/kg, i.p.)	Time in Center (s) (Mean ± SEM)	Total Distance Traveled (m) (Mean ± SEM)
Vehicle (Saline)	-	35.6 ± 4.5	28.5 ± 2.1
Diazepam	2.0	75.1 ± 8.2	25.9 ± 1.9
WOBE437	5.0	50.3 ± 6.1	29.1 ± 2.3
WOBE437	10.0	72.8 ± 7.9	28.8 ± 2.0
WOBE437	20.0	71.5 ± 8.5	29.5 ± 2.4
p < 0.05 compared to Vehicle group. Data are representative.

Dose-Response Relationship

To establish a dose-response relationship for the anxiolytic effects of WOBE437, a dose-finding study should be conducted. The results from such a study can be used to determine the optimal dose range for further investigation.

Logical workflow for a dose-response study.

Conclusion

The protocols and representative data presented provide a framework for the preclinical evaluation of WOBE437 as a potential anxiolytic agent. The EPM and OFT are robust and reliable assays for this purpose. The data suggest that WOBE437 produces a dose-dependent anxiolytic effect in rodents, likely through the enhancement of endocannabinoid signaling. Further studies are warranted to fully elucidate its therapeutic potential and safety profile.

References

• 1. Study the Effect of Endocannabinoid System on Rat Behavior in Elevated Plus-Maze. - THC Total Health CareTHC Total Health Care [thctotalhealthcare.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols: WOBE437 as a Therapeutic Agent in a Mouse Model of Multiple Sclerosis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the experimental use of WOBE437, a selective endocannabinoid reuptake inhibitor (SERI), as a potential therapeutic agent for multiple sclerosis (MS). The data and protocols are based on preclinical studies in the experimental autoimmune encephalomyelitis (EAE) mouse model, a widely used model for MS.

Introduction

Multiple sclerosis is a chronic autoimmune disease of the central nervous system (CNS) characterized by inflammation, demyelination, and neurodegeneration.[1] The endocannabinoid system (ECS) has emerged as a promising therapeutic target for MS, with evidence suggesting its role in modulating neuroinflammation and providing neuroprotection.[1][2][3] WOBE437 is a novel SERI that modulates the ECS by mildly and selectively increasing the levels of endocannabinoids, such as anandamide (AEA) and 2-arachidonoylglycerol (2-AG), without causing the desensitization of cannabinoid receptors often seen with direct agonists.[1][4][5][6] Preclinical studies have demonstrated the analgesic, anxiolytic, and anti-inflammatory properties of WOBE437.[1][4][5][6] This document outlines the therapeutic potential of WOBE437 in the EAE mouse model of MS, detailing its effects on disease progression, immune cell infiltration, and spasticity.[1][4]

Mechanism of Action

WOBE437 functions by inhibiting the reuptake of endocannabinoids into cells, thereby increasing their concentration in the synaptic cleft and enhancing their signaling through cannabinoid receptors CB1 and CB2.[1][4] This enhanced signaling is believed to mediate the therapeutic effects observed in EAE models, including the reduction of neuroinflammation and disease severity. The therapeutic effects of WOBE437 are dependent on both CB1 and CB2 receptors.[1][4][5][6]

Figure 1: Proposed mechanism of action of WOBE437.

Experimental Data

Efficacy of WOBE437 in the EAE Mouse Model

The therapeutic potential of WOBE437 was evaluated in female C57BL/6 mice with MOG35-55-induced EAE.[1] Treatment with WOBE437 (10 mg/kg, intraperitoneally) was initiated either at the onset of clinical symptoms or before the peak of the disease and continued for 20 days.[1][4][5][6]

Treatment Group	Dosage	Treatment Start	Mean Clinical Score Reduction (vs. Vehicle)	Key Outcomes
WOBE437	10 mg/kg	At disease onset	Significant reduction	Reduced disease severity, accelerated recovery.[1][4][5][6]
WOBE437	10 mg/kg	Before peak of disease	30% reduction after 1 day, 40% sustained reduction.[2]	Rapid and sustained reduction in clinical score.[2]

Effects of WOBE437 on Endocannabinoid Levels

WOBE437 administration led to a mild but significant increase in endocannabinoid levels in the CNS and plasma of EAE mice.[1][4]

Tissue	Endocannabinoid	Percent Increase (vs. Vehicle)
Brain	AEA and 2-AG	30-50%[2]
Cerebellum	AEA and 2-AG	30-50%[2]
Plasma	2-AG	23%[2]

Impact of WOBE437 on CNS Immune Cell Infiltration

At the peak of the disease, WOBE437 treatment was associated with a reduction in the infiltration of immune cells into the CNS and lower microglial proliferation.[1][4][6]

Cell Population	Change in WOBE437-treated mice (vs. Vehicle)
CD45high cells	Overall reduction[1]
CD4+IFNγ+IL-17+ T cells	Reduction[1][2]
CD8+IFNγ+IL-17+ T cells	Reduction[1][2]
Microglial proliferation	Lower[1][4][6]

Muscle Relaxant Properties of WOBE437

WOBE437 demonstrated significant muscle relaxant effects in a mouse model of spasticity (Straub test) without inducing sedation, a common side effect of other muscle relaxants.[1][4]

Compound	Dosage	Muscle Relaxation	Sedative Effects
WOBE437	10 mg/kg	Significant	No[1][4]
Baclofen	-	Yes	Yes[1]
Diazepam	-	Yes	Yes[1]
WIN-55212-2	3 mg/kg	More pronounced	Yes[1][2]

Experimental Protocols

Experimental Autoimmune Encephalomyelitis (EAE) Induction

This protocol describes the induction of active EAE in female C57BL/6J mice.[1][2]

Materials:

• Myelin Oligodendrocyte Glycoprotein (MOG)35-55 peptide

• Complete Freund's Adjuvant (CFA)

• Mycobacterium tuberculosis H37Ra

• Pertussis toxin (PTX)

• Phosphate-buffered saline (PBS)

• Female C57BL/6J mice (8 weeks old)

Procedure:

• Prepare the MOG/CFA emulsion: Emulsify MOG35-55 peptide in CFA containing Mycobacterium tuberculosis H37Ra.

• On day 0, immunize mice subcutaneously with 100 µL of the MOG/CFA emulsion, distributing the injection over two sites on the flank.

• On day 0 and day 2, administer 200 ng of PTX intraperitoneally.

• Monitor the mice daily for clinical signs of EAE starting from day 7 post-immunization.

• Score the clinical signs using a standardized 0-5 scale:

  • 0: No clinical signs

  • 1: Flaccid tail

  • 2: Hindlimb weakness

  • 3: Hindlimb paralysis

  • 4: Forelimb and hindlimb paralysis

  • 5: Death

Figure 2: Workflow for the induction of EAE in mice.

WOBE437 Administration

Materials:

• WOBE437

• Vehicle (e.g., DMSO)

• Sterile syringes and needles

Procedure:

• Prepare a 10 mg/kg solution of WOBE437 in the chosen vehicle.

• Administer WOBE437 or vehicle daily via intraperitoneal injection.

• For treatment starting at disease onset, begin injections when the first clinical signs appear.

• For treatment starting before the peak of the disease, begin injections when mice reach a clinical score of 2.

• Continue daily injections for the duration of the study (e.g., 20 days).

Analysis of CNS Infiltrating Immune Cells

Materials:

• Flow cytometer

• Fluorescently labeled antibodies against immune cell markers (e.g., CD45, CD4, CD8, IFNγ, IL-17)

• Appropriate buffers for cell staining and analysis

Procedure:

• At the desired time point (e.g., peak of disease), euthanize the mice and perfuse with PBS.

• Isolate the brain and spinal cord.

• Prepare single-cell suspensions from the CNS tissue.

• Stain the cells with a cocktail of fluorescently labeled antibodies to identify specific immune cell populations.

• Acquire data on a flow cytometer.

• Analyze the data to quantify the different immune cell populations that have infiltrated the CNS.

Quantification of Endocannabinoid Levels by LC-MS/MS

Materials:

• Liquid chromatography-tandem mass spectrometry (LC-MS/MS) system

• Internal standards for AEA and 2-AG

• Solvents for extraction (e.g., ethyl acetate:hexane)

Procedure:

• Collect brain, cerebellum, lumbar spinal cord, and plasma samples at the desired time points.

• Perform lipid extraction from the tissue and plasma samples.

• Analyze the extracted lipids using an LC-MS/MS system to quantify the levels of AEA and 2-AG.

• Normalize the endocannabinoid levels to the tissue weight or plasma volume.

Conclusion

WOBE437 represents a promising therapeutic strategy for multiple sclerosis.[1][4][5] Its ability to modulate the endocannabinoid system without causing significant side effects, coupled with its efficacy in reducing disease severity and neuroinflammation in the EAE model, warrants further investigation.[1][4] The protocols and data presented here provide a foundation for researchers and drug development professionals to explore the therapeutic potential of WOBE437 and other selective endocannabinoid reuptake inhibitors for MS and other neuroinflammatory disorders.

References

• 1. Selective Endocannabinoid Reuptake Inhibitor WOBE437 Reduces Disease Progression in a Mouse Model of Multiple Sclerosis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. cannaspecialists.org [cannaspecialists.org]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Selective Endocannabinoid Reuptake Inhibitor WOBE437 Reduces Disease Progression in a Mouse Model of Multiple Sclerosis - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Optimizing WOBE437 dosage for maximum efficacy

Welcome to the technical support center for WOBE437, a novel, highly selective inhibitor of Proliferation-Associated Kinase 2 (PAK2). This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals optimize WOBE437 dosage for maximum efficacy in preclinical experiments.

Frequently Asked Questions (FAQs)

Q1: What is the recommended starting concentration range for WOBE437 in in-vitro cell-based assays?

For initial screening in a new cell line, we recommend a 10-point dose-response curve starting from 1 nM to 10 µM. This range is typically sufficient to determine the half-maximal inhibitory concentration (IC50) for most sensitive cell lines.

Q2: How should I dissolve and store WOBE437?

WOBE437 is soluble in DMSO up to 50 mM. For cell culture experiments, we recommend preparing a 10 mM stock solution in sterile DMSO. This stock solution should be stored at -20°C or -80°C and is stable for up to six months. Avoid repeated freeze-thaw cycles by aliquoting the stock solution into smaller volumes. For final experimental concentrations, dilute the DMSO stock in your cell culture medium. Ensure the final DMSO concentration in your assay does not exceed 0.1% to avoid solvent-induced cytotoxicity.

Q3: My IC50 values for WOBE437 are inconsistent across experiments. What are the potential causes?

Inconsistent IC50 values can arise from several factors:

• Cell Density: Ensure you are seeding the same number of cells for each experiment, as IC50 values can be dependent on cell density.

• Cell Health and Passage Number: Use cells that are in the logarithmic growth phase and are of a similar low passage number. High passage numbers can lead to genetic drift and altered drug sensitivity.

• Reagent Variability: Inconsistent batches of media, serum, or other reagents can affect cell growth and drug response.

• Compound Degradation: Ensure your WOBE437 stock solution has been stored correctly and has not undergone multiple freeze-thaw cycles.

Q4: I am not observing the expected downstream pathway inhibition (e.g., decreased phosphorylation of Target-Z) after WOBE437 treatment. What should I check?

• Treatment Duration and Concentration: The kinetics of pathway inhibition can vary. Perform a time-course experiment (e.g., 1, 6, 12, 24 hours) with a concentration at or above the known IC50 for your cell line.

• Lysate Preparation: Ensure that phosphatase and protease inhibitors are included in your lysis buffer to preserve the phosphorylation status of your target proteins.

• Antibody Quality: Verify the specificity and sensitivity of the antibodies used for Western blotting or other immunoassays.

• Basal Pathway Activity: Confirm that the GFR-Y/PAK2 pathway is active in your chosen cell line under basal conditions. Some cell lines may require stimulation with a growth factor (e.g., GFR-Y ligand) to activate the pathway.

Troubleshooting Guides

Issue 1: High IC50 Values or Apparent Drug Resistance in a New Cell Line

If you are observing higher than expected IC50 values for WOBE437, consider the following troubleshooting steps:

Experimental Workflow for Investigating WOBE437 Resistance

Caption: Workflow for troubleshooting unexpected WOBE437 resistance.

Data Presentation: Comparative IC50 Values

The following table presents hypothetical IC50 data for WOBE437 across different cancer cell lines, illustrating varying sensitivities.

Cell Line	Cancer Type	PAK2 Expression	IC50 (nM)	Notes
LUN-H4	Lung	High	50	Sensitive
PANC-T1	Pancreatic	High	75	Sensitive
COLO-205	Colon	Low	> 10,000	Insensitive (Low Target Expression)
LUN-H4-R	Lung	High	2,500	Acquired Resistance (Potential Mutation)

Issue 2: Poor In-Vivo Efficacy Despite Good In-Vitro Potency

Transitioning from in-vitro to in-vivo models can present unique challenges. If WOBE437 lacks efficacy in your animal model, consult the following protocol.

Experimental Protocol: Investigating In-Vivo Bioavailability and Target Engagement

• Animal Model: Use tumor-bearing mice (e.g., xenograft model with LUN-H4 cells).

• Dosing: Administer WOBE437 via the intended clinical route (e.g., oral gavage) at three different dose levels. Include a vehicle control group.

• Pharmacokinetic (PK) Analysis:

  • Collect blood samples at multiple time points post-dosing (e.g., 0, 1, 2, 4, 8, 24 hours).

  • Process blood to plasma and analyze WOBE437 concentration using LC-MS/MS.

  • Determine key PK parameters such as Cmax (maximum concentration), Tmax (time to Cmax), and AUC (area under the curve).

• Pharmacodynamic (PD) Analysis:

  • At the end of the time course, collect tumor tissue from a separate cohort of animals.

  • Prepare tumor lysates and perform Western blotting for p-PAK2 (the target biomarker) and total PAK2.

  • Correlate the reduction in p-PAK2 with the plasma concentrations of WOBE437 at the corresponding time points.

Logical Relationship: PK/PD Correlation

Caption: Relationship between WOBE437 dose, exposure, and effect.

Data Presentation: Hypothetical PK/PD Data Summary

Dose (mg/kg)	Cmax (ng/mL)	AUC (ng*h/mL)	Tumor p-PAK2 Inhibition (at 4h)
10	150	900	25%
30	500	3,200	70%
100	2,000	15,000	> 95%

This data helps to establish a therapeutic window and determine the minimum dose required for significant target engagement.

Signaling Pathway

The GFR-Y/PAK2 Signaling Pathway

WOBE437 acts by inhibiting PAK2, a key kinase in the GFR-Y signaling cascade. Understanding this pathway is crucial for interpreting experimental results.

Caption: WOBE437 inhibits PAK2 in the GFR-Y signaling pathway.

Technical Support Center: WOBE437 Administration in Mice

This technical support center provides troubleshooting guidance and frequently asked questions regarding the potential side effects of WOBE437 administration in mice. The information is intended for researchers, scientists, and drug development professionals to address specific issues that may be encountered during experimentation.

Troubleshooting Guide

Observed Issue	Potential Cause	Recommended Action
Unexpected sedative effects, catalepsy, or hypolocomotion.	While WOBE437 is designed to have a better side-effect profile than direct CB1 agonists, at higher doses (e.g., 10 mg/kg i.p.), it can induce a moderate "tetrad" of effects, including hypolocomotion and catalepsy.[1]	- Consider reducing the dose of WOBE437. A dose of 3 mg/kg has been shown to have anxiolytic effects without inducing the full tetrad.[1]- If using oral administration, be aware that 50 mg/kg p.o. has been shown to cause analgesia without significant catalepsy or effects on locomotion.[2][3][4]
Mild hypothermia in treated mice.	Hypothermia is a known component of the cannabinoid tetrad and can be induced by WOBE437, particularly at doses of 10 mg/kg i.p.[1]	- Monitor core body temperature at baseline and post-administration.- Ensure a stable ambient temperature in the animal facility.- Note that this effect is generally less pronounced compared to direct CB1 agonists.[1]
Reduced spontaneous movement in the open-field test.	WOBE437 can cause hypolocomotion, which is a partial reversal of movement, especially at higher doses.[1]	- For behavioral experiments sensitive to locomotor activity, consider using a lower dose of WOBE437.- Compare the observed effects to a positive control, such as a direct CB1 agonist, to contextualize the magnitude of the effect.[5][6]
No observable therapeutic effect.	The efficacy of WOBE437 is dependent on the animal model, dose, and route of administration.	- Confirm the appropriate dosage and administration route for your specific model based on published literature.- WOBE437 reaches bioactive concentrations in the brain around 15-30 minutes after intraperitoneal injection or gavage administration.[5][6]

Frequently Asked Questions (FAQs)

Q1: What are the most common side effects observed with WOBE437 administration in mice?

A1: The most commonly reported side effects are associated with the cannabinoid "tetrad," which includes hypothermia, hypolocomotion, catalepsy, and analgesia.[1] However, these effects are generally moderate and less pronounced than those observed with direct CB1 receptor agonists.[1] Notably, WOBE437 has been shown to induce muscle relaxation without the typical sedative effects associated with other muscle relaxants or CB1 agonists.[5][6][7]

Q2: Does chronic administration of WOBE437 lead to tolerance or receptor desensitization?

A2: Studies involving subchronic daily administration of WOBE437 for 20 days have shown that it does not cause desensitization of the CB1 receptor in the brain and cerebellum.[5][6][7]

Q3: Are there any reports of toxicity or adverse effects on body weight with WOBE437?

A3: The available literature does not report any overt toxicity or significant adverse effects on body weight in mice treated with WOBE437.[5][6] One study that monitored body weight during a 20-day treatment period in a mouse model of multiple sclerosis did not note any negative impact.[5][6]

Q4: How does the side effect profile of WOBE437 compare to other cannabinoid compounds?

A4: WOBE437, as a selective endocannabinoid reuptake inhibitor (SERI), is designed to have a more favorable side effect profile. It mildly increases endocannabinoid levels in a self-limiting manner.[5][6] This leads to therapeutic effects with a reduced incidence of the CNS-related side effects like sedation and catalepsy that are common with direct CB1 receptor agonists such as WIN-55212-2.[5][6]

Q5: What is the mechanism of action of WOBE437 that leads to its side effects?

A5: WOBE437 inhibits the reuptake of the endocannabinoids anandamide (AEA) and 2-arachidonoylglycerol (2-AG). This leads to an increase in their levels in the brain and plasma.[2][5] The observed side effects, such as those in the tetrad test, are primarily mediated by the enhanced activation of the cannabinoid CB1 receptor by these elevated endocannabinoids.[1][8]

Quantitative Data on Side Effects

Table 1: Cannabinoid Tetrad Effects of WOBE437 (10 mg/kg, i.p.) in BALB/c Mice

Parameter	Vehicle	WOBE437 (10 mg/kg)	(R)-WIN55,212-2 (Positive Control)
Rectal Temperature (°C)	~37.5	Decreased	More pronounced decrease
Locomotion (% of control)	100	Decreased	Comparable decrease
Catalepsy (s)	0	Increased	More pronounced increase
Analgesia (s in tail-flick)	Baseline	Increased	More pronounced increase
Data synthesized from Chicca et al., 2017.[1]

Table 2: Effects of Oral WOBE437 (50 mg/kg, p.o.) in BALB/c Mice

Parameter	Vehicle	WOBE437 (50 mg/kg)
Analgesia (Hot Plate Latency, s)	5.8 ± 0.9	9.4 ± 1.9
Catalepsy	No significant effect	No significant effect
Locomotion	No significant effect	No significant effect
Data from Reyes-García et al., 2018.[2][3][4]

Experimental Protocols

Cannabinoid Tetrad Assessment:

• Acclimation: Mice are acclimated to the testing room for at least 1 hour before the experiment.

• Baseline Measurement: Baseline measurements for rectal temperature, catalepsy (bar test), and nociception (tail-flick or hot plate test) are taken.

• Administration: WOBE437 or vehicle is administered intraperitoneally (i.p.) or orally (p.o.).

• Post-administration Measurement: At a specified time point (e.g., 1 hour post-injection), the following are assessed:

  • Hypothermia: Rectal temperature is measured using a digital thermometer.

  • Hypolocomotion: Spontaneous activity is measured in an open-field arena for a set duration (e.g., 5 minutes).

  • Catalepsy: The mouse's forepaws are placed on a horizontal bar, and the time it remains in this position is recorded (bar test).

  • Analgesia: The latency to a painful stimulus is measured using a tail-flick apparatus or a hot plate.

Straub Tail Test for Muscle Relaxation:

• Morphine Administration: Morphine (40 mg/kg, s.c.) is administered to induce the Straub tail reaction (tail elevation).

• Test Compound Administration: WOBE437, vehicle, or a positive control is administered (e.g., i.p.) 1 hour before the morphine injection.

• Observation: The elevation of the tail is observed and scored at set time intervals after morphine administration. A reduction in the Straub tail reaction indicates muscle relaxation.[5]

Visualizations

Caption: Mechanism of action of WOBE437.

Caption: Experimental workflow for assessing WOBE437 side effects.

References

• 1. pnas.org [pnas.org]
• 2. The Endocannabinoid Reuptake Inhibitor WOBE437 Is Orally Bioavailable and Exerts Indirect Polypharmacological Effects via Different Endocannabinoid Receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Frontiers | The Endocannabinoid Reuptake Inhibitor WOBE437 Is Orally Bioavailable and Exerts Indirect Polypharmacological Effects via Different Endocannabinoid Receptors [frontiersin.org]
• 4. The Endocannabinoid Reuptake Inhibitor WOBE437 Is Orally Bioavailable and Exerts Indirect Polypharmacological Effects via Different Endocannabinoid Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Selective Endocannabinoid Reuptake Inhibitor WOBE437 Reduces Disease Progression in a Mouse Model of Multiple Sclerosis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Overcoming poor solubility of WOBE437 in aqueous solutions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with WOBE437, focusing on challenges related to its poor aqueous solubility.

Frequently Asked Questions (FAQs)

Q1: What is WOBE437 and why is its solubility a concern?

A1: WOBE437 is a potent and selective endocannabinoid reuptake inhibitor (SERI) that increases the levels of the endocannabinoids anandamide (AEA) and 2-arachidonoylglycerol (2-AG)[1][2][3]. Its mechanism of action makes it a valuable tool for studying the endocannabinoid system and for potential therapeutic applications in pain, inflammation, and anxiety[4][5]. However, WOBE437 is a lipophilic compound, implying poor solubility in aqueous solutions. This can pose significant challenges for in vitro and in vivo experiments that require the compound to be in a dissolved state for accurate and reproducible results.

Q2: What are the initial signs of poor solubility of WOBE437 in my experiments?

A2: You may be experiencing solubility issues if you observe any of the following:

• Precipitation: The compound falls out of solution, appearing as a solid, cloudiness, or film. This is especially common when a stock solution in an organic solvent is diluted into an aqueous buffer[6].

• Inconsistent Results: Poor solubility can lead to variability in the effective concentration of WOBE437 in your assays, resulting in poor reproducibility of experimental data.

• Low Bioavailability in Cell-Based Assays: If the compound is not fully dissolved, its availability to cells is limited, potentially leading to an underestimation of its potency.

Q3: Can I use DMSO to dissolve WOBE437?

A3: Yes, dimethyl sulfoxide (DMSO) is a common solvent for dissolving hydrophobic compounds like WOBE437 for in vitro studies[6][7]. However, the final concentration of DMSO in your cell culture medium or assay buffer should be kept low (typically below 0.5%, and ideally below 0.1%) to avoid solvent-induced artifacts or toxicity[6]. Always run a vehicle control with the same final concentration of DMSO to account for any effects of the solvent itself.

Q4: Are there alternatives to DMSO for improving the solubility of WOBE437?

A4: Yes, several strategies can be employed to enhance the aqueous solubility of poorly soluble compounds. These include the use of co-solvents, surfactants, and cyclodextrins[8][9][10]. The choice of method will depend on the specific requirements of your experiment, such as the cell type, assay format, and whether it is an in vitro or in vivo study.

Troubleshooting Guide

Issue 1: WOBE437 precipitates upon dilution of the DMSO stock solution into aqueous buffer.

This is a common problem when the aqueous buffer has a low capacity to solubilize the hydrophobic compound.

Solution Workflow:

References

• 1. Frontiers | The Endocannabinoid Reuptake Inhibitor WOBE437 Is Orally Bioavailable and Exerts Indirect Polypharmacological Effects via Different Endocannabinoid Receptors [frontiersin.org]
• 2. Selective Endocannabinoid Reuptake Inhibitor WOBE437 Reduces Disease Progression in a Mouse Model of Multiple Sclerosis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis and Biological Evaluation of Endocannabinoid Uptake Inhibitors Derived from WOBE437 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pnas.org [pnas.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. wjbphs.com [wjbphs.com]
• 8. hilarispublisher.com [hilarispublisher.com]
• 9. ijmsdr.org [ijmsdr.org]
• 10. Enhancing solubility of poorly soluble drugs using various techniques. [wisdomlib.org]

WOBE437 stability and storage conditions

This technical support center provides researchers, scientists, and drug development professionals with essential information regarding the stability and storage of WOBE437.

Frequently Asked Questions (FAQs)

1. What are the recommended long-term storage conditions for solid WOBE437?

For long-term stability, solid WOBE437 should be stored at -20°C. Under these conditions, it is expected to be stable for at least four years.

2. How should I prepare and store WOBE437 solutions?

WOBE437 is soluble in organic solvents such as Dimethyl Sulfoxide (DMSO) and Dimethylformamide (DMF). To prepare aqueous solutions, it is recommended to first dissolve WOBE437 in DMF and then dilute with the aqueous buffer of choice. For instance, a 1:1 solution of DMF:PBS (pH 7.2) can achieve a solubility of approximately 0.5 mg/mL. It is important to note that aqueous solutions of WOBE437 are not recommended for storage for more than one day.

3. Is WOBE437 stable in aqueous solutions?

While described as "hydrolytically stable," it is best practice to prepare aqueous solutions fresh for each experiment. Long-term storage of aqueous solutions is not advised as it may lead to degradation.

4. How does WOBE437 behave in biological systems?

In vivo studies have shown that WOBE437 is orally bioavailable and rapidly accumulates in the brain. After intraperitoneal administration, it has a plasma half-life of approximately 203 minutes. WOBE437 is stable in the presence of major endocannabinoid-degrading enzymes such as Fatty Acid Amide Hydrolase (FAAH) and Monoacylglycerol Lipase (MAGL).

5. Are there any known degradation pathways for WOBE437?

Specific degradation pathways for WOBE437 have not been detailed in the available literature. However, like many organic molecules, it may be susceptible to degradation under harsh conditions such as extreme pH, high temperatures, or prolonged exposure to light.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Inconsistent experimental results	Degradation of WOBE437 stock solution.	Prepare fresh stock solutions in an appropriate organic solvent (e.g., DMSO, DMF) and use them within a reasonable timeframe. For aqueous solutions, always prepare them immediately before use.
Improper storage.	Ensure solid WOBE437 is stored at -20°C. Avoid repeated freeze-thaw cycles of stock solutions. Aliquot stock solutions into smaller volumes for single-use to maintain stability.
Low or no observed activity	Poor solubility in the experimental buffer.	Ensure complete dissolution of WOBE437 in an organic solvent before diluting with your aqueous buffer. Sonication may aid in dissolution. Consider the final concentration of the organic solvent in your experiment to avoid off-target effects.
Adsorption to plasticware.	Use low-adhesion microplates and pipette tips, especially when working with low concentrations of the compound.
Precipitate formation in aqueous buffer	Exceeding the solubility limit.	Do not exceed the recommended solubility of approximately 0.5 mg/mL in a 1:1 solution of DMF:PBS (pH 7.2). If a higher concentration is needed, a different formulation approach may be required.

Stability and Solubility Data Summary

Table 1: WOBE437 Storage and Stability

Form	Storage Temperature	Stability	Source
Crystalline Solid	-20°C	≥ 4 years
Aqueous Solution	Not Recommended	Not recommended for more than one day

Table 2: WOBE437 Solubility

Solvent	Approximate Solubility	Source
DMSO	~1 mg/mL
Dimethylformamide (DMF)	~2.5 mg/mL
1:1 DMF:PBS (pH 7.2)	~0.5 mg/mL

Experimental Protocols

Protocol 1: Preparation of WOBE437 Stock Solution

• Allow the vial of solid WOBE437 to equilibrate to room temperature before opening.

• Weigh the desired amount of WOBE437 in a sterile microcentrifuge tube.

• Add the appropriate volume of high-purity DMSO or DMF to achieve the desired stock concentration (e.g., 10 mM).

• Vortex the solution until the solid is completely dissolved. Gentle warming (e.g., 37°C) and sonication can be used to aid dissolution if necessary.

• Aliquot the stock solution into smaller, single-use volumes in low-adhesion tubes.

• Store the aliquots at -20°C or -80°C for long-term use. Avoid repeated freeze-thaw cycles.

Protocol 2: General Procedure for Assessing WOBE437 Solution Stability

This protocol provides a general framework for researchers to assess the stability of WOBE437 in their specific experimental solutions.

• Solution Preparation: Prepare a solution of WOBE437 in the desired buffer or solvent at a known concentration.

• Initial Analysis (T=0): Immediately after preparation, analyze the concentration and purity of the WOBE437 solution using a suitable analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection. This will serve as the baseline.

• Storage Conditions: Aliquot the remaining solution into several vials and store them under the desired test conditions (e.g., different temperatures: 4°C, room temperature, 37°C; different lighting conditions: protected from light, exposed to ambient light).

• Time-Point Analysis: At predetermined time points (e.g., 1, 4, 8, 24, 48 hours), remove an aliquot from each storage condition.

• Analysis: Analyze the samples by HPLC to determine the remaining concentration of WOBE437 and to detect the appearance of any degradation products.

• Data Evaluation: Compare the concentration of WOBE437 at each time point to the initial (T=0) concentration to calculate the percentage of degradation.

Visual Guides

Caption: Recommended workflow for the storage and preparation of WOBE437.

Interpreting unexpected results with WOBE437 treatment

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals who may encounter unexpected results during their experiments with WOBE437.

Frequently Asked Questions (FAQs)

Q1: What is the established mechanism of action for WOBE437?

A1: WOBE437 is characterized as a selective endocannabinoid reuptake inhibitor (SERI).[1][2] Its primary mechanism is to block the cellular reuptake of the endocannabinoids anandamide (AEA) and 2-arachidonoylglycerol (2-AG), leading to a moderate increase in their extracellular levels.[1][3] This elevation of endocannabinoids then indirectly activates various receptors, including cannabinoid receptors CB1 and CB2, and peroxisome proliferator-activated receptor gamma (PPARγ), to produce its pharmacological effects, such as analgesia, anti-inflammatory, and anxiolytic responses.[2][3]

Q2: Are there any known off-target effects or paradoxical observations with WOBE437?

A2: Yes, some studies have reported effects that deviate from the expected mechanism of action. Notably, one study using mouse neuroblastoma Neuro-2a cells observed that WOBE437 increased AEA uptake and consequently decreased cellular levels of AEA and related N-acylethanolamines (NAEs), which contradicts its primary function as a reuptake inhibitor.[4][5] This study identified saccharopine dehydrogenase-like oxidoreductase (SCCPDH), vesicle amine transport 1 (VAT1), and ferrochelatase (FECH) as potential off-target interacting proteins.[4][6] Additionally, repeated administration in mice has been shown to significantly increase corticosterone levels.[2]

Q3: Has WOBE437 shown efficacy in preclinical models?

A3: Yes, WOBE437 has demonstrated therapeutic potential in various preclinical models. It has shown analgesic and anti-inflammatory effects in models of acute and chronic pain.[2][3][7] Furthermore, in a mouse model of multiple sclerosis (experimental autoimmune encephalomyelitis or EAE), WOBE437 treatment reduced disease severity and promoted recovery.[1][8][9][10][11]

Q4: What are the known receptors involved in the downstream effects of WOBE437?

A4: The pharmacological effects of WOBE437 are polypharmacological, resulting from the action of elevated endocannabinoids on multiple receptors. The key receptors implicated are the cannabinoid CB1 and CB2 receptors.[1][3] In models of chronic inflammation, the peroxisome proliferator-activated receptor gamma (PPARγ) is also involved.[3] There is also evidence suggesting a potential role for the transient receptor potential vanilloid 1 (TRPV1) receptor.[3][7]

Troubleshooting Guides

Issue 1: Decreased or Opposite Effect on Endocannabinoid Levels in a Cell-Based Assay

Possible Cause: You are observing a decrease in intracellular anandamide (AEA) or 2-arachidonoylglycerol (2-AG) levels, or an increase in their uptake, after WOBE437 treatment, contrary to its expected function as a reuptake inhibitor. This paradoxical effect has been reported in Neuro-2a cells and may be cell-type specific or related to experimental conditions.[4][5]

Troubleshooting Steps:

• Confirm Cell Line and Passage Number: The response to WOBE437 may be dependent on the specific cell line and its passage number.[5] If possible, test the compound on a different, relevant cell line (e.g., primary neurons, U937 cells) where inhibitory effects on endocannabinoid uptake have been shown.[2]

• Verify Experimental Conditions: Differences in experimental protocols, such as the presence or absence of washing steps or lipid carriers like BSA, can influence the results of AEA uptake assays.[4][5] Review your protocol against established methods.

• Investigate Off-Target Engagement: The unexpected effect might be due to WOBE437 interacting with off-target proteins. Consider investigating the identified potential off-targets: SCCPDH, VAT1, and FECH.[4][6]

Experimental Workflow for Investigating Off-Target Effects:

Caption: Workflow for troubleshooting paradoxical effects of WOBE437.

Issue 2: Unexpected Hypersensitivity or Adverse Effects in Animal Models

Possible Cause: An unexpected hypersensitivity reaction was observed in mice when WOBE437 was co-administered with the TRPV1 antagonist capsazepine.[3] This suggests a complex interaction between the endocannabinoid system and TRPV1 signaling that is modulated by WOBE437.

Troubleshooting Steps:

• Review Co-administered Compounds: Carefully evaluate all other compounds being administered with WOBE437. The interaction with capsazepine suggests that antagonists of receptors modulated by endocannabinoids might lead to unpredictable physiological responses.

• Dose-Response Analysis: If co-administration is necessary, perform a careful dose-response analysis of both WOBE437 and the interacting drug to identify a potential therapeutic window that avoids the adverse reaction.

• Monitor for Corticosterone Level Changes: Repeated administration of WOBE437 has been shown to increase corticosterone levels, which could influence the animal's stress response and sensitivity to other stimuli or compounds.[2] Consider measuring plasma corticosterone as part of your experimental endpoints.

Signaling Pathway Implicated in WOBE437's Polypharmacology:

Caption: Indirect polypharmacological effects of WOBE437 treatment.

Data Summary

Table 1: In Vivo Effects of WOBE437 Administration in Mice

Parameter	Animal Model	WOBE437 Dose	Route	Observed Effect	Reference
Analgesia (Hot Plate Test)	BALB/c Mice	50 mg/kg	p.o.	Significant increase in pain threshold	[3][7]
Allodynia (Monoarthritis)	BALB/c Mice	10 mg/kg	i.p.	Increased pain threshold	[3][7]
Endocannabinoid Levels (AEA)	BALB/c Mice	50 mg/kg	p.o.	Significant increase in somatosensory cortex	[3][7]
Endocannabinoid Levels (2-AG)	BALB/c Mice	50 & 100 mg/kg	p.o.	Significant rise in plasma	[7]
MS-like Disease Severity (EAE)	C57BL/6 Mice	10 mg/kg (20 days)	i.p.	Significantly reduced disease severity	[1][8][9][10][11]
Corticosterone Levels	Mice	Not specified	i.p. (repeated)	2 to 4-fold increase in brain and plasma	[2]

Table 2: In Vitro Effects and Off-Target Interactions of WOBE437

Assay	Cell Line	WOBE437 Conc.	Observed Effect	Reference
AEA Uptake	U937 Cells	IC₅₀ = 10 ± 8 nM	Inhibition of AEA uptake	[2]
AEA Uptake	Primary Rat Cortical Neurons	1 µM	~50% inhibition of AEA uptake	[2]
AEA Uptake	Neuro-2a Cells	Not specified	Increased AEA uptake	[4][5]
NAE Levels	Neuro-2a Cells	Not specified	Decreased endogenous NAE levels	[4][5]
Protein Interaction	Neuro-2a Cells	Not applicable	Interaction with SCCPDH, VAT1, FECH	[4][6]

Experimental Protocols

Protocol 1: Quantification of Endocannabinoid Levels in Cell Lysates by LC-MS/MS

Objective: To determine if WOBE437 treatment increases or decreases intracellular levels of AEA and 2-AG in your specific cell line.

Methodology:

• Cell Culture and Treatment:

  • Plate cells (e.g., Neuro-2a, U937, or primary neurons) at a suitable density and allow them to adhere overnight.

  • Treat cells with vehicle or a range of WOBE437 concentrations for a specified time course (e.g., 30 minutes, 1 hour, 4 hours).

• Cell Lysis and Lipid Extraction:

  • Aspirate the culture medium and wash the cells once with ice-cold PBS.

  • Add 1 mL of ice-cold methanol containing appropriate internal standards (e.g., AEA-d4, 2-AG-d5).

  • Scrape the cells and collect the suspension in a glass tube.

  • Add 2 mL of chloroform and vortex thoroughly.

  • Add 1 mL of water, vortex again, and centrifuge at 2,000 x g for 15 minutes at 4°C to separate the phases.

• Sample Preparation:

  • Carefully collect the lower organic phase.

  • Dry the solvent under a gentle stream of nitrogen.

  • Reconstitute the lipid extract in a suitable volume of mobile phase (e.g., methanol/water mixture).

• LC-MS/MS Analysis:

  • Inject the sample into a liquid chromatography-tandem mass spectrometry (LC-MS/MS) system.

  • Use a suitable C18 column for chromatographic separation.

  • Perform mass spectrometry in multiple reaction monitoring (MRM) mode to detect and quantify AEA, 2-AG, and their corresponding internal standards.

• Data Analysis:

  • Calculate the concentration of each endocannabinoid by comparing the peak area ratio of the analyte to the internal standard against a standard curve.

  • Normalize the data to the total protein content of the cell lysate.

  • Compare the endocannabinoid levels between vehicle- and WOBE437-treated groups.

Protocol 2: siRNA-Mediated Knockdown to Validate Off-Target Involvement

Objective: To determine if the paradoxical effects of WOBE437 on endocannabinoid levels are mediated by the potential off-targets SCCPDH, VAT1, or FECH.

Methodology:

• siRNA Transfection:

  • Select and procure validated siRNAs targeting your gene of interest (e.g., mouse Sccpdh, Vat1, Fech) and a non-targeting control siRNA.

  • One day before transfection, seed the cells (e.g., Neuro-2a) in antibiotic-free medium so they are 60-80% confluent at the time of transfection.

  • Prepare siRNA-lipid complexes according to the transfection reagent manufacturer's protocol.

  • Add the complexes to the cells and incubate for 48-72 hours.

• Verification of Knockdown:

  • After the incubation period, harvest a subset of cells from each group.

  • Assess the knockdown efficiency at the mRNA level using RT-qPCR or at the protein level using Western blotting.

• WOBE437 Treatment and Analysis:

  • Once knockdown is confirmed, treat the remaining transfected cells with vehicle or WOBE437 as described in Protocol 1.

  • After treatment, harvest the cells and quantify the intracellular endocannabinoid levels using LC-MS/MS (as per Protocol 1).

• Data Analysis:

  • Compare the effect of WOBE437 in cells transfected with the non-targeting control siRNA to its effect in cells with the target gene knocked down.

  • If the paradoxical decrease in AEA/2-AG is attenuated or reversed in the knockdown cells, it suggests the involvement of that specific off-target protein.

References

• 1. Selective Endocannabinoid Reuptake Inhibitor WOBE437 Reduces Disease Progression in a Mouse Model of Multiple Sclerosis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pnas.org [pnas.org]
• 3. Frontiers | The Endocannabinoid Reuptake Inhibitor WOBE437 Is Orally Bioavailable and Exerts Indirect Polypharmacological Effects via Different Endocannabinoid Receptors [frontiersin.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Chemical Proteomics Reveals Off-Targets of the Anandamide Reuptake Inhibitor WOBE437 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. The Endocannabinoid Reuptake Inhibitor WOBE437 Is Orally Bioavailable and Exerts Indirect Polypharmacological Effects via Different Endocannabinoid Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]
• 11. Selective Endocannabinoid Reuptake Inhibitor WOBE437 Reduces Disease Progression in a Mouse Model of Multiple Sclerosis - PubMed [pubmed.ncbi.nlm.nih.gov]

How to minimize off-target effects of WOBE437

Technical Support Center: WOBE437

Welcome to the technical support center for WOBE437. This guide is designed to assist researchers, scientists, and drug development professionals in understanding and mitigating potential off-target effects associated with the use of WOBE437.

Important Initial Clarification: WOBE437 is a selective endocannabinoid reuptake inhibitor (SERI), a small molecule used to modulate the endocannabinoid system. It is not a gene-editing tool like CRISPR/Cas9. Therefore, its "off-target effects" refer to interactions with unintended proteins, not unintended modifications to the genome. This guide will address strategies to understand and control for these protein-based off-target interactions.

Troubleshooting Guide

This section addresses specific issues that may arise during experiments with WOBE437, potentially due to its off-target activities.

Question: My experimental results are inconsistent with the known effects of endocannabinoid system modulation. Could this be an off-target effect of WOBE437?

Answer: Yes, unexpected phenotypes could be due to WOBE437 interacting with proteins other than its intended target. A chemical proteomics study identified several proteins that interact with WOBE437 in mouse neuroblastoma Neuro-2a cells.[1][2][3] When interpreting your data, it is crucial to consider the potential biological consequences of engaging these off-targets.

Identified Off-Targets of WOBE437

Off-Target Protein	Full Name	Potential Relevance
SCCPDH	Saccharopine Dehydrogenase-Like Oxidoreductase	Involved in lysine metabolism.
VAT1	Vesicle Amine Transport 1	A protein of the outer mitochondrial membrane with functions that are not fully elucidated.

| FECH | Ferrochelatase | The terminal enzyme in the heme biosynthesis pathway. |

This data is derived from chemical proteomics experiments in Neuro-2a cells and should be considered when interpreting cellular and in vivo effects.[1][2][3]

Troubleshooting Steps:

• Confirm On-Target Effect: First, ensure that WOBE437 is active on its intended pathway in your system. Measure the levels of the primary endocannabinoids, anandamide (AEA) and 2-arachidonoylglycerol (2-AG), to confirm that WOBE437 is elevating them as expected.[4][5]

• Dose-Response Curve: Perform a dose-response experiment. Off-target effects are often more pronounced at higher concentrations. Use the lowest possible concentration of WOBE437 that still produces the desired on-target effect.

• Use a Structurally Different Control: Employ another endocannabinoid reuptake inhibitor with a different chemical structure. If the unexpected phenotype persists with a different inhibitor, it is more likely to be a consequence of on-target endocannabinoid system modulation. If the phenotype is unique to WOBE437, it is more likely an off-target effect.

• Off-Target Knockdown/Knockout: If you suspect a specific off-target (e.g., FECH) is responsible for the observed effect, use siRNA, shRNA, or CRISPR to reduce or eliminate the expression of that off-target protein. Then, repeat the experiment with WOBE437. If the unexpected phenotype is diminished or disappears, it strongly suggests the involvement of that off-target.

Question: How can I validate that WOBE437 is engaging its intended target in my specific cell line or tissue?

Answer: Target engagement can be confirmed by observing the direct downstream effects of inhibiting endocannabinoid reuptake.

Experimental Protocol: Measuring Endocannabinoid Levels via LC-MS/MS

This protocol provides a general workflow to quantify AEA and 2-AG levels following WOBE437 treatment.

• Cell/Tissue Culture: Plate cells or prepare tissue slices and allow them to equilibrate under standard conditions.

• Treatment: Treat the biological samples with a range of WOBE437 concentrations (e.g., 10 nM to 10 µM) and a vehicle control for a predetermined time.

• Sample Collection:

  • For cells, aspirate the media, wash with ice-cold PBS, and scrape cells into a methanol solution containing internal standards for AEA and 2-AG.

  • For tissues, flash-freeze the samples in liquid nitrogen and store at -80°C until processing.

• Lipid Extraction: Homogenize the samples in an appropriate solvent system (e.g., chloroform/methanol/water) to extract the lipids.

• LC-MS/MS Analysis: Analyze the lipid extracts using a liquid chromatography-tandem mass spectrometry (LC-MS/MS) system configured for the detection and quantification of AEA and 2-AG.

• Data Analysis: Normalize the endocannabinoid levels to the internal standards and total protein concentration. Compare the levels in WOBE437-treated samples to the vehicle control. A significant increase in AEA and/or 2-AG indicates on-target activity.[4][5][6]

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for WOBE437?

WOBE437 is a selective endocannabinoid reuptake inhibitor (SERI). It is believed to block a putative endocannabinoid membrane transporter, which leads to an increase in the extracellular concentrations of the endocannabinoids AEA and 2-AG.[1][4] This elevation of endogenous cannabinoids enhances their signaling through cannabinoid receptors (CB1 and CB2) and other related receptors.[4][5] This mechanism is considered a "self-limiting" way to modulate the endocannabinoid system.[5]

Caption: Intended mechanism of action for WOBE437.

Q2: What are the known off-targets of WOBE437?

Chemical proteomics has identified saccharopine dehydrogenase-like oxidoreductase (SCCPDH), vesicle amine transport 1 (VAT1), and ferrochelatase (FECH) as proteins that interact with WOBE437.[1][2][3] It is important to note that genetic studies indicated SCCPDH and VAT1 were not responsible for the WOBE437-induced reduction in N-acylethanolamine (NAE) levels in the tested cell line.[1][2]

Q3: How can I minimize the risk of off-target effects in my experiments?

The best practice is to use a multi-faceted approach to build confidence that your observed effects are due to the intended mechanism of action.

Caption: Experimental workflow to minimize off-target effects.

Q4: Are there any known issues with WOBE437's selectivity?

WOBE437 has been shown to be highly selective over the primary endocannabinoid degrading enzymes, FAAH and MAGL, as well as COX-2 and FABP5. Its binding affinity for cannabinoid receptors CB1 and CB2 is also very low, indicating it does not act as a direct agonist. However, a study using a photoactivatable probe of WOBE437 did identify the off-target interactions mentioned previously (SCCPDH, VAT1, FECH).[1][2][3] Therefore, while selective against key endocannabinoid system components, it is not perfectly specific.

Q5: What is the difference between an off-target effect of a small molecule like WOBE437 and an off-target effect of CRISPR?

This is a critical distinction for experimental design and interpretation.

Caption: Logical relationship of off-target effect types.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Chemical Proteomics Reveals Off-Targets of the Anandamide Reuptake Inhibitor WOBE437 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Frontiers | The Endocannabinoid Reuptake Inhibitor WOBE437 Is Orally Bioavailable and Exerts Indirect Polypharmacological Effects via Different Endocannabinoid Receptors [frontiersin.org]
• 5. Selective Endocannabinoid Reuptake Inhibitor WOBE437 Reduces Disease Progression in a Mouse Model of Multiple Sclerosis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pnas.org [pnas.org]

Troubleshooting WOBE437 delivery in cell culture experiments

Welcome to the technical support center for WOBE437. This resource is designed to assist researchers, scientists, and drug development professionals in troubleshooting their cell culture experiments involving WOBE437. Below you will find frequently asked questions and troubleshooting guides to address common issues.

Frequently Asked Questions (FAQs)

Q1: What is WOBE437 and what is its reported mechanism of action?

WOBE437 is a selective endocannabinoid reuptake inhibitor (SERI) that has been reported to increase the levels of the two main endocannabinoids, anandamide (AEA) and 2-arachidonoylglycerol (2-AG), both in vitro and in vivo.[1] It is believed to act by inhibiting the cellular reuptake of these endocannabinoids, thereby prolonging their signaling.[1] The effects of WOBE437 have been shown to be mediated through various receptors, including cannabinoid receptor 1 (CB1), cannabinoid receptor 2 (CB2), and peroxisome proliferator-activated receptor gamma (PPARγ).[1][2][3]

However, it is crucial to note that recent chemical proteomics studies have presented conflicting findings, suggesting that in mouse neuroblastoma Neuro-2a cells, WOBE437 increases AEA uptake and reduces cellular levels of AEA and related N-acylethanolamines (NAEs).[4][5] This study also identified potential off-targets, including saccharopine dehydrogenase-like oxidoreductase (SCCPDH), vesicle amine transport 1 (VAT1), and ferrochelatase (FECH).[4][5]

Given these conflicting reports, it is recommended to empirically determine the effect of WOBE437 on endocannabinoid levels in your specific cell system.

Q2: In which cell lines has WOBE437 been tested?

WOBE437 has been shown to inhibit AEA and 2-AG cellular uptake in various cell systems, including Neuro-2a (mouse neuroblastoma) and U937 (human monocytic) cells.[6] It has also been shown to inhibit AEA uptake in primary rat cortical neurons.[6] However, as mentioned in Q1, a separate study reported that WOBE437 increased AEA uptake in Neuro-2a cells.[4][5]

Q3: What are the recommended working concentrations for WOBE437 in cell culture?

The effective concentration of WOBE437 can vary depending on the cell type and experimental conditions. Studies have reported the use of WOBE437 at concentrations ranging from the low nanomolar to the micromolar range. For example, in Neuro2a cells, 100 nM WOBE437 inhibited AEA uptake by approximately 35%, while 1 µM was used in primary rat cortical neurons to achieve about 50% inhibition.[6] In another study, 10 µM WOBE437 was used to treat Neuro-2a cells to study its effect on cellular NAE levels.[7] It is advisable to perform a dose-response curve to determine the optimal concentration for your specific experiment.

Troubleshooting Guide

Issue 1: Unexpected or Inconsistent Effects on Endocannabinoid Levels

Possible Cause: As highlighted in the FAQs, there are conflicting reports on the mechanism of action of WOBE437. While initially reported as an endocannabinoid reuptake inhibitor, a more recent study suggests it may increase anandamide (AEA) uptake in certain cell lines.[4][5] Your results may reflect this complex pharmacology. Additionally, the expression of endocannabinoid transporters and metabolic enzymes can vary significantly between cell types, leading to different responses to WOBE437.

Suggested Solutions:

• Validate the Mechanism in Your System: Directly measure the levels of AEA and 2-AG in your cell lysates and conditioned media after treatment with WOBE437 using a sensitive technique like liquid chromatography-mass spectrometry (LC-MS).

• Time-Course Experiment: The effects of WOBE437 on endocannabinoid levels may be time-dependent. Perform a time-course experiment to capture both early and late responses. One study in Neuro2a cells showed that the inhibitory effect of WOBE437 on AEA uptake was more pronounced at earlier time points (2-10 minutes) and decreased over time.[6]

• Consider Off-Target Effects: Be aware of the identified off-targets (SCCPDH, VAT1, and FECH) and consider if they could be influencing your experimental outcomes.[4][5]

Issue 2: Poor Solubility or Precipitation of WOBE437 in Culture Media

Possible Cause: WOBE437 is a lipophilic molecule, which can lead to poor solubility in aqueous solutions like cell culture media.[8]

Suggested Solutions:

• Use an Appropriate Solvent: Dissolve WOBE437 in a small volume of an organic solvent such as DMSO before diluting it to the final concentration in your culture medium.

• Control for Solvent Effects: Always include a vehicle control (medium with the same concentration of the solvent, e.g., DMSO) in your experiments to account for any effects of the solvent on your cells.

• Serum Concentration: The presence of serum in the culture medium can aid in the solubilization of lipophilic compounds. If you are working in serum-free conditions, you may need to optimize the formulation, potentially by including a carrier protein like bovine serum albumin (BSA).

• Visual Inspection: Before adding to your cells, visually inspect the final working solution for any signs of precipitation.

Issue 3: General Cell Culture Problems (Slow Growth, Cell Death, Detachment)

Possible Cause: These issues can be due to a variety of factors, including the cytotoxic effects of WOBE437 at high concentrations, improper cell handling, or suboptimal culture conditions.[9]

Suggested Solutions:

• Assess Cytotoxicity: Perform a cell viability assay (e.g., MTT, trypan blue exclusion) to determine the cytotoxic concentration of WOBE437 for your specific cell line.

• Optimize Seeding Density: Ensure you are using the correct seeding density for your cells.[10] Too low or too high of a confluency can affect cell health and response to treatment.[10]

• Proper Cell Handling:

  • Thaw cells quickly and add them to pre-warmed medium drop-wise to avoid osmotic shock.[10]

  • Avoid excessive centrifugation, especially for sensitive cells like primary neurons.[10]

  • Handle cells gently during pipetting to avoid mechanical stress.[9]

• Incubator Conditions: Ensure the incubator has the correct temperature, humidity, and CO2 levels.[11] Vibrations from the incubator or surrounding equipment can also affect cell attachment and growth.[9]

• Media and Supplements: Use fresh, pre-warmed media and ensure that supplements have not expired and have been stored correctly.[10]

Quantitative Data Summary

Table 1: In Vitro Inhibition of Endocannabinoid Uptake by WOBE437

Cell Type	Endocannabinoid	WOBE437 Concentration	% Inhibition	Incubation Time
Neuro2a	AEA	100 nM	~35%	2-10 min
Primary Rat Cortical Neurons	AEA	1 µM	~50%	2-7 min
U937	AEA and 2-AG	Not specified	Not specified	5 min

Data extracted from Chicca et al., 2017.[6]

Table 2: Pharmacokinetic Parameters of WOBE437 in Mice (Oral Administration)

Parameter	Value
tmax (plasma)	≤20 min
Cmax (plasma, 50 mg/kg)	~2000 pmol/mL
tmax (brain)	≤20 min
Cmax (brain, 50 mg/kg)	~500 pmol/g
Brain Clearance	~180 min

Data from an in vivo study, which may provide insights into the compound's behavior.[2]

Experimental Protocols

Protocol 1: Anandamide (AEA) Uptake Assay in Cultured Cells

This protocol is adapted from previously published methods.[5]

• Cell Plating: Plate cells (e.g., Neuro-2a) in a suitable culture plate and grow to the desired confluency.

• Pre-treatment: Wash the cells with serum-free medium. Treat the cells with either vehicle control (e.g., DMSO) or WOBE437 at the desired concentration for 10 minutes in serum-free medium.

• AEA Incubation: Add a solution of AEA (e.g., 400 nM) spiked with a tracer like [3H]AEA to the cells.

• Incubation: Incubate for 15 minutes.

• Washing: Thoroughly wash the cells multiple times with ice-cold buffer to remove extracellular AEA.

• Lysis: Lyse the cells using a suitable lysis buffer (e.g., aq. NaOH).

• Quantification: Measure the amount of intracellular [3H]AEA using a scintillation counter.

Visualizations

Caption: Reported mechanism of WOBE437 as an endocannabinoid reuptake inhibitor.

Caption: Troubleshooting workflow for WOBE437 cell culture experiments.

References

• 1. Frontiers | The Endocannabinoid Reuptake Inhibitor WOBE437 Is Orally Bioavailable and Exerts Indirect Polypharmacological Effects via Different Endocannabinoid Receptors [frontiersin.org]
• 2. The Endocannabinoid Reuptake Inhibitor WOBE437 Is Orally Bioavailable and Exerts Indirect Polypharmacological Effects via Different Endocannabinoid Receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Chemical Proteomics Reveals Off-Targets of the Anandamide Reuptake Inhibitor WOBE437 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pnas.org [pnas.org]
• 7. researchgate.net [researchgate.net]
• 8. The Endocannabinoid Reuptake Inhibitor WOBE437 Is Orally Bioavailable and Exerts Indirect Polypharmacological Effects via Different Endocannabinoid Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 9. corning.com [corning.com]
• 10. Primary Cell Culture Support—Troubleshooting | Thermo Fisher Scientific - SG [thermofisher.com]
• 11. adl.usm.my [adl.usm.my]

Addressing variability in animal responses to WOBE437

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with WOBE437. Our goal is to help you address variability in animal responses and ensure the robustness of your experimental outcomes.

Troubleshooting Guide

This guide is designed to help you identify and resolve common issues encountered during in vivo experiments with WOBE437.

Issue/Observation	Potential Cause	Recommended Action
High variability in therapeutic efficacy between animals.	Route of Administration and Bioavailability: Oral administration of WOBE437 can lead to high variability in tissue concentrations.[1][2]	Consider intraperitoneal (i.p.) injection for more consistent systemic exposure. If oral administration is necessary, ensure consistent dosing technique and consider measuring plasma levels of WOBE437 to correlate with efficacy.
Genetic Background of Animals: Different mouse strains (e.g., BALB/c vs. C57BL/6) can exhibit varied responses to endocannabinoid system modulators.[1][3][4]	Ensure that the same inbred strain is used for all animals within an experiment. If comparing results across studies, be mindful of the strains used.
Metabolism Differences: Individual differences in drug metabolism can affect the levels of active compound.[5][6]	While difficult to control, be aware of this as a potential source of variation. Grouping animals with similar baseline metabolic markers (if known) may help.
Lower than expected therapeutic effect.	Suboptimal Dose: The effective dose can vary depending on the animal model and the targeted endpoint.	Refer to the dose-response data from published studies (see Table 1). A dose of 10 mg/kg (i.p.) has been shown to be effective in several models.[7][8][9] For oral administration, a higher dose of 50 mg/kg may be required to achieve similar brain concentrations as a 10 mg/kg i.p. dose.[1][10]
Receptor Desensitization (less likely with WOBE437): While chronic administration of direct CB1 agonists can lead to receptor desensitization, WOBE437, as a selective endocannabinoid reuptake inhibitor (SERI), causes a milder and more self-limiting increase in endocannabinoid levels, making desensitization less of a concern.[7][9]	If using a prolonged treatment paradigm, it is still good practice to include control groups to assess for any potential tolerance.
Incorrect Timing of Administration: The timing of WOBE437 administration relative to the disease induction or measurement of the endpoint is critical.	In the experimental autoimmune encephalomyelitis (EAE) model, treatment initiation at the onset of disease or just before the peak of disease severity has been shown to be effective.[7][9]
Unexpected side effects or toxicity.	Off-Target Effects: While WOBE437 is selective, off-target interactions are always a possibility with any small molecule. Recent studies have identified potential off-targets such as SCCPDH, VAT1, and FECH.[3]	Carefully document all observed side effects. If unexpected toxicity is observed, consider reducing the dose or exploring the potential role of identified off-targets in the observed phenotype.
Interaction with Other Experimental Factors: The vehicle used for administration or other concomitant treatments could interact with WOBE437.	Ensure the vehicle is well-tolerated and does not have pharmacological activity on its own. If using combination therapies, run appropriate controls for each compound and the combination.
Inconsistent endocannabinoid level measurements.	Tissue Collection and Processing: Endocannabinoid levels can change rapidly post-mortem.	Standardize the tissue collection and flash-freezing protocol to minimize enzymatic degradation. Ensure consistent extraction and analysis methods (e.g., LC-MS/MS).
Time Point of Measurement: Endocannabinoid levels can fluctuate.	Collect tissues at a consistent time point after the final WOBE437 dose. In EAE mice, WOBE437 was shown to elevate endocannabinoid levels in a time- and tissue-dependent manner.[7]

Frequently Asked Questions (FAQs)

1. What is the mechanism of action of WOBE437?

WOBE437 is a selective endocannabinoid reuptake inhibitor (SERI).[7][11] It works by blocking the transport of the main endocannabinoids, anandamide (AEA) and 2-arachidonoylglycerol (2-AG), back into cells.[8][11] This leads to a moderate increase in the levels of these endocannabinoids in the synaptic cleft and surrounding tissues, thereby enhancing the activation of cannabinoid receptors (CB1 and CB2) and other potential targets like PPARγ.[7][11]

2. What are the demonstrated therapeutic effects of WOBE437 in animal models?

WOBE437 has shown efficacy in a variety of preclinical models, including:

• Pain and Inflammation: It exhibits analgesic and anti-inflammatory effects in models of acute and chronic inflammatory pain.[8][11]

• Multiple Sclerosis: In the EAE mouse model of multiple sclerosis, WOBE437 reduced disease severity and promoted recovery.[7][9]

• Anxiety: WOBE437 has demonstrated anxiolytic effects in mice.[8]

3. How does WOBE437 differ from direct cannabinoid receptor agonists?

Direct cannabinoid receptor agonists, like THC or synthetic cannabinoids, directly bind to and activate CB1 and CB2 receptors. This can lead to strong psychoactive side effects and receptor desensitization with chronic use. WOBE437, on the other hand, acts indirectly by preventing the reuptake of endogenous cannabinoids.[11] This results in a more localized and self-limiting enhancement of endocannabinoid signaling, which may reduce the risk of tolerance and adverse effects.[7]

4. What is the recommended route of administration and dosage?

• Intraperitoneal (i.p.) injection: A dose of 10 mg/kg has been frequently used and shown to be effective in various mouse models.[7][8][9]

• Oral gavage (p.o.): WOBE437 is orally bioavailable, but higher doses (e.g., 50 mg/kg) may be needed to achieve brain concentrations comparable to a 10 mg/kg i.p. dose.[1][10] Oral administration has been associated with higher variability in tissue concentrations.[1][2]

5. How quickly is WOBE437 distributed and cleared in mice?

After intraperitoneal injection of 10 mg/kg, the peak plasma concentration is reached at approximately 15 minutes.[8] Following oral administration, the estimated maximum concentration (Tmax) in plasma and brain is reached within 20 minutes.[1][10] The compound is cleared from the brain after about 180 minutes.[1][10]

Data Presentation

Table 1: Summary of In Vivo Efficacy of WOBE437 in Different Mouse Models

Animal Model	Mouse Strain	Dose and Route	Key Findings	Reference
Acetic Acid-Induced Writhing	BALB/c	5 and 10 mg/kg, i.p.	Significant reduction in abdominal stretches (analgesic effect).	[8]
LPS-Induced Endotoxemia	BALB/c	5 and 10 mg/kg, i.p.	Protective anti-inflammatory effects.	[8]
Experimental Autoimmune Encephalomyelitis (EAE)	C57BL/6	10 mg/kg, i.p. (daily for 20 days)	Significantly reduced disease severity and accelerated recovery.	[7][9]
CFA-Induced Monoarthritis	BALB/c	10 mg/kg, i.p. (for 3 days)	Reduced allodynia and edema.	[11]
Hot Plate Test (Acute Pain)	BALB/c	50 mg/kg, p.o.	Significant analgesic effect.	[1][10]

Table 2: Pharmacokinetic Parameters of WOBE437 in Mice

Parameter	Value	Conditions	Reference
Tmax (plasma, i.p.)	~15 min	10 mg/kg in BALB/c mice	[8]
Cmax (plasma, i.p.)	492 ± 103 pmol/mL	10 mg/kg in BALB/c mice	[8]
Tmax (plasma, p.o.)	≤20 min	50 mg/kg in C57BL/6J mice	[1][10]
Cmax (plasma, p.o.)	~2000 pmol/mL	50 mg/kg in C57BL/6J mice	[1][10]
Tmax (brain, p.o.)	≤20 min	50 mg/kg in C57BL/6J mice	[1][10]
Cmax (brain, p.o.)	~500 pmol/g	50 mg/kg in C57BL/6J mice	[1][10]
Brain Clearance (p.o.)	~180 min	50 mg/kg in C57BL/6J mice	[1][10]

Experimental Protocols

Protocol 1: Induction of Experimental Autoimmune Encephalomyelitis (EAE) and WOBE437 Treatment

This protocol is based on studies demonstrating the efficacy of WOBE437 in a mouse model of multiple sclerosis.[7][12]

• Animals: Female C57BL/6 mice, 8-12 weeks old.

• EAE Induction:

  • Emulsify myelin oligodendrocyte glycoprotein (MOG) 35-55 peptide in Complete Freund's Adjuvant (CFA) containing Mycobacterium tuberculosis.

  • On day 0, immunize mice subcutaneously with the MOG/CFA emulsion at two sites on the flank.

  • Administer pertussis toxin intraperitoneally on day 0 and day 2 post-immunization.

• Clinical Scoring:

  • Monitor mice daily for clinical signs of EAE starting from day 7 post-immunization.

  • Score clinical signs on a scale of 0-5 (e.g., 0 = no signs, 1 = limp tail, 2 = hind limb weakness, 3 = hind limb paralysis, 4 = quadriplegia, 5 = moribund).

• WOBE437 Administration:

  • Prepare WOBE437 in a vehicle solution (e.g., 5% DMSO, 5% Tween 80, 90% saline).

  • Begin treatment at the onset of clinical signs (score ≥ 1) or at a pre-determined time point (e.g., just before the expected peak of disease).

  • Administer WOBE437 (e.g., 10 mg/kg) or vehicle daily via intraperitoneal injection for the duration of the study (e.g., 20 days).

• Outcome Measures:

  • Primary: Daily clinical score.

  • Secondary: Body weight, immune cell infiltration into the CNS (flow cytometry of brain and spinal cord), and endocannabinoid levels in tissues (LC-MS/MS).

Protocol 2: Assessment of Analgesic Effects in the Hot Plate Test

This protocol is adapted from studies evaluating the acute analgesic effects of WOBE437.[1][10]

• Animals: Male BALB/c mice, 8-10 weeks old.

• WOBE437 Administration:

  • Administer WOBE437 (e.g., 50 mg/kg) or vehicle orally via gavage.

• Hot Plate Test:

  • At a set time after drug administration (e.g., 60 minutes), place the mouse on a hot plate maintained at a constant temperature (e.g., 55 ± 0.5°C).

  • Measure the latency to the first sign of a nociceptive response (e.g., paw licking, jumping).

  • Implement a cut-off time (e.g., 30-45 seconds) to prevent tissue damage.

• Data Analysis:

  • Compare the latency times between the WOBE437-treated group and the vehicle-treated group using an appropriate statistical test (e.g., t-test or ANOVA).

Visualizations

Caption: Mechanism of action of WOBE437.

Caption: Troubleshooting workflow for response variability.

References

• 1. The Endocannabinoid Reuptake Inhibitor WOBE437 Is Orally Bioavailable and Exerts Indirect Polypharmacological Effects via Different Endocannabinoid Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. The Limitations of Animal Models in Drug Development - PharmaFeatures [pharmafeatures.com]
• 6. Factors Affecting Drug Response in Animals [bivatec.com]
• 7. Selective Endocannabinoid Reuptake Inhibitor WOBE437 Reduces Disease Progression in a Mouse Model of Multiple Sclerosis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pnas.org [pnas.org]
• 9. Selective Endocannabinoid Reuptake Inhibitor WOBE437 Reduces Disease Progression in a Mouse Model of Multiple Sclerosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. The Endocannabinoid Reuptake Inhibitor WOBE437 Is Orally Bioavailable and Exerts Indirect Polypharmacological Effects via Different Endocannabinoid Receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Frontiers | The Endocannabinoid Reuptake Inhibitor WOBE437 Is Orally Bioavailable and Exerts Indirect Polypharmacological Effects via Different Endocannabinoid Receptors [frontiersin.org]
• 12. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

A Comparative Guide to WOBE437 and Other Endocannabinoid Reuptake Inhibitors

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of WOBE437 with other notable endocannabinoid reuptake inhibitors (eCBRIs). The information presented herein is intended to assist researchers in making informed decisions regarding the selection of appropriate pharmacological tools for their studies. This document summarizes key performance data, details experimental methodologies, and visualizes relevant biological pathways.

Introduction to Endocannabinoid Reuptake Inhibitors

The endocannabinoid system (ECS) is a crucial neuromodulatory system involved in a myriad of physiological processes. The primary endocannabinoids, anandamide (AEA) and 2-arachidonoylglycerol (2-AG), have their signaling terminated by cellular reuptake and subsequent enzymatic degradation. Endocannabinoid reuptake inhibitors (eCBRIs) enhance endocannabinoid signaling by blocking their transport into cells, thereby increasing their synaptic concentration and duration of action. This mechanism offers a therapeutic strategy for various pathological conditions, including pain, anxiety, and neuroinflammatory diseases.

WOBE437 has emerged as a potent and selective endocannabinoid reuptake inhibitor (SERI), demonstrating promising therapeutic potential in preclinical models.[1] This guide will compare WOBE437 to other frequently studied eCBRIs, focusing on their potency, selectivity, and in vivo efficacy.

Data Presentation: A Comparative Analysis

The following tables summarize the quantitative data for WOBE437 and other selected eCBRIs. The data has been compiled from various scientific publications to provide a comparative overview of their performance.

Table 1: In Vitro Potency of Endocannabinoid Reuptake Inhibitors

Compound	Cell Line	AEA Uptake IC50	2-AG Uptake IC50	Reference(s)
WOBE437	U937	10 ± 8 nM	Not explicitly stated, but inhibits	[2]
Neuro2a	55 ± 18 nM	Inhibits	[2]
HMC-1	137 ± 31 nM	Not explicitly stated	[2]
AM404	RBL-2H3	14.9 ± 1.73 µM	Not explicitly stated	[3]
VDM11	C6 glioma, RBL-2H3	6 - 11 µM	Not explicitly stated	[4]
Guineensine	U937	290 nM	Inhibits	[5]
OMDM-2	U937	Submicromolar (qualitative)	Decreases intracellular levels	[6]
LY2183240	RBL-2H3	270 ± 29.4 pM	Not explicitly stated	[3]

Table 2: Selectivity Profile of Endocannabinoid Reuptake Inhibitors

Compound	FAAH Inhibition IC50	MAGL Inhibition IC50	Selectivity (FAAH/AEA Uptake)	Reference(s)
WOBE437	≥ 10 µM	≥ 10 µM	> 1000-fold	[2]
AM404	2.1 µM (rat brain)	20 µM (rat brain)	~0.14	[7]
VDM11	2.6 µM (rat brain)	21 µM (rat brain)	~0.24 - 0.43	[7]
Guineensine	46.8 µM (U937)	No significant inhibition	> 160-fold	[5][8]
OMDM-2	> 50 µM	Not explicitly stated	High	[4]
LY2183240	12.4 nM (rat brain)	Not explicitly stated	~0.046	[1][9]

Table 3: In Vivo Effects on Endocannabinoid Levels

Compound	Animal Model	Dose & Route	Tissue	Change in AEA	Change in 2-AG	Reference(s)
WOBE437	Mouse	10 mg/kg, i.p. (7 days)	Total Brain	~1.5-fold increase	~1.5-fold increase	[2]
Mouse	50 mg/kg, p.o.	Somatosensory Cortex	Significant increase	No significant change	[1]
AM404	Rat	Not specified	Brain	Increases levels	Can inhibit uptake	[10]
LY2183240	Rat	Not specified	Brain	Raises levels	Not specified	[9]

Experimental Protocols

This section provides detailed methodologies for key experiments cited in the comparison of endocannabinoid reuptake inhibitors.

In Vitro Endocannabinoid Uptake Assay ([³H]-AEA Uptake in U937 Cells)

This protocol is adapted from methodologies described in the scientific literature for assessing the inhibition of anandamide (AEA) uptake into cells.

Materials:

• U937 human monocytic cells

• RPMI-1640 medium supplemented with 10% fetal bovine serum (FBS)

• [³H]-Anandamide (radioligand)

• Unlabeled anandamide

• Test compounds (e.g., WOBE437, AM404)

• Phosphate-buffered saline (PBS)

• Scintillation cocktail

• 96-well plates

• Filter mats (GF/C)

• Cell harvester

• Scintillation counter

Procedure:

• Cell Culture: Culture U937 cells in RPMI-1640 medium supplemented with 10% FBS at 37°C in a humidified 5% CO₂ incubator.

• Assay Preparation: On the day of the assay, harvest the cells and resuspend them in serum-free RPMI-1640 medium to a concentration of 1 x 10⁶ cells/mL.

• Compound Incubation: Add 150 µL of the cell suspension to each well of a 96-well plate. Add 50 µL of the test compound at various concentrations (or vehicle control) to the respective wells. Incubate for 30 minutes at 37°C.[11]

• Radioligand Addition: Initiate the uptake by adding 50 µL of [³H]-AEA (final concentration, e.g., 100 nM) to each well.

• Incubation: Incubate the plate for a predetermined time (e.g., 5-15 minutes) at 37°C with gentle agitation.[11]

• Termination of Uptake: Stop the reaction by rapid vacuum filtration through GF/C filter mats using a cell harvester.

• Washing: Wash the filters multiple times with ice-cold PBS to remove unbound radioligand.

• Scintillation Counting: Dry the filter mats, add scintillation cocktail, and measure the radioactivity using a scintillation counter.

• Data Analysis: Calculate the percentage of inhibition for each concentration of the test compound compared to the vehicle control. Determine the IC50 value by non-linear regression analysis.

LC-MS/MS Quantification of Endocannabinoids in Brain Tissue

This protocol outlines a general procedure for the extraction and quantification of AEA and 2-AG from brain tissue using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Materials:

• Brain tissue samples

• Internal standards (e.g., AEA-d4, 2-AG-d5)

• Acetonitrile

• Ethyl acetate/hexane mixture

• Formic acid

• LC-MS/MS system (e.g., triple quadrupole)

• Homogenizer

• Centrifuge

Procedure:

• Tissue Homogenization: Rapidly dissect and weigh the brain tissue. Homogenize the tissue in a suitable ice-cold buffer containing internal standards.

• Lipid Extraction: Perform a liquid-liquid extraction by adding an organic solvent mixture (e.g., ethyl acetate/hexane). Vortex the mixture vigorously and centrifuge to separate the phases.

• Sample Evaporation and Reconstitution: Collect the organic phase and evaporate it to dryness under a stream of nitrogen. Reconstitute the lipid extract in a small volume of the mobile phase (e.g., acetonitrile/water).

• LC-MS/MS Analysis: Inject the reconstituted sample into the LC-MS/MS system.

  • Chromatographic Separation: Use a suitable C18 column to separate AEA and 2-AG from other lipids.

  • Mass Spectrometric Detection: Operate the mass spectrometer in positive electrospray ionization (ESI+) mode and use multiple reaction monitoring (MRM) to detect the specific precursor-to-product ion transitions for AEA, 2-AG, and their deuterated internal standards.

• Quantification: Generate a standard curve using known concentrations of AEA and 2-AG. Quantify the endocannabinoid levels in the samples by comparing their peak areas to the standard curve and normalizing to the internal standard and tissue weight.

Competitive Radioligand Binding Assay for Cannabinoid Receptors (CB1 and CB2)

This protocol describes a standard method to determine the binding affinity of a test compound to CB1 and CB2 receptors.

Materials:

• Membrane preparations from cells expressing human CB1 or CB2 receptors (e.g., HEK-293 or CHO cells)

• Radioligand (e.g., [³H]CP55,940)

• Unlabeled competitor (e.g., WIN55,212-2 for non-specific binding)

• Test compounds

• Assay buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl₂, 1 mM EDTA, 0.5 mg/mL BSA, pH 7.4)

• 96-well plates

• Filter mats (GF/C) pre-soaked in polyethylenimine (PEI)

• Filtration apparatus

• Scintillation counter

Procedure:

• Assay Setup: In a 96-well plate, add the following to each well in the specified order:

  • Assay buffer

  • Membrane preparation (e.g., 10-20 µg of protein)

  • Test compound at various concentrations or vehicle (for total binding) or a saturating concentration of an unlabeled competitor (for non-specific binding).

• Radioligand Addition: Add the radioligand (e.g., [³H]CP55,940 at a concentration close to its Kd) to each well to initiate the binding reaction.

• Incubation: Incubate the plate at a specific temperature (e.g., 30°C) for a defined period (e.g., 60-90 minutes) to reach equilibrium.

• Filtration: Terminate the binding reaction by rapid filtration through the PEI-soaked GF/C filter mats using a filtration apparatus.

• Washing: Wash the filters several times with ice-cold wash buffer to remove unbound radioligand.

• Radioactivity Measurement: Dry the filters, add scintillation fluid, and quantify the bound radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate specific binding by subtracting non-specific binding from total binding.

  • Plot the percentage of specific binding against the logarithm of the test compound concentration.

  • Determine the IC50 value using non-linear regression.

  • Calculate the inhibition constant (Ki) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant for the receptor.[12]

Mandatory Visualization

The following diagrams illustrate key pathways and workflows related to endocannabinoid reuptake and its inhibition.

Caption: Retrograde endocannabinoid signaling and its inhibition by WOBE437.

Caption: Experimental workflow for screening endocannabinoid reuptake inhibitors.

Conclusion

WOBE437 stands out as a highly potent and selective endocannabinoid reuptake inhibitor, particularly when compared to older generation eCBRIs such as AM404 and VDM11, which exhibit significant off-target effects on FAAH. While LY2183240 shows remarkable potency for reuptake inhibition, its potent inhibition of FAAH complicates its use as a selective tool to study endocannabinoid transport. Guineensine and OMDM-2 offer better selectivity over FAAH compared to the first-generation inhibitors, but WOBE437 currently represents one of the most promising and selective tools for investigating the therapeutic potential of enhancing endocannabinoid tone through reuptake inhibition. The detailed experimental protocols and pathway diagrams provided in this guide are intended to facilitate further research in this exciting and rapidly evolving field.

References

• 1. future4200.com [future4200.com]
• 2. pnas.org [pnas.org]
• 3. A universal cannabinoid CB1 and CB2 receptor TR-FRET kinetic ligand-binding assay - PMC [pmc.ncbi.nlm.nih.gov]
• 4. cn.aminer.org [cn.aminer.org]
• 5. Guineensine is a novel inhibitor of endocannabinoid uptake showing cannabimimetic behavioral effects in BALB/c mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. books.rsc.org [books.rsc.org]
• 7. Inhibition of fatty acid amide hydrolase and monoacylglycerol lipase by the anandamide uptake inhibitor VDM11: evidence that VDM11 acts as an FAAH substrate - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Pitfalls and solutions in assaying anandamide transport in cells - PMC [pmc.ncbi.nlm.nih.gov]
• 10. The anandamide transport inhibitor AM404 reduces the rewarding effects of nicotine and nicotine-induced dopamine elevations in the nucleus accumbens shell in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 11. giffordbioscience.com [giffordbioscience.com]
• 12. benchchem.com [benchchem.com]

WOBE437: A Potent Endocannabinoid Transport Inhibitor with a Complex Profile

A Comparison Guide for Researchers

The transport of endocannabinoids (eCBs) like anandamide (AEA) and 2-arachidonoylglycerol (2-AG) across cell membranes is a critical step in terminating their signaling. Pharmacological inhibition of this process presents a promising therapeutic strategy for a variety of disorders by enhancing endogenous cannabinoid tone. WOBE437 has emerged as a potent and selective inhibitor of eCB transport, demonstrating efficacy in various preclinical models. However, recent findings have introduced complexity to its pharmacological profile, suggesting potential off-target effects and a paradoxical mechanism of action in certain experimental settings. This guide provides an objective comparison of WOBE437 with other eCB transport inhibitors, supported by experimental data, to aid researchers in its application and in the interpretation of experimental outcomes.

Selectivity and Potency: A Comparative Overview

WOBE437 was initially characterized as a highly potent inhibitor of AEA uptake, with an IC50 of 10 nM in U937 cells.[1][2][3][4] Its selectivity for the putative endocannabinoid transporter over the primary eCB-degrading enzymes, fatty acid amide hydrolase (FAAH) and monoacylglycerol lipase (MAGL), is a key feature. This selectivity is crucial for dissecting the specific roles of eCB transport in physiological and pathological processes.

Compound	Target	IC50 / Ki	Cell Line / Assay Condition	Reference
WOBE437	AEA Uptake	10 ± 8 nM	U937 cells	[1][2][3][4]
AEA Uptake	55 ± 18 nM	Neuro2a cells	[4]
FAAH Inhibition	> 10 µM	Cellular and brain homogenates	[2][3]
MAGL Inhibition	> 100 µM	Rodent and pig brain homogenates	[5]
CB1 Receptor Binding	Ki > 100 µM	CHO-K1 hCB1 membranes	[3][5]
CB2 Receptor Binding	Ki = 18 µM	CHO-K1 hCB2 membranes	[3][5]
OMDM-1	AEA Uptake	~1 µM	Not specified	[6]
AM404	AEA Uptake	~1-5 µM	Not specified	[7]
FAAH Inhibition	~1-5 µM	Not specified	[7]

Table 1: Comparative Potency and Selectivity of Endocannabinoid Transport Inhibitors. This table summarizes the inhibitory concentrations (IC50) or binding affinities (Ki) of WOBE437 and other commonly used endocannabinoid transport inhibitors.

In Vivo Efficacy and Pharmacokinetics

WOBE437 is orally bioavailable and penetrates the brain, reaching bioactive concentrations.[8][9][10] In preclinical studies, it has demonstrated a range of pharmacological effects consistent with the enhancement of endocannabinoid signaling, including analgesic, anxiolytic, and anti-inflammatory properties.[1][9][11] Notably, the in vivo effects of WOBE437 are often blocked by cannabinoid receptor antagonists, supporting an indirect cannabimimetic mechanism of action.[1][5][8]

A Controversial Mechanism of Action: Inhibitor or Enhancer?

While initial studies consistently reported WOBE437 as an inhibitor of endocannabinoid uptake, a 2022 study using chemical proteomics presented conflicting evidence.[5][6][12] This research suggested that in Neuro-2a cells, WOBE437 increased the uptake of AEA.[6][12] Furthermore, this study identified several off-target proteins for WOBE437, including saccharopine dehydrogenase-like oxidoreductase (SCCPDH), vesicle amine transport 1 (VAT1), and ferrochelatase (FECH).[6][12]

This discrepancy in findings highlights the complexity of studying endocannabinoid transport, a process for which a specific transporter protein has yet to be definitively identified. The different outcomes may be attributable to variations in experimental protocols, cell lines, or the multifaceted nature of endocannabinoid trafficking.

Experimental Protocols

To ensure the reproducibility and accurate interpretation of data, detailed experimental methodologies are crucial. Below are summarized protocols for key assays used in the characterization of WOBE437.

Endocannabinoid Uptake Assay

This assay measures the cellular accumulation of radiolabeled endocannabinoids.

• Cell Culture: Human U937 or mouse Neuro-2a cells are cultured under standard conditions.

• Incubation: Cells are pre-incubated with the test compound (e.g., WOBE437) or vehicle for a specified time (e.g., 10 minutes) in a serum-free medium.

• Substrate Addition: Radiolabeled anandamide ([³H]AEA) is added to the cell suspension at a final concentration of 100 nM.

• Uptake: The cells are incubated for a short period (e.g., 5 minutes) at 37°C to allow for uptake.

• Termination: The uptake is stopped by rapid filtration and washing with ice-cold buffer to remove extracellular radiolabel.

• Quantification: The amount of radioactivity inside the cells is determined by liquid scintillation counting.

• Data Analysis: The percentage of inhibition is calculated by comparing the radioactivity in compound-treated cells to vehicle-treated cells.

FAAH/MAGL Enzyme Activity Assay

These assays determine the inhibitory effect of a compound on the primary endocannabinoid-degrading enzymes.

• Enzyme Source: Homogenates from rodent brain tissue or cells overexpressing FAAH or MAGL are used as the enzyme source.

• Incubation: The enzyme preparation is pre-incubated with the test compound or vehicle.

• Substrate Addition: A specific substrate for either FAAH (e.g., radiolabeled AEA) or MAGL (e.g., radiolabeled 2-AG) is added to initiate the reaction.

• Reaction: The reaction is allowed to proceed for a defined time at 37°C.

• Termination: The reaction is stopped, and the product of the enzymatic hydrolysis is separated from the unreacted substrate (e.g., by liquid-liquid extraction).

• Quantification: The amount of product is quantified, typically by liquid scintillation counting or mass spectrometry.

• Data Analysis: The IC50 value is determined by measuring the concentration of the inhibitor required to reduce enzyme activity by 50%.

Visualizing the Pathways and Processes

To better understand the context of WOBE437's action, the following diagrams illustrate the endocannabinoid signaling pathway, a typical experimental workflow for assessing its effects, and the logical framework for interpreting its selectivity.

Figure 1: Endocannabinoid Signaling Pathway. This diagram illustrates the retrograde signaling mechanism of endocannabinoids (eCBs).

Figure 2: Workflow for an Endocannabinoid Uptake Assay. This flowchart outlines the key steps in a typical in vitro experiment to measure endocannabinoid uptake.

Figure 3: Validating the Selectivity of WOBE437. This diagram illustrates the logic behind confirming the selectivity of WOBE437 by comparing its potency against its intended target versus other key components of the endocannabinoid system.

Conclusion and Future Directions

WOBE437 remains a valuable tool for studying the role of endocannabinoid transport in health and disease due to its high potency and selectivity over FAAH and MAGL. However, the recent conflicting data regarding its mechanism of action and potential off-targets necessitate a cautious and critical approach to its use. Researchers should be aware of the ongoing debate and consider validating its effects in their specific experimental systems. Future studies should aim to resolve the controversy surrounding its effect on AEA uptake and further characterize its interaction with the identified off-target proteins. The definitive identification and characterization of the endocannabinoid transporter(s) will be a critical step forward in fully understanding the pharmacology of WOBE437 and other transport inhibitors.

References

• 1. Assay of Endocannabinoid Uptake - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. mdpi.com [mdpi.com]
• 4. Chemical probes to potently and selectively inhibit endocannabinoid cellular reuptake - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Chemical Proteomics Reveals Off-Targets of the Anandamide Reuptake Inhibitor WOBE437 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Goods and Bads of the Endocannabinoid System as a Therapeutic Target: Lessons Learned after 30 Years - PMC [pmc.ncbi.nlm.nih.gov]
• 8. search.library.ucr.edu [search.library.ucr.edu]
• 9. Frontiers | The Endocannabinoid Reuptake Inhibitor WOBE437 Is Orally Bioavailable and Exerts Indirect Polypharmacological Effects via Different Endocannabinoid Receptors [frontiersin.org]
• 10. The Endocannabinoid Reuptake Inhibitor WOBE437 Is Orally Bioavailable and Exerts Indirect Polypharmacological Effects via Different Endocannabinoid Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Selective Endocannabinoid Reuptake Inhibitor WOBE437 Reduces Disease Progression in a Mouse Model of Multiple Sclerosis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

WOBE437's Cannabinoid Receptor Dependence: A Comparative Analysis in CB1 and CB2 Receptor Knockout and Blockade Models

For Immediate Release

This guide provides a comparative analysis of the selective endocannabinoid reuptake inhibitor (SERI) WOBE437, focusing on its pharmacological effects in mouse models with genetic deletion or pharmacological blockade of cannabinoid receptors CB1 and CB2. The data presented herein is crucial for researchers and drug development professionals investigating the therapeutic potential of modulating the endocannabinoid system (ECS).

WOBE437 is a potent and selective inhibitor of endocannabinoid (eCB) reuptake, leading to a moderate increase in the levels of the main eCBs, anandamide (AEA) and 2-arachidonoylglycerol (2-AG)[1][2]. This mechanism of action suggests that its therapeutic effects in various pathophysiological conditions, including multiple sclerosis, pain, and inflammation, are mediated by cannabinoid receptors[1][2][3]. This guide synthesizes the available experimental data to elucidate the specific contributions of CB1 and CB2 receptors to the in vivo effects of WOBE437.

Comparative Efficacy of WOBE437: Role of CB1 and CB2 Receptors

The following tables summarize the key findings from studies investigating the effects of WOBE437 in the context of CB1 and CB2 receptor availability.

Table 1: Effects of WOBE437 in CB1 Receptor Knockout Mice and with CB1 Antagonist

Experimental Model	Mouse Strain	WOBE437 Treatment	Key Findings in Wild-Type/Control	Key Findings in CB1 Knockout/Antagonist Group	Reference
Tetrad Test (Analgesia, Hypothermia, Catalepsy, Hypolocomotion)	C57BL6/N	10 mg/kg, i.p.	Elicited a full tetrad response.	Tetrad effects were completely absent in CB1 receptor-deficient littermates.	[4]
Acetic Acid-Induced Writhing Test (Analgesia)	BALB/c	10 mg/kg, i.p.	Significantly reduced the number of abdominal stretches.	The analgesic effect was prevented by pretreatment with the CB1 antagonist rimonabant (SR1).	[4]
Hot Plate Test (Analgesia)	BALB/c	50 mg/kg & 100 mg/kg, p.o.	Significantly increased pain threshold.	The analgesic effect was completely abolished by pretreatment with rimonabant.[2][5]	[2][5]
Experimental Autoimmune Encephalomyelitis (EAE) - Mouse Model of MS	C57BL/6	10 mg/kg, i.p. daily	Significantly reduced disease severity and accelerated recovery.	CB1 receptor blockade with rimonabant induced a partial reduction of WOBE437's effect during the peak of the disease and full inhibition during the chronic/remission stage.[1][6]	[1][6]
Complete Freund's Adjuvant (CFA)-Induced Monoarthritis (Chronic Inflammation)	BALB/c	10 mg/kg, i.p. daily for 3 days	Attenuated allodynia and edema.	The therapeutic effects were fully reversed by the CB1 antagonist.	[2][5]

Table 2: Effects of WOBE437 with CB2 Receptor Antagonist

Experimental Model	Mouse Strain	WOBE437 Treatment	Key Findings in WOBE437 Treated Group	Key Findings in CB2 Antagonist + WOBE437 Group	Reference
Experimental Autoimmune Encephalomyelitis (EAE) - Mouse Model of MS	C57BL/6	10 mg/kg, i.p. daily	Significantly reduced disease severity and accelerated recovery.	The therapeutic effect of WOBE437 was fully prevented by the CB2 antagonist/inverse agonist AM630.[1][6]	[1][6]
Complete Freund's Adjuvant (CFA)-Induced Monoarthritis (Chronic Inflammation)	BALB/c	10 mg/kg, i.p. (single dose)	Attenuated allodynia.	The antiallodynia effect was clearly mediated by CB2 receptors as it was prevented by the CB2 antagonist SR144528.[2][5]	[2][5]

Note: Direct experimental data on the effects of WOBE437 in CB2 receptor knockout mice were not available in the reviewed literature. The role of the CB2 receptor is inferred from studies using pharmacological antagonists.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the proposed mechanism of action of WOBE437 and the experimental designs used to investigate its receptor dependence.

Caption: Proposed mechanism of action of WOBE437.

Caption: General experimental workflow for evaluating WOBE437.

Detailed Experimental Protocols

Experimental Autoimmune Encephalomyelitis (EAE)

• Induction: Female C57BL/6 mice were immunized with an emulsion of MOG35-55 peptide in Complete Freund's Adjuvant (CFA) containing Mycobacterium tuberculosis. Pertussis toxin was administered on the day of immunization and 48 hours later.

• Treatment: WOBE437 (10 mg/kg) or vehicle was administered intraperitoneally (i.p.) daily. For antagonist studies, rimonabant (3 mg/kg, i.p.) or AM630 (3 mg/kg, i.p.) was co-administered with WOBE437.

• Assessment: Clinical signs of EAE were scored daily on a scale of 0 to 5.

• Reference: [1][6]

Cannabinoid Tetrad Test

• Animals: BALB/c and C57BL6/N wild-type and CB1 receptor-deficient mice were used.

• Treatment: WOBE437 was administered i.p. at various doses.

• Assessments (performed 1 hour post-injection):

  • Analgesia: Hot plate test, measuring the latency to lick a hind paw.

  • Hypothermia: Rectal temperature measurement.

  • Catalepsy: Bar test, measuring the time the mouse remained immobile with its forepaws on a raised bar.

  • Hypolocomotion: Measurement of spontaneous activity in an open field.

• Reference: [4]

Complete Freund's Adjuvant (CFA)-Induced Monoarthritis

• Induction: Unilateral intra-articular injection of CFA into the knee joint of BALB/c mice.

• Treatment: WOBE437 (10 mg/kg, i.p.) was administered either as a single dose or daily for three days. Antagonists (SR144528 for CB2) were administered prior to WOBE437.

• Assessment:

  • Allodynia: Measured using von Frey filaments to determine the paw withdrawal threshold.

  • Edema: Measured as the increase in knee joint diameter.

• Reference: [2][5]

Comparison with Alternative Endocannabinoid System Modulators

WOBE437 represents a distinct class of ECS modulators compared to direct-acting cannabinoid receptor agonists and inhibitors of eCB-degrading enzymes.

• Direct CB1/CB2 Agonists (e.g., WIN-55,212-2, THC): These compounds directly activate cannabinoid receptors, which can lead to pronounced psychoactive side effects (for CB1 agonists) and receptor desensitization upon chronic use. WOBE437, by moderately elevating endogenous cannabinoids, is suggested to have a self-limiting action and a reduced side-effect profile[1]. For instance, WOBE437 induced muscle relaxation without the typical sedative effects associated with direct CB1 agonists[1].

• FAAH and MAGL Inhibitors: These inhibitors block the degradation of AEA and 2-AG, respectively, leading to a more pronounced and sustained elevation of these eCBs compared to reuptake inhibition. While effective in preclinical models, some have faced challenges in clinical trials due to lack of efficacy or off-target effects[1]. MAGL inhibitors, in particular, can cause significant increases in 2-AG levels, leading to CB1 receptor desensitization, an effect not observed with WOBE437[1]. In contrast to FAAH inhibitors that primarily induce analgesia, and MAGL inhibitors that cause a broader range of cannabimimetic effects (excluding catalepsy), WOBE437 at a sufficient dose can elicit a full tetrad response, suggesting it elevates both AEA and 2-AG to functionally relevant levels[4].

Conclusion

The available evidence strongly indicates that the therapeutic effects of WOBE437 are dependent on both CB1 and CB2 receptors. In models of central nervous system inflammation like EAE, both receptors appear to be crucial for the full therapeutic effect of WOBE437. In pain and peripheral inflammation models, both CB1 and CB2 receptors also play significant roles. The cannabimimetic effects observed in the tetrad test are unequivocally mediated by the CB1 receptor. As a selective endocannabinoid reuptake inhibitor, WOBE437 offers a nuanced approach to modulating the endocannabinoid system, potentially with a more favorable therapeutic window compared to direct-acting agonists or enzyme inhibitors. Further research utilizing CB2 receptor knockout mice is warranted to definitively confirm the role of this receptor in the pharmacology of WOBE437.

References

• 1. Selective Endocannabinoid Reuptake Inhibitor WOBE437 Reduces Disease Progression in a Mouse Model of Multiple Sclerosis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The Endocannabinoid Reuptake Inhibitor WOBE437 Is Orally Bioavailable and Exerts Indirect Polypharmacological Effects via Different Endocannabinoid Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Selective Endocannabinoid Reuptake Inhibitor WOBE437 Reduces Disease Progression in a Mouse Model of Multiple Sclerosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. The Endocannabinoid Reuptake Inhibitor WOBE437 Is Orally Bioavailable and Exerts Indirect Polypharmacological Effects via Different Endocannabinoid Receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Chemical probes to potently and selectively inhibit endocannabinoid cellular reuptake - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Analysis of WOBE437 and JZL195 Mechanisms

This guide provides a detailed comparative analysis of the mechanisms of action of two prominent modulators of the endocannabinoid system (ECS), WOBE437 and JZL195. The information is intended for researchers, scientists, and drug development professionals, presenting objective comparisons and supporting experimental data.

Introduction

The endocannabinoid system is a crucial neuromodulatory system involved in a wide array of physiological processes. Its therapeutic potential has led to the development of various pharmacological tools to modulate its activity. Among these are WOBE437, a selective endocannabinoid reuptake inhibitor (SERI), and JZL195, a dual inhibitor of the endocannabinoid-degrading enzymes fatty acid amide hydrolase (FAAH) and monoacylglycerol lipase (MAGL). While both compounds aim to enhance endocannabinoid signaling by increasing the levels of the main endocannabinoids, anandamide (AEA) and 2-arachidonoylglycerol (2-AG), their distinct mechanisms of action result in different pharmacological profiles.

Mechanism of Action

WOBE437 is a novel, potent, and selective endocannabinoid reuptake inhibitor.[1][2] It is believed to act by blocking the cellular uptake of both AEA and 2-AG, thereby increasing their concentrations in the synaptic cleft and enhancing their signaling through cannabinoid receptors (CB1 and CB2) and other potential targets like PPARγ and TRPV1.[1][2] The precise molecular transporter responsible for endocannabinoid reuptake has not been definitively identified, making the exact binding target of WOBE437 a subject of ongoing research.[1][3] Some studies have presented conflicting data, suggesting that under certain experimental conditions, WOBE437 may increase AEA uptake and decrease its cellular levels.[3][4]

JZL195, in contrast, has a well-defined mechanism of action. It is a potent dual inhibitor of FAAH and MAGL, the two primary enzymes responsible for the degradation of AEA and 2-AG, respectively.[5][6][7] By irreversibly inhibiting these enzymes, JZL195 causes a significant and sustained elevation of both AEA and 2-AG levels in the brain and other tissues.[5][6][8] This robust increase in endocannabinoid tone leads to widespread activation of cannabinoid receptors, resulting in pronounced cannabinoid-like behavioral effects.[5][6]

Signaling Pathway Diagram

References

• 1. Frontiers | The Endocannabinoid Reuptake Inhibitor WOBE437 Is Orally Bioavailable and Exerts Indirect Polypharmacological Effects via Different Endocannabinoid Receptors [frontiersin.org]
• 2. Selective Endocannabinoid Reuptake Inhibitor WOBE437 Reduces Disease Progression in a Mouse Model of Multiple Sclerosis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Chemical Proteomics Reveals Off-Targets of the Anandamide Reuptake Inhibitor WOBE437 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Actions of the dual FAAH/MAGL inhibitor JZL195 in a murine neuropathic pain model - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pnas.org [pnas.org]
• 7. JZL 195 | Fatty Acid Amide Hydrolase | Tocris Bioscience [tocris.com]
• 8. The dual FAAH/MAGL inhibitor JZL195 has enhanced effects on endocannabinoid transmission and motor behavior in rats as compared to those of the MAGL inhibitor JZL184 - PMC [pmc.ncbi.nlm.nih.gov]

WOBE437's Impact on Endocannabinoid Tone: A Comparative Analysis with Other Selective Endocannabinoid Reuptake Inhibitors

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of WOBE437, a prototype Selective Endocannabinoid Reuptake Inhibitor (SERI), with other agents in its class. By objectively evaluating its performance based on available experimental data, this document aims to inform research and development in the field of endocannabinoid system (ECS) modulation.

Introduction to WOBE437 and SERIs

WOBE437 is a potent and selective inhibitor of the cellular reuptake of the two primary endocannabinoids, anandamide (AEA) and 2-arachidonoylglycerol (2-AG).[1][2] By blocking their transport into cells, WOBE437 elevates the extracellular levels of these signaling lipids, thereby enhancing their physiological effects. This mechanism of action, termed "endocannabinoid tone enhancement," offers a nuanced approach to ECS modulation compared to direct-acting cannabinoid receptor agonists or inhibitors of endocannabinoid-degrading enzymes.[2][3] A key characteristic of SERIs like WOBE437 is their "self-limiting" mode of action, which leads to a mild to moderate increase in endocannabinoid levels, potentially avoiding the tolerance and adverse effects associated with stronger, more direct ECS activation.[2][3]

Comparative Analysis of SERI Potency and Efficacy

The following table summarizes the in vitro potency and in vivo effects of WOBE437 in comparison to other notable SERIs.

Compound	Target	IC50 / EC50	In Vivo Effect on Endocannabinoid Levels	Mechanism of Action	References
WOBE437	AEA Uptake	~10 nM	↑ 1.5-fold in brain (AEA & 2-AG) with 10 mg/kg for 7 days.	Competitive, Reversible	[2][3]
2-AG Uptake	283 ± 121 nM	↑ 30-50% in brain & cerebellum (AEA & 2-AG) with 10 mg/kg for 20 days.	[3]
RX-055	AEA Uptake	14 ± 3 nM	Data not available	Irreversible (upon photoactivation)
2-AG Uptake	32 ± 7 nM
Guineensine	AEA Uptake	290 nM	Induces CB1 receptor-dependent cannabimimetic effects.	Reversible	[1]
2-AG Uptake	Inhibits 2-AG uptake	[1]
AM404	AEA Uptake	Data not available	↑ AEA levels in various brain regions. No effect on 2-AG.	Competitive, Reversible	[2][4]
2-AG Uptake	Data not available	[5]
SYT-510	Endocannabinoid Reuptake	Preclinical data not publicly available	Aims to mildly and selectively increase endocannabinoid levels.	Reversible	[6][7][8]

Signaling Pathway and Experimental Workflow

Endocannabinoid Signaling Pathway Modulation by WOBE437

Caption: WOBE437 blocks the reuptake of AEA and 2-AG, increasing their synaptic concentration.

Experimental Workflow for Assessing SERI Activity

Caption: Workflow for evaluating SERI potency in vitro and efficacy in vivo.

Experimental Protocols

In Vitro Endocannabinoid Uptake Assay

This protocol is adapted from methodologies used to characterize SERIs.

Objective: To determine the half-maximal inhibitory concentration (IC50) of a test compound (e.g., WOBE437) on the cellular uptake of radiolabeled anandamide ([³H]AEA) or 2-arachidonoylglycerol ([³H]2-AG).

Materials:

• Cell line (e.g., U937 human monocytic cells, Neuro2a mouse neuroblastoma cells)

• Cell culture medium (e.g., RPMI-1640 or DMEM with 10% FBS)

• Radiolabeled endocannabinoid: [³H]AEA or [³H]2-AG

• Test compounds (SERIs) at various concentrations

• Assay buffer (e.g., Hanks' Balanced Salt Solution with 10 mM HEPES, pH 7.4)

• Scintillation fluid

• 96-well plates

• Filter mats

• Cell harvester

• Scintillation counter

Procedure:

• Cell Preparation: Culture cells to the appropriate density. On the day of the assay, harvest and resuspend the cells in assay buffer to a concentration of approximately 1-2 x 10⁶ cells/mL.

• Compound Preparation: Prepare serial dilutions of the test compounds in the assay buffer.

• Assay Setup: In a 96-well plate, add 50 µL of the cell suspension to each well.

• Pre-incubation: Add 50 µL of the test compound dilutions or vehicle control to the respective wells. Incubate for 15-30 minutes at 37°C.

• Uptake Initiation: Initiate the uptake by adding 50 µL of assay buffer containing the radiolabeled endocannabinoid (e.g., final concentration of 100 nM [³H]AEA).

• Incubation: Incubate the plate for a short period (e.g., 2-5 minutes) at 37°C to measure the initial rate of uptake.

• Uptake Termination: Terminate the assay by rapid filtration through filter mats using a cell harvester. Wash the cells on the filter mat with ice-cold assay buffer to remove extracellular radiolabel.

• Quantification: Dry the filter mats and place them in scintillation vials with scintillation fluid. Measure the radioactivity using a scintillation counter.

• Data Analysis: Calculate the percentage of uptake inhibition for each compound concentration relative to the vehicle control. Determine the IC50 value by fitting the data to a dose-response curve using appropriate software.

Quantification of Endocannabinoid Levels by LC-MS/MS

This protocol outlines the general steps for measuring endocannabinoid levels in biological tissues.

Objective: To quantify the concentration of AEA and 2-AG in tissue samples (e.g., brain, plasma) following the administration of a SERI.

Materials:

• Tissue samples (snap-frozen in liquid nitrogen and stored at -80°C)

• Internal standards (e.g., AEA-d4, 2-AG-d5)

• Extraction solvent (e.g., ethyl acetate/hexane 9:1, v/v)

• LC-MS/MS system (a liquid chromatograph coupled to a triple quadrupole mass spectrometer)

• Homogenizer

• Centrifuge

Procedure:

• Sample Preparation: Weigh the frozen tissue sample. Add a known amount of the internal standards to each sample.

• Homogenization and Extraction: Homogenize the tissue in an appropriate buffer. Perform a liquid-liquid extraction by adding the extraction solvent, vortexing, and centrifuging to separate the organic and aqueous phases.

• Solvent Evaporation: Transfer the organic phase to a new tube and evaporate the solvent under a stream of nitrogen.

• Reconstitution: Reconstitute the dried lipid extract in a small volume of the initial mobile phase for LC-MS/MS analysis.

• LC-MS/MS Analysis: Inject the reconstituted sample into the LC-MS/MS system.

  • Liquid Chromatography (LC): Separate the endocannabinoids from other lipids using a suitable C18 column and a gradient of mobile phases (e.g., water and acetonitrile/methanol with a modifier like formic acid or ammonium acetate).

  • Mass Spectrometry (MS/MS): Use electrospray ionization (ESI) in positive mode. Set the mass spectrometer to operate in Multiple Reaction Monitoring (MRM) mode to detect the specific precursor-to-product ion transitions for AEA, 2-AG, and their corresponding internal standards.

• Data Analysis: Quantify the amount of AEA and 2-AG in each sample by comparing the peak area ratios of the endogenous endocannabinoids to their respective deuterated internal standards against a standard curve.

Conclusion

WOBE437 stands as a foundational tool for studying endocannabinoid reuptake. Its moderate and balanced elevation of both AEA and 2-AG provides a distinct pharmacological profile compared to other ECS modulators. The development of more potent and potentially irreversible inhibitors like RX-055, and the progression of compounds like SYT-510 into clinical trials, highlights the therapeutic potential of targeting this mechanism. Further research with a broader range of selective SERIs will be crucial to fully elucidate the therapeutic window and potential applications of this promising class of drugs. The provided protocols offer a standardized framework for the continued investigation and comparison of novel SERIs.

References

• 1. Guineensine is a novel inhibitor of endocannabinoid uptake showing cannabimimetic behavioral effects in BALB/c mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. baselaunch.ch [baselaunch.ch]
• 4. The anandamide transport inhibitor AM404 reduces the rewarding effects of nicotine and nicotine-induced dopamine elevations in the nucleus accumbens shell in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Endocannabinoid transport tightly controls 2-arachidonoyl glycerol actions in the hippocampus: effects of low temperature and the transport inhibitor AM404 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. SYT-510 - Wikipedia [en.wikipedia.org]
• 7. psychiatrictimes.com [psychiatrictimes.com]
• 8. Synendos reports positive Topline Results from Phase 1 – Ysios Capital [ysioscapital.com]

A Comparative Analysis of WOBE437 and AM404: Mechanisms, Efficacy, and Experimental Considerations

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative study of two prominent research compounds, WOBE437 and AM404, both of which have significant implications for pain and inflammation research. By presenting their mechanisms of action, pharmacokinetic profiles, and efficacy data from preclinical studies, this document aims to offer an objective resource for the scientific community.

Introduction

WOBE437 is a potent and selective endocannabinoid reuptake inhibitor (SERI), representing a class of compounds that modulate the endocannabinoid system by increasing the levels of endogenous cannabinoids like anandamide (AEA) and 2-arachidonoylglycerol (2-AG)[1][2]. In contrast, AM404, an active metabolite of the widely used analgesic paracetamol, exhibits a more complex, multi-target mechanism of action[3][4]. It has been shown to interact with the endocannabinoid system, transient receptor potential vanilloid 1 (TRPV1) channels, cyclooxygenase (COX) enzymes, and voltage-gated sodium channels[4][5][6]. This guide will delve into the known attributes of each compound, supported by experimental data.

Quantitative Data Presentation

The following tables summarize the available quantitative data for WOBE437 and AM404. It is important to note that the data are compiled from various studies and may not be directly comparable due to differences in experimental conditions, including the animal species used.

Table 1: In Vitro Biological Activity

Parameter	WOBE437	AM404
Primary Mechanism	Selective Endocannabinoid Reuptake Inhibitor (SERI)[1]	Multi-target activity[4][6]
Anandamide (AEA) Uptake Inhibition (IC50)	10 ± 8 nM (in U937 cells)[7][8]	~1 µM
CB1 Receptor Binding Affinity (Ki)	> 100 µM[8][9]	Low-affinity ligand[10]
CB2 Receptor Binding Affinity (Ki)	18 µM[8][9]	Weak agonist[6]
TRPV1 Receptor Activity	Indirectly implicated via increased AEA[11]	Potent activator/agonist[12][13]
COX Inhibition	IC50 > 100 µM (for COX-2)[8]	Inhibits COX-1 and COX-2[5][6]
Sodium Channel Inhibition	Not reported	Potent inhibitor of Nav1.7 and Nav1.8[6][14]

Table 2: Pharmacokinetic Parameters

Parameter	WOBE437 (Mouse)	AM404 (Rat)
Administration Route	Oral (p.o.)	Oral (p.o.) - via Paracetamol
Dose	50 mg/kg[15][16]	20 mg/kg (of Paracetamol)[4][17]
Cmax (Brain)	~500 pmol/g[3][15][16]	150 pg/g[4][17]
Tmax (Brain)	≤ 20 minutes[3][15][16]	0.25 hours[4][17]
Cmax (Plasma)	~2000 pmol/mL[3][15][16]	Not detected[17]
Tmax (Plasma)	≤ 20 minutes[3][15][16]	-

Table 3: In Vivo Efficacy in Animal Models

Experimental Model	WOBE437 (Mouse)	AM404 (Rat/Mouse)
Hot Plate Test (Analgesia)	Significant increase in pain threshold at 50 mg/kg (p.o.)[15]	Analgesic effects observed[5]
Acetic Acid-Induced Writhing	Analgesic effects observed[18]	Analgesic effects observed
CFA-Induced Monoarthritis (Chronic Inflammation)	Attenuated allodynia and edema (10 mg/kg, i.p.)[19]	Prevents pain behavior in neuropathic and inflammatory models[19][20]
Receptor(s) Implicated in Analgesia/Anti-inflammatory Effects	CB1, CB2, PPARγ, TRPV1[11][19]	CB1, TRPV1[20]

Signaling Pathways and Experimental Workflows

Signaling Pathway of WOBE437

WOBE437's indirect mechanism of action.

Signaling Pathway of AM404

AM404's multi-target mechanism of action.

Comparative Experimental Workflow for Analgesic and Anti-inflammatory Assessment

Workflow for preclinical pain model evaluation.

Experimental Protocols

Hot Plate Test for Thermal Nociception

This test evaluates the response of an animal to a thermal stimulus and is effective for assessing centrally acting analgesics[1][21].

• Apparatus: A hot plate apparatus with a surface that can be maintained at a constant temperature (typically 52-55°C) and an open-ended cylindrical retainer to keep the animal on the heated surface[17][22][23].

• Procedure:

  • Acclimatize the animals (mice or rats) to the testing room for at least 30-60 minutes before the experiment[17].

  • Administer the test compound (WOBE437 or AM404) or vehicle at a predetermined time before the test.

  • Place the animal gently on the hot plate and start a timer immediately[1].

  • Observe the animal for nocifensive behaviors, such as paw licking, paw flicking, or jumping[17].

  • Record the latency (in seconds) to the first clear sign of a pain response.

  • A cut-off time (e.g., 30 or 60 seconds) is typically used to prevent tissue damage[17]. If the animal does not respond within this time, it is removed from the plate, and the cut-off time is recorded as its latency.

• Data Analysis: The mean latency for each group is calculated. An increase in the latency to respond compared to the vehicle-treated group indicates an analgesic effect.

Acetic Acid-Induced Writhing Test for Visceral Pain

This model is used to screen for peripherally acting analgesics by inducing a visceral inflammatory pain response[2][24].

• Materials: 0.6% or 1% acetic acid solution, test compounds, and vehicle[4][24].

• Procedure:

  • Divide the mice into groups and administer the test compound or vehicle, typically 30-60 minutes before the acetic acid injection[4][25].

  • Inject 0.6% or 1% acetic acid solution intraperitoneally (i.p.) at a volume of 10 ml/kg[4][24].

  • Immediately after the injection, place each mouse in an individual observation chamber[24].

  • After a latency period of about 5 minutes, count the number of writhes over a defined period (e.g., 10-20 minutes)[4][24]. A writhe is characterized by a wave of abdominal muscle contraction followed by the extension of the hind limbs[4].

• Data Analysis: The total number of writhes for each animal is recorded, and the mean for each group is calculated. The percentage of inhibition of writhing is determined by comparing the test groups to the vehicle control group.

Complete Freund's Adjuvant (CFA)-Induced Monoarthritis Model

This model is used to induce a persistent inflammatory pain state, mimicking chronic arthritis, to evaluate the efficacy of anti-inflammatory and analgesic compounds[3][15][16].

• Induction of Arthritis:

  • Anesthetize the mice.

  • Inject a small volume (e.g., 10-20 µl) of Complete Freund's Adjuvant (CFA) into the intra-articular space of one knee or ankle joint[15][16]. The contralateral paw can be injected with saline as a control.

• Assessment of Allodynia and Edema:

  • Mechanical Allodynia: This is assessed using von Frey filaments. The animal is placed on a wire mesh floor, and filaments of increasing force are applied to the plantar surface of the paw. The force at which the animal withdraws its paw is recorded as the paw withdrawal threshold. A lower threshold in the CFA-injected paw compared to the control paw indicates allodynia[22].

  • Edema: The diameter of the knee or ankle joint is measured using a digital caliper. An increase in the diameter of the CFA-injected joint compared to the contralateral joint or baseline measurements indicates inflammation-induced edema[16].

• Procedure for Drug Testing:

  • After the induction of arthritis (typically a few days to a week), administer the test compound or vehicle daily for a specified period.

  • Measure mechanical allodynia and joint diameter at regular intervals throughout the treatment period.

• Data Analysis: The paw withdrawal threshold and joint diameter are compared between the vehicle- and drug-treated groups. An increase in the paw withdrawal threshold and a decrease in joint diameter in the drug-treated group indicate analgesic and anti-inflammatory effects, respectively.

Conclusion

WOBE437 and AM404 represent two distinct approaches to modulating pain and inflammation. WOBE437 acts as a selective endocannabinoid reuptake inhibitor, offering a targeted way to enhance endogenous cannabinoid signaling. Its efficacy in preclinical models of acute and chronic pain highlights the therapeutic potential of this mechanism. AM404, with its multifaceted pharmacology, engages multiple pathways involved in nociception, including the endocannabinoid system, TRPV1 channels, COX enzymes, and sodium channels. This polypharmacology likely contributes to the well-established analgesic effects of its parent compound, paracetamol.

For researchers, the choice between these compounds will depend on the specific research question. WOBE437 is a valuable tool for investigating the role of endocannabinoid transport in various physiological and pathological processes. AM404, on the other hand, provides a complex but clinically relevant example of a multi-target analgesic. The experimental protocols detailed in this guide provide a framework for the preclinical evaluation of these and other novel analgesic and anti-inflammatory agents. Further research, including direct comparative studies under standardized conditions, will be crucial for a more definitive understanding of the relative therapeutic potential of these two compounds.

References

• 1. Hot plate test - Wikipedia [en.wikipedia.org]
• 2. pharmacologydiscoveryservices.com [pharmacologydiscoveryservices.com]
• 3. resources.amsbio.com [resources.amsbio.com]
• 4. benchchem.com [benchchem.com]
• 5. athenaeumpub.com [athenaeumpub.com]
• 6. AM404 - Wikipedia [en.wikipedia.org]
• 7. pnas.org [pnas.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. AM404, paracetamol metabolite, prevents prostaglandin synthesis in activated microglia by inhibiting COX activity - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Selective Endocannabinoid Reuptake Inhibitor WOBE437 Reduces Disease Progression in a Mouse Model of Multiple Sclerosis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. An Updated Review on the Metabolite (AM404)-Mediated Central Mechanism of Action of Paracetamol (Acetaminophen): Experimental Evidence and Potential Clinical Impact - PMC [pmc.ncbi.nlm.nih.gov]
• 14. pnas.org [pnas.org]
• 15. The Complete Freund’s Adjuvant (CFA)-Induced Arthritis Model [bio-protocol.org]
• 16. A Technique to Generate an Adjuvant-Induced Arthritis Mouse Model [jove.com]
• 17. maze.conductscience.com [maze.conductscience.com]
• 18. Antigen induced arthritis in mice [protocols.io]
• 19. The Endocannabinoid Reuptake Inhibitor WOBE437 Is Orally Bioavailable and Exerts Indirect Polypharmacological Effects via Different Endocannabinoid Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 20. AM404, an inhibitor of anandamide uptake, prevents pain behaviour and modulates cytokine and apoptotic pathways in a rat model of neuropathic pain - PMC [pmc.ncbi.nlm.nih.gov]
• 21. JCDR - Analgesia, Hot plate test, Metabotropic, Tail flick test [jcdr.net]
• 22. taylorandfrancis.com [taylorandfrancis.com]
• 23. harvardapparatus.com [harvardapparatus.com]
• 24. rjptsimlab.com [rjptsimlab.com]
• 25. Acetic Acid Induced Writhing Test [bio-protocol.org]

Safety & Regulatory Compliance

Essential Guide to the Proper Disposal of WOBE437

For researchers, scientists, and drug development professionals, the proper handling and disposal of chemical compounds are paramount to ensuring laboratory safety and environmental protection. This document provides a comprehensive, step-by-step guide for the safe disposal of WOBE437, a potent endocannabinoid uptake inhibitor. As WOBE437 should be considered hazardous, adherence to these procedures is critical.[1]

Physicochemical and Solubility Data of WOBE437

Understanding the properties of WOBE437 is the first step in its safe handling and disposal. The following table summarizes key quantitative data for this compound.

Property	Value
Molecular Formula	C₂₂H₃₃NO₃
Molecular Weight	359.5 g/mol
Appearance	Crystalline solid
Storage Temperature	-20°C
Stability	≥ 4 years
Solubility
DMSO	~1 mg/mL
Dimethyl formamide (DMF)	~2.5 mg/mL
1:1 Solution of DMF:PBS (pH 7.2)	~0.5 mg/mL

Data sourced from the WOBE437 product information sheet.[1]

Detailed Disposal Protocol for WOBE437

The following protocol is based on general best practices for the disposal of hazardous chemical waste in a laboratory setting. Note: Before proceeding, it is mandatory to consult your institution's specific Safety Data Sheet (SDS) and waste disposal guidelines for WOBE437.

Step 1: Personal Protective Equipment (PPE)

Proper protection is mandatory when handling WOBE437 and its associated waste.

• Hand Protection: Wear two pairs of chemotherapy-grade nitrile gloves.

• Body Protection: A solid-front, back-closing disposable gown made of a low-permeability fabric is required.

• Eye Protection: Safety goggles or glasses must be worn to protect from potential splashes.

• Respiratory Protection: Use a facemask or respirator in accordance with your institution's policies, particularly if there is a risk of aerosol formation.

Step 2: Waste Segregation

Proper segregation is crucial to prevent accidental chemical reactions and to ensure compliant disposal.

• Identify Waste Streams: Determine if the WOBE437 waste is in a solid form, dissolved in an organic solvent (like DMSO or DMF), or in an aqueous solution.

• Use Designated Waste Containers:

  • Solid Waste: Place solid WOBE437 and contaminated items (e.g., weigh boats, contaminated gloves, bench paper) into a designated hazardous solid waste container. This container should be clearly labeled "Hazardous Chemical Waste" and list "WOBE437".

  • Organic Liquid Waste: Dispose of WOBE437 solutions in organic solvents (DMSO, DMF) in a designated "Halogenated" or "Non-Halogenated" organic waste container, depending on your institution's guidelines. Ensure the container is compatible with the solvents used.

  • Aqueous Liquid Waste: WOBE437 has limited solubility in aqueous buffers.[1] Small quantities of dilute aqueous solutions may potentially be disposed of down the drain with copious amounts of water, but this is highly dependent on local regulations. It is safer to treat it as hazardous aqueous waste. Collect in a designated aqueous waste container.

Step 3: Container Labeling and Storage

Accurate labeling and safe storage are critical for waste pickup and disposal.

• Labeling: All waste containers must be clearly labeled with:

  • The words "Hazardous Waste"

  • The full chemical name(s) of the contents (e.g., "WOBE437 in Dimethyl Sulfoxide")

  • The approximate concentration and volume

  • The date the waste was first added to the container

  • The Principal Investigator's name and lab location

• Storage:

  • Keep waste containers securely closed when not in use.

  • Store waste in a designated, well-ventilated satellite accumulation area.

  • Ensure secondary containment is in place to capture any potential leaks.

Step 4: Arranging for Disposal

Follow your institution's procedures for hazardous waste pickup. This typically involves contacting the Environmental Health and Safety (EHS) office to schedule a collection.

Experimental Workflow & Disposal Pathway

The following diagrams illustrate the decision-making process and workflow for the proper disposal of WOBE437.

Caption: WOBE437 Disposal Decision Workflow.

Caption: WOBE437 Waste Stream Signaling Pathway.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]

Personal protective equipment for handling WOBE437

Disclaimer: WOBE437 is an experimental compound identified as a potent and selective endocannabinoid reuptake inhibitor.[1] The information provided herein is intended for use by trained research, scientific, and drug development professionals and is based on available preliminary data. A comprehensive, official Safety Data Sheet (SDS) has not been established. All handling must be conducted with caution in a controlled laboratory setting.

This guide provides essential, immediate safety and logistical information for the operational use and disposal of WOBE437.

Personal Protective Equipment (PPE)

Given the pharmacological activity of WOBE437, direct contact and inhalation must be strictly avoided. The following personal protective equipment is mandatory when handling WOBE437 in solid or solution form.

• Eye/Face Protection: Wear chemical safety goggles or a full-face shield.

• Skin Protection:

  • Gloves: Use chemically resistant nitrile gloves. Double-gloving is required when handling stock solutions or performing procedures with a high risk of splashing. Gloves must be inspected before use and changed immediately upon contamination.

  • Lab Coat/Gown: A buttoned, knee-length lab coat is required. For procedures involving larger quantities or risk of significant spillage, a chemically resistant gown is necessary.[2]

• Respiratory Protection: Handling of powdered WOBE437 or any procedure that could generate aerosols (e.g., sonication, vortexing) must be performed within a certified chemical fume hood or a Class II Biosafety Cabinet.[2] If these engineering controls are not available, a NIOSH-approved N95 respirator is required at a minimum.[2]

Quantitative Data Summary

While specific occupational exposure limits (OELs) for WOBE437 have not been formally established, preliminary data and structural analogues suggest the following parameters for safe handling.

Parameter	Value	Notes
Form	Solid	Crystalline powder at STP.
Oral Bioavailability	Mouse: 17%, Human (est.): 4%	Indicates significant systemic absorption is possible.[3]
Time to Max. Concentration (Tmax)	≤20 minutes (p.o. in mice)	Rapidly absorbed and distributed to plasma and brain.[1][3]
Clearance from Brain	~180 minutes (in mice)	Cleared from the brain after approximately 3 hours.[1]
Occupational Exposure Limit (OEL)	Not Established	Handle as a potent compound; minimize all exposure.

Operational Plans: Handling and Storage

Receiving and Storage:

• Upon receipt, inspect the container for any damage or leakage.

• Store WOBE437 in a tightly sealed, clearly labeled container in a cool, dry, and well-ventilated area, away from incompatible materials.

• Follow storage temperature guidelines as specified by the supplier.

Weighing and Solution Preparation:

• All weighing of solid WOBE437 must be conducted within a chemical fume hood or powder containment hood to prevent inhalation of airborne particles.

• Use anti-static weigh boats and tools.

• When preparing solutions, add the solvent to the pre-weighed WOBE437 powder slowly to avoid splashing.

• The compound has been administered in vehicles such as DMSO for experimental use.[4] Ensure compatibility with your chosen solvent system.

Experimental Protocol: Preparation of a 10 mg/kg Dosing Solution for Murine Studies

This protocol outlines the preparation of a dosing solution for intraperitoneal (i.p.) injection in mice, based on established experimental use.

Materials:

• WOBE437 powder

• Vehicle (e.g., DMSO, Saline, Tween 80)

• Calibrated analytical balance

• Sterile microcentrifuge tubes

• Calibrated pipettes

• Vortex mixer

Procedure:

• Don appropriate PPE: Double nitrile gloves, lab coat, and safety glasses.

• Perform all operations in a chemical fume hood.

• Calculate Required Mass: Determine the total volume of dosing solution needed. For a 25g mouse at a 10 mg/kg dose with a 100 µL injection volume, you would need 0.25 mg of WOBE437 per mouse.

• Weigh WOBE437: Carefully weigh the required amount of WOBE437 powder into a sterile microcentrifuge tube.

• Solubilization: Add the primary solvent (e.g., DMSO) dropwise to dissolve the powder. Vortex gently until fully dissolved.

• Dilution: Add the remaining vehicle components (e.g., Tween 80, Saline) to reach the final desired concentration. Vortex thoroughly to ensure a homogenous solution.

• Labeling: Clearly label the final solution container with the compound name, concentration, date, and your initials.

Disposal Plan

All materials contaminated with WOBE437 are considered hazardous chemical waste and must be disposed of accordingly.

• Solid Waste: Contaminated PPE (gloves, gowns), weigh boats, and pipette tips must be collected in a dedicated, sealed, and clearly labeled hazardous waste bag.

• Liquid Waste: Unused or waste solutions containing WOBE437 must be collected in a sealed, properly labeled, and chemically resistant hazardous waste container. Do not pour down the drain.

• Sharps Waste: Needles and syringes used for administration must be disposed of immediately in a designated sharps container.

• Waste Pickup: Follow your institution's specific procedures for the pickup and disposal of hazardous chemical waste.

Workflow for Safe Handling of WOBE437

Caption: Logical workflow for safe handling of WOBE437.

References

• 1. The Endocannabinoid Reuptake Inhibitor WOBE437 Is Orally Bioavailable and Exerts Indirect Polypharmacological Effects via Different Endocannabinoid Receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. gerpac.eu [gerpac.eu]
• 3. The Endocannabinoid Reuptake Inhibitor WOBE437 Is Orally Bioavailable and Exerts Indirect Polypharmacological Effects via Different Endocannabinoid Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Selective Endocannabinoid Reuptake Inhibitor WOBE437 Reduces Disease Progression in a Mouse Model of Multiple Sclerosis - PMC [pmc.ncbi.nlm.nih.gov]